2-Bromo-3,3,3-trifluoropropyl acetate

• CAS: 383-68-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Bromo-3,3,3-trifluoropropyl acetate

Introduction

2-Bromo-3,3,3-trifluoropropyl acetate is a fluorinated organic compound with potential applications as a building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The presence of both a trifluoromethyl group and a bromine atom provides two distinct points for further chemical modification, making it a versatile intermediate. The trifluoromethyl group can impart unique properties such as increased metabolic stability, lipophilicity, and binding affinity to target molecules. This guide provides a comprehensive overview of a reliable synthetic pathway to this compound, designed for researchers and professionals in drug development and chemical synthesis.

Strategic Overview of the Synthesis Pathway

The synthesis of 2-Bromo-3,3,3-trifluoropropyl acetate is most effectively approached via a two-step sequence starting from the commercially available 2-Bromo-3,3,3-trifluoropropene (BTP). This strategy is predicated on two robust and well-established transformations in organic chemistry:

• Anti-Markovnikov Hydroboration-Oxidation: The first step involves the conversion of the starting alkene, BTP, into the corresponding primary alcohol, 2-Bromo-3,3,3-trifluoropropan-1-ol. This is achieved through a hydroboration-oxidation reaction, which ensures the desired regioselectivity.

• Esterification: The resulting alcohol is then acetylated to yield the final product, 2-Bromo-3,3,3-trifluoropropyl acetate. This transformation can be efficiently carried out using acetic anhydride with a suitable catalyst.

The overall synthetic workflow is depicted below:

F--C--C==CH2 1. BH3•THF | | ----------------> F--C--CH--CH2--OH F Br 2. H2O2, NaOH | | F Br

F--C--CH--CH2--OH + (CH3CO)2O --Pyridine--> F--C--CH--CH2--O--C--CH3 | | | | || F Br F Br O

Caption: Simplified mechanism of pyridine-catalyzed acetylation.

Detailed Experimental Protocol

Materials and Reagents:

• 2-Bromo-3,3,3-trifluoropropan-1-ol

• Acetic anhydride

• Pyridine, anhydrous

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1 M aqueous solution

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Reaction Setup: A 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet is charged with 2-Bromo-3,3,3-trifluoropropan-1-ol (e.g., 9.65 g, 50 mmol) and anhydrous dichloromethane (100 mL).

• Anhydrous pyridine (6.1 mL, 75 mmol) is added, and the mixture is stirred.

• The flask is cooled to 0 °C in an ice bath. Acetic anhydride (7.1 mL, 75 mmol) is added dropwise over 15 minutes.

• The reaction mixture is allowed to warm to room temperature and stirred for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: The reaction mixture is transferred to a separatory funnel and washed sequentially with:

  • 1 M HCl (2 x 50 mL) to remove pyridine.

  • Saturated sodium bicarbonate solution (2 x 50 mL) to remove excess acetic anhydride and acetic acid.

  • Brine (50 mL).

• The organic layer is collected, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude 2-Bromo-3,3,3-trifluoropropyl acetate is purified by vacuum distillation to afford the final product as a colorless liquid.

Data Summary and Expected Results

The following table summarizes the key parameters for the proposed synthesis. Yields are estimates based on analogous reactions and should be optimized for specific laboratory conditions.

Parameter	Step 1: Hydroboration-Oxidation	Step 2: Esterification
Starting Material	2-Bromo-3,3,3-trifluoropropene	2-Bromo-3,3,3-trifluoropropan-1-ol
Key Reagents	BH3•THF, H2O2, NaOH	Acetic Anhydride, Pyridine
Solvent	THF	Dichloromethane
Typical Yield	75-85%	85-95%
Purification Method	Vacuum Distillation	Vacuum Distillation
Product	2-Bromo-3,3,3-trifluoropropan-1-ol	2-Bromo-3,3,3-trifluoropropyl acetate

Characterization Data for 2-Bromo-3,3,3-trifluoropropyl acetate:

• Molecular Formula: C5H6BrF3O2

• Molecular Weight: 235.00 g/mol

• Appearance: Colorless liquid

• Expected Spectral Data: GC-MS and IR spectral data can be referenced from public databases such as PubChem. [1]

References

• PubChem. 2-Bromo-3,3,3-trifluoropropyl acetate. National Center for Biotechnology Information. Available from: [Link]

• Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2145–2148. Available from: [Link]

• Sandler, S. R. (1977). CHAIN ELONGATION OF ALKENES via gem-DIHALOCYCLOPROPANES: 2-BROMO-3,3-DIPHENYL-2-PROPEN-1-YL ACETATE. Organic Syntheses, 56, 32. Available from: [Link]

• Wikipedia. Hydroboration–oxidation reaction. Available from: [Link]

• Master Organic Chemistry. Hydroboration Oxidation of Alkenes. Available from: [Link]

• Chemistry LibreTexts. 7.8: Hydroboration-Oxidation: A Stereospecific Anti-Markovnikov Hydration. Available from: [Link]

• ResearchGate. What is the best work-up for acetic anhydride/pyradine acetylation?. Available from: [Link]

• University of Colorado Boulder. Hydroboration-Oxidation of Alkenes. Available from: [Link]

• MDPI. Production of 2,2,3,3,4,4,4-Heptafluorobutyl Acetate from Acetic Acid and 2,2,3,3,4,4,4-Heptafluorobutan-1-ol by Batch Reactive Distillation. Processes, 2022, 10(1), 133. Available from: [Link]

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2-Bromo-3,3,3-trifluoropropyl acetate chemical properties

An In-depth Technical Guide to 2-Bromo-3,3,3-trifluoropropyl acetate: Properties, Synthesis, and Applications in Drug Discovery

Abstract

The strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern medicinal chemistry, profoundly influencing the pharmacokinetic and pharmacodynamic profiles of drug candidates. The trifluoromethyl (−CF3) group, in particular, is prized for its ability to enhance metabolic stability, binding affinity, and lipophilicity.[1] This guide provides a comprehensive technical overview of 2-Bromo-3,3,3-trifluoropropyl acetate, a specialized reagent poised for application in this field. While specific literature on this exact molecule is sparse, this document synthesizes data from its constituent functional groups and closely related, well-documented analogues to provide a robust profile for researchers, scientists, and drug development professionals. We will delve into its core chemical properties, predictable reactivity, spectroscopic signatures, and its potential as a trifluoromethyl-containing building block, contextualized with field-proven protocols for related compounds.

Chemical Identity and Physicochemical Properties

2-Bromo-3,3,3-trifluoropropyl acetate, identified by CAS Number 383-68-6, is a halogenated ester.[2][3] Its structure combines a reactive secondary bromide, an ester functional group, and a highly electronegative trifluoromethyl moiety. This unique combination dictates its physical properties and chemical behavior. The trifluoromethyl group significantly impacts the molecule's electronic properties, enhancing the electrophilicity of the adjacent bromine-bearing carbon.

Table 1: Physicochemical Properties of 2-Bromo-3,3,3-trifluoropropyl acetate

Property	Value	Source
IUPAC Name	(2-bromo-3,3,3-trifluoropropyl) acetate	PubChem[2]
CAS Number	383-68-6	Alchem Pharmtech[3]
Molecular Formula	C₅H₆BrF₃O₂	PubChem[2]
Molecular Weight	235.00 g/mol	PubChem[2]
Canonical SMILES	CC(=O)OCC(C(F)(F)F)Br	PubChem[2]
InChIKey	SOLYBTULJSCJLK-UHFFFAOYSA-N	PubChem[2]
Purity	Typically ≥97%	Manchester Organics[4]
Appearance	Expected to be a liquid at room temperature	Inferred from analogues

Spectroscopic Characterization

Table 2: Predicted Spectroscopic Data for 2-Bromo-3,3,3-trifluoropropyl acetate

Technique	Expected Features	Rationale
¹H NMR	Singlet (~2.1 ppm, 3H); Multiplet (4.4-4.8 ppm, 2H); Multiplet (4.9-5.2 ppm, 1H)	The three protons of the acetyl group are equivalent. The -CH₂- and -CH- protons form a complex, coupled system (ABX or higher order).
¹³C NMR	~20 ppm (CH₃); ~65-70 ppm (CH₂); ~45-55 ppm (CH-Br, quartet due to ¹JCF); ~123 ppm (CF₃, quartet due to ¹JCF); ~169 ppm (C=O)	The carbon attached to the CF₃ group will show a characteristic quartet splitting pattern due to C-F coupling. The CF₃ carbon itself will also be a quartet.
¹⁹F NMR	Doublet (~ -70 to -75 ppm)	The three fluorine atoms are equivalent and will appear as a single signal, split into a doublet by the adjacent single proton on the chiral center.
IR Spectroscopy	Strong absorption at ~1740-1750 cm⁻¹ (C=O stretch); Strong absorptions at ~1100-1300 cm⁻¹ (C-F stretches)	These are characteristic vibrational frequencies for an ester carbonyl and carbon-fluorine bonds, respectively.
Mass Spectrometry (EI)	M⁺ peak with characteristic bromine isotope pattern (M, M+2 at ~1:1 ratio); Fragments corresponding to loss of Br (M-79/81), loss of acetyl group, and McLafferty rearrangement products.	The isotopic signature of bromine is a definitive marker. Fragmentation will be driven by the lability of the C-Br bond and the stability of the resulting carbocations.[2]

Reactivity and Synthetic Utility

The synthetic value of 2-Bromo-3,3,3-trifluoropropyl acetate stems from two primary reactive sites: the carbon-bromine bond and the acetate ester.

• Alkylation Reactions: The C-Br bond is susceptible to nucleophilic substitution. The strong electron-withdrawing effect of the adjacent trifluoromethyl group enhances the electrophilicity of the carbon center, making it a good substrate for Sₙ2 reactions. This allows the compound to act as an alkylating agent for introducing the CH₂(OAc)-CH(CF₃)- moiety onto various nucleophiles such as amines, thiols, and phenols. This is analogous to the utility of simpler reagents like methyl bromoacetate in drug discovery for adding carboxymethyl groups.[5]

• Ester Hydrolysis: The acetate group can be readily hydrolyzed under basic or acidic conditions to reveal the corresponding alcohol, 2-Bromo-3,3,3-trifluoropropanol. This unmasks a primary alcohol for further functionalization, such as oxidation or etherification.

Caption: General reactivity pathways for 2-bromo-3,3,3-trifluoropropyl acetate.

Application in Trifluoromethylated Compound Synthesis: A Case Study with a Related Precursor

While direct synthetic applications of the acetate are not widely published, the closely related compound 2-Bromo-3,3,3-trifluoropropene (BTP) is a well-established and commercially available building block.[6][7] It serves as an excellent radical acceptor for the synthesis of complex trifluoromethylated molecules.[8] The following protocol, adapted from Guo et al., demonstrates a robust method for creating secondary trifluoromethylated alkyl bromides, highlighting the utility of the bromo-trifluoropropyl scaffold.[6]

Experimental Protocol: Catalyst-Free Decarboxylative Cross-Coupling with BTP

This procedure illustrates the reaction of a redox-active ester (a carboxylic acid derivative) with BTP to form a new C-C bond, yielding a valuable trifluoromethylated product.

Causality: Redox-active esters derived from N-hydroxyphthalimide are chosen because they readily undergo single-electron reduction to generate alkyl radicals upon fragmentation. BTP is an excellent radical acceptor; the incoming alkyl radical adds across the double bond, and the resulting radical intermediate is stabilized by the trifluoromethyl group before subsequent reaction.

Caption: Experimental workflow for radical-mediated trifluoromethylation.

Step-by-Step Methodology:

• Reaction Setup: A 25 mL oven-dried Schlenk tube equipped with a magnetic stirrer is charged with the redox-active ester (0.2 mmol, 1.0 equiv.) and Hantzsch ester (0.3 mmol, 1.5 equiv.).[6]

• Inert Atmosphere: The tube is sealed, evacuated, and backfilled with argon three times to ensure an oxygen-free environment, which is critical for radical reactions.

• Reagent Addition: Dry methanol (2.0 mL) is added, followed by 2-bromo-3,3,3-trifluoropropene (BTP) (0.4 mmol, 2.0 equiv.) via syringe.[6]

• Reaction Execution: The mixture is stirred at room temperature for 8 hours, during which the reaction progress can be monitored by Thin Layer Chromatography (TLC).[6][9]

• Workup: Upon completion, the reaction mixture is concentrated under reduced pressure using a rotary evaporator.

• Purification: The resulting crude residue is purified by flash column chromatography on silica gel to yield the pure secondary trifluoromethylated alkyl bromide.[6]

Safety, Handling, and Storage

Specific safety data for 2-Bromo-3,3,3-trifluoropropyl acetate is not available. Therefore, handling precautions must be based on data from closely related hazardous compounds, such as 2-Bromo-3,3,3-trifluoropropene.[10][11]

• General Handling: All manipulations should be performed in a well-ventilated chemical fume hood.[12] Avoid all personal contact, including the inhalation of vapors and direct contact with skin and eyes.[10][12]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[10]

• Hazards: Assumed to be a skin, eye, and respiratory irritant.[10][11] May be harmful if swallowed or inhaled. The related compound, BTP, is suspected of causing genetic defects and reproductive harm.[10][11]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and alkali metals.[10][11] For long-term stability, storage under an inert atmosphere (e.g., argon) may be advisable.

• Fire Safety: The compound is not expected to be highly flammable, but containers may rupture or burn if exposed to heat. In case of fire, use extinguishing media suitable for the surrounding environment. Firefighting may produce hazardous decomposition products, including hydrogen bromide and hydrogen fluoride.[10]

Conclusion

2-Bromo-3,3,3-trifluoropropyl acetate emerges as a promising, albeit under-explored, building block for medicinal and synthetic chemistry. Its key structural features—a reactive bromide, a trifluoromethyl group, and a modifiable ester—provide a versatile platform for introducing the valuable CF₃ moiety into complex molecular architectures. By understanding its predicted properties and reactivity, and by drawing insights from the well-established chemistry of its analogue, BTP, researchers can confidently incorporate this reagent into their synthetic strategies. Its careful handling is paramount, but its potential to accelerate the discovery and development of novel trifluoromethylated therapeutics is significant.

References

• PubChem. (n.d.). 2-Bromo-3,3,3-trifluoropropyl acetate. National Center for Biotechnology Information. Retrieved from [Link]

• Alchem Pharmtech. (n.d.). CAS 383-68-6 | 2-Bromo-3,3,3-trifluoropropyl acetate. Retrieved from [Link]

• Guo, P., Tao, M., Xu, W. W., Wang, A. J., Li, W., Yao, Q., Tong, J., & He, C. Y. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2145–2148. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for Trifluoromethylation. Retrieved from [Link]

• Supporting Information. (n.d.). Synthesis route towards the basic warhead, 3. Retrieved from [Link]

• Guo, P., Tao, M., Xu, W. W., Wang, A. J., Li, W., Yao, Q., Tong, J., & He, C. Y. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. PubMed. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Theoretical and experimental studies on the atmospheric degradation of 2-bromo-3,3,3-trifluoropropene. Physical Chemistry Chemical Physics. Retrieved from [Link]

• de Oliveira, R. B., & da Silva, J. L. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences. Retrieved from [Link]

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• 8. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Spectroscopic Characterization of 2-Bromo-3,3,3-trifluoropropyl acetate

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: This technical guide provides a comprehensive analysis of the key spectroscopic data for 2-Bromo-3,3,3-trifluoropropyl acetate (CAS No. 383-68-6)[1][2][3][4]. As a fluorinated organic compound, its structural elucidation relies on a synergistic application of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). This document offers an in-depth interpretation of the expected ¹H, ¹³C, and ¹⁹F NMR spectra, a detailed breakdown of the vibrational modes in its IR spectrum, and a predictive analysis of its mass spectrometric fragmentation pattern. Furthermore, this guide presents standardized protocols for data acquisition, ensuring reproducibility and scientific rigor in the laboratory setting.

Introduction: The Significance of Spectroscopic Analysis

In the realm of drug discovery and development, the unambiguous characterization of molecular structure is paramount. Spectroscopic techniques provide a non-destructive window into the atomic and molecular framework of a compound. For a molecule such as 2-Bromo-3,3,3-trifluoropropyl acetate, with its distinct functional groups—an acetate moiety, a trifluoromethyl group, and a bromine atom—each spectroscopic method offers unique and complementary insights. Understanding the principles behind each technique and the expected spectral features is crucial for confirming the identity, purity, and structure of this compound in any research or development pipeline.

Molecular Structure and Predicted Spectroscopic Features

The IUPAC name for the compound is (2-bromo-3,3,3-trifluoropropyl) acetate, with a molecular formula of C₅H₆BrF₃O₂[1]. A clear understanding of its structure is the foundation for interpreting its spectroscopic data.

Molecular Structure of 2-Bromo-3,3,3-trifluoropropyl acetate

Caption: Chemical structure of 2-Bromo-3,3,3-trifluoropropyl acetate with atom numbering for NMR assignments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For this compound, ¹H, ¹³C, and ¹⁹F NMR will provide a detailed picture of the electronic environment of each nucleus.

¹H NMR Spectroscopy

The proton NMR spectrum will reveal the number of distinct proton environments, their chemical shifts (δ), the integration (ratio of protons), and the splitting patterns (multiplicity) due to spin-spin coupling.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration
-CH₃ (Acetate)	~2.1	Singlet (s)	N/A	3H
-OCH₂ -	~4.3 - 4.6	Doublet of Doublets (dd)	³JHH, ⁴JHF	2H
-CH Br-	~4.8 - 5.1	Doublet of Quartets (dq)	³JHH, ³JHF	1H

Rationale behind the Predictions:

• The acetate methyl protons are in a relatively shielded environment and are expected to appear as a singlet around 2.1 ppm.

• The methylene protons (-OCH₂-) are diastereotopic due to the adjacent chiral center. They will be deshielded by the adjacent oxygen and will be split by the neighboring methine proton and the three fluorine atoms. This will likely result in a complex multiplet, predicted here as a doublet of doublets.

• The methine proton (-CHBr-) is the most deshielded proton due to the adjacent electronegative bromine atom and the trifluoromethyl group. It will be split by the neighboring methylene protons and the three fluorine atoms, leading to a doublet of quartets.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum will show a signal for each unique carbon atom in the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity (due to ¹⁹F coupling)
-C H₃ (Acetate)	~20	Quartet (q)
-C H₂-	~65-70	Quartet (q)
-C HBr-	~45-50	Quartet (q)
-C F₃	~120-125	Quartet (q)
C =O (Ester)	~170	Singlet (s)

Rationale behind the Predictions:

• The acetate methyl carbon is expected in the typical alkyl region.

• The methylene carbon is deshielded by the adjacent oxygen.

• The methine carbon is influenced by the attached bromine.

• The trifluoromethyl carbon will be significantly deshielded and will appear as a quartet due to coupling with the three attached fluorine atoms.

• The carbonyl carbon of the ester will be the most deshielded carbon, appearing around 170 ppm.

¹⁹F NMR Spectroscopy

Fluorine-19 NMR is a highly sensitive technique that provides valuable information about the fluorine-containing functional groups in a molecule[5]. The wide chemical shift range of ¹⁹F NMR allows for excellent signal dispersion[5][6].

Fluorine Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
-CF₃	~ -70 to -80 (relative to CFCl₃)	Doublet (d)	³JFH

Rationale behind the Predictions:

• The trifluoromethyl group is expected to show a single resonance in the ¹⁹F NMR spectrum.

• The chemical shift is predicted to be in the typical range for a CF₃ group adjacent to a chiral center[7][8].

• This signal will be split into a doublet due to coupling with the vicinal methine proton (-CHBr-).

NMR Experimental Workflow

Caption: A standardized workflow for acquiring and processing NMR data.

Infrared (IR) Spectroscopy

Infrared spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations. The PubChem entry for this compound indicates the availability of a vapor phase IR spectrum[1].

Vibrational Mode	Expected Absorption Range (cm⁻¹)	Intensity
C-H stretch (sp³)	2950 - 3000	Medium
C=O stretch (ester)	1735 - 1750	Strong
C-O stretch (ester)	1200 - 1300	Strong
C-F stretch	1000 - 1400	Strong, multiple bands
C-Br stretch	500 - 600	Medium-Weak

Rationale behind the Predictions:

• The C-H stretching vibrations are characteristic of the alkyl portions of the molecule.

• A strong absorption band in the region of 1735-1750 cm⁻¹ is a definitive indicator of the ester carbonyl group.

• The C-O stretching of the ester will also produce a strong signal.

• The highly polar C-F bonds will result in strong and characteristic absorption bands in the fingerprint region.

• The C-Br stretching vibration is expected at lower wavenumbers.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation. The PubChem database indicates the availability of GC-MS data for 2-Bromo-3,3,3-trifluoropropyl acetate[1].

Expected Fragmentation Pattern:

• Molecular Ion (M⁺): The molecular ion peak is expected, but it may be weak due to the lability of the molecule. The presence of bromine will result in a characteristic M+2 isotope peak of nearly equal intensity to the M⁺ peak.

• Key Fragments:

  • Loss of the bromo-trifluoropropyl group to give the acetyl cation ([CH₃CO]⁺, m/z = 43). This is often a prominent peak for acetates.

  • Loss of the acetate group to give the bromo-trifluoropropyl cation ([C₃H₂BrF₃]⁺).

  • Alpha-cleavage adjacent to the oxygen atoms.

  • Loss of a bromine radical.

Experimental Protocols

NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 10-20 mg of 2-Bromo-3,3,3-trifluoropropyl acetate.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Optimize the magnetic field homogeneity (shimming).

  • Tune the probe for ¹H, ¹³C, and ¹⁹F frequencies.

• Data Acquisition:

  • Acquire the ¹H spectrum using a standard pulse sequence.

  • Acquire the ¹³C spectrum with proton decoupling.

  • Acquire the ¹⁹F spectrum.

• Data Processing:

  • Apply Fourier transformation to the free induction decay (FID) to obtain the spectrum.

  • Phase and baseline correct the spectrum.

  • Calibrate the chemical shift scale using the internal standard (TMS at 0 ppm for ¹H and ¹³C).

IR Spectroscopy (ATR-FTIR)

• Background Collection:

  • Ensure the ATR crystal is clean.

  • Collect a background spectrum of the empty ATR accessory to account for atmospheric and instrumental contributions.

• Sample Analysis:

  • Place a small drop of liquid 2-Bromo-3,3,3-trifluoropropyl acetate onto the ATR crystal.

  • Acquire the sample spectrum.

• Data Processing:

  • The software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

  • Identify and label the major absorption bands.

Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Instrument Setup:

  • Set up the gas chromatograph (GC) with an appropriate column and temperature program to separate the analyte from any impurities.

  • Set the mass spectrometer (MS) parameters, including the ionization mode (typically electron ionization, EI) and mass range.

• Data Acquisition:

  • Inject the sample into the GC.

  • The separated components will elute from the GC column and enter the MS for ionization and analysis.

• Data Analysis:

  • Analyze the resulting mass spectrum for the molecular ion peak and characteristic fragment ions.

  • Compare the fragmentation pattern with predicted pathways.

Conclusion

The comprehensive spectroscopic analysis of 2-Bromo-3,3,3-trifluoropropyl acetate, employing ¹H, ¹³C, and ¹⁹F NMR, IR spectroscopy, and mass spectrometry, provides a robust and self-validating system for its structural confirmation. The predicted data, rooted in fundamental spectroscopic principles, serves as a reliable benchmark for researchers. By following the detailed experimental protocols outlined in this guide, scientists and drug development professionals can ensure the acquisition of high-quality, reproducible data, which is essential for advancing research and maintaining the integrity of their work.

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Unlocking New Therapeutic Avenues: A Technical Guide to the Mechanistic Potential and Application of 2-Bromo-3,3,3-trifluoropropyl Acetate in Drug Discovery

For Immediate Release

ZUNYI, Guizhou – In the intricate landscape of modern drug development, the strategic selection of molecular building blocks is paramount to engineering novel therapeutics with enhanced efficacy and optimized pharmacokinetic profiles. This technical guide, designed for researchers, medicinal chemists, and drug development professionals, delves into the latent potential of 2-Bromo-3,3,3-trifluoropropyl acetate, a compound poised at the intersection of strategic functional groups. While direct pharmacological data on this specific molecule is not extensively documented, this paper will elucidate its inferred mechanism of action and potential applications by dissecting the established roles of its constituent trifluoromethyl, bromo, and acetate moieties in medicinal chemistry.

Introduction: The Strategic Importance of Fluorinated Scaffolds

The incorporation of fluorine, particularly in the form of a trifluoromethyl (CF3) group, has become a cornerstone of contemporary drug design.[1] This is attributed to the unique physicochemical properties the CF3 group imparts upon a parent molecule. These properties include increased lipophilicity, which can enhance membrane permeability, and improved metabolic stability by blocking sites susceptible to oxidative metabolism.[2][3] Furthermore, the strong electron-withdrawing nature of the trifluoromethyl group can significantly modulate the pKa of nearby functional groups, thereby influencing a drug's interaction with its biological target.[1]

2-Bromo-3,3,3-trifluoropropyl acetate presents a trifunctionalized scaffold that offers medicinal chemists a versatile tool for molecular exploration. The presence of the trifluoromethyl group provides the aforementioned benefits, while the bromo and acetate groups offer reactive handles for further chemical modification and potential prodrug strategies.

Deconstructing the Molecular Architecture: Inferred Mechanistic Contributions

The potential mechanism of action of molecules derived from 2-Bromo-3,3,3-trifluoropropyl acetate can be inferred from the well-documented roles of its key functional groups.

The Trifluoromethyl Group: A Driver of Potency and Stability

The trifluoromethyl group is a bioisostere for several functional groups, including the methyl and chloro groups, but with distinct electronic properties.[3] Its high electronegativity can lead to more potent interactions with biological targets by altering the electronic landscape of the molecule.[2]

Key Contributions of the Trifluoromethyl Group:

• Enhanced Binding Affinity: The CF3 group can participate in favorable dipole-dipole, ion-dipole, and even weak hydrogen bonding interactions with protein targets.[1]

• Increased Metabolic Stability: By replacing a metabolically labile methyl or hydrogen group, the CF3 group can significantly prolong the half-life of a drug.[3]

• Modulation of Lipophilicity: The introduction of a CF3 group generally increases the lipophilicity of a molecule, which can improve its ability to cross cellular membranes.[2]

The Bromo Group: A Versatile Synthetic Handle and Potential Pharmacophore

The bromine atom in 2-Bromo-3,3,3-trifluoropropyl acetate serves as a valuable synthetic handle for further molecular elaboration. Through various cross-coupling reactions, chemists can introduce a wide array of substituents, enabling the rapid generation of diverse chemical libraries for screening.

Beyond its synthetic utility, the bromo group can also act as a pharmacophore, participating in halogen bonding interactions with biological targets. Halogen bonding is an increasingly recognized non-covalent interaction that can contribute significantly to binding affinity and selectivity.

The Acetate Group: A Gateway to Prodrug Strategies

The acetate ester in the structure of 2-Bromo-3,3,3-trifluoropropyl acetate presents a classic opportunity for the development of prodrugs. Ester groups can be readily hydrolyzed in vivo by esterase enzymes to release the corresponding alcohol. This strategy can be employed to:

• Improve Solubility: An acetate ester can mask a less soluble hydroxyl group, improving a drug's formulation properties.

• Enhance Permeability: The more lipophilic ester can facilitate passage across biological membranes.

• Control Drug Release: The rate of ester hydrolysis can be tuned to achieve a desired pharmacokinetic profile.

Proposed Mechanism of Action: A Hypothetical Framework

Based on the analysis of its functional groups, a hypothetical mechanism of action for a drug candidate derived from 2-Bromo-3,3,3-trifluoropropyl acetate would likely involve the trifluoromethyl group making critical interactions within the binding pocket of a target protein. The remainder of the molecule would serve to orient the CF3 group for optimal binding and to fine-tune the overall physicochemical properties of the compound.

The following diagram illustrates a conceptual workflow for leveraging 2-Bromo-3,3,3-trifluoropropyl acetate in a drug discovery program.

Caption: Conceptual Drug Discovery Workflow using 2-Bromo-3,3,3-trifluoropropyl acetate.

Experimental Protocols: Synthesis and Derivatization

The utility of 2-Bromo-3,3,3-trifluoropropyl acetate lies in its reactivity and potential for diversification. Below is a representative, generalized protocol for the derivatization of this building block.

General Procedure for Suzuki Cross-Coupling

Objective: To introduce an aryl or heteroaryl moiety at the bromine position.

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Aryl or heteroaryl boronic acid

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3 or Cs2CO3)

• Anhydrous solvent (e.g., dioxane or toluene)

Protocol:

• To an oven-dried reaction vessel, add 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 eq), the boronic acid (1.1-1.5 eq), the palladium catalyst (0.01-0.05 eq), and the base (2.0-3.0 eq).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the reaction is complete, as monitored by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired coupled product.

Data Summary: Physicochemical Properties

Property	Value	Source
Molecular Formula	C5H6BrF3O2	PubChem[4]
Molecular Weight	235.00 g/mol	PubChem[4]
XLogP3	2.1	PubChem[4]
Hydrogen Bond Donor Count	0	PubChem[4]
Hydrogen Bond Acceptor Count	2	PubChem[4]

Conclusion and Future Directions

While 2-Bromo-3,3,3-trifluoropropyl acetate may not be an active pharmaceutical ingredient in itself, its chemical architecture makes it a highly valuable building block for the synthesis of novel drug candidates. The convergence of a trifluoromethyl group for enhanced potency and metabolic stability, a bromo group for versatile synthetic modification, and an acetate group for potential prodrug strategies provides a powerful platform for medicinal chemists. Future research should focus on the synthesis of compound libraries derived from this scaffold and their subsequent screening against a variety of biological targets to unlock its full therapeutic potential. The principles outlined in this guide provide a strategic framework for the rational design of next-generation therapeutics leveraging the unique properties of this promising chemical entity.

References

• Wechem. (2025, May 29). Design and biological activity of trifluoromethyl containing drugs. Retrieved from Wechem.[2]

• Leitao, E., & Sobral, L. (2024, February 15). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Hovione.[5]

• The Role of Trifluoromethylated Compounds in Modern Drug Discovery. (n.d.). Retrieved from a professional chemical supplier's blog.[1]

• PubChem. (n.d.). 2-Bromo-3,3,3-trifluoropropyl acetate. National Center for Biotechnology Information.[4]

• MDPI. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.[6]

• G. B. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed Central.[3]

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2-Bromo-3,3,3-trifluoropropyl acetate reactivity profile

An In-depth Technical Guide to the Reactivity Profile of 2-Bromo-3,3,3-trifluoropropyl acetate

This guide provides a comprehensive analysis of the reactivity profile of 2-Bromo-3,3,3-trifluoropropyl acetate, a molecule of interest to researchers and professionals in drug development and organic synthesis. While direct literature on this specific compound is limited, its reactivity can be expertly predicted by examining its constituent functional groups and drawing parallels from well-understood chemical principles and related fluorinated compounds.

Molecular Architecture and Electronic Landscape

2-Bromo-3,3,3-trifluoropropyl acetate possesses a unique combination of functional groups that dictate its chemical behavior: a secondary alkyl bromide, a powerful electron-withdrawing trifluoromethyl (CF₃) group, and an acetate ester. Understanding the interplay of these groups is paramount to predicting its reactivity.

Property	Value	Source
Molecular Formula	C₅H₆BrF₃O₂	[1]
Molecular Weight	235.00 g/mol	[1]
IUPAC Name	(2-bromo-3,3,3-trifluoropropyl) acetate	[1]
CAS Number	383-68-6	[1]

The core of this molecule's reactivity lies at the carbon atom bonded to the bromine. The substituents on the adjacent carbons create a specific electronic and steric environment that favors certain reaction pathways over others.

Caption: Electronic and steric influences on the reactive center.

The trifluoromethyl group is one of the most powerful electron-withdrawing groups due to the high electronegativity of fluorine.[2][3] This strong inductive effect (-I) significantly polarizes the C-Br bond, making the α-carbon highly electrophilic and susceptible to nucleophilic attack. However, this same effect profoundly destabilizes any potential carbocation formation at the α-carbon, which has major implications for SN1 and E1 reaction pathways.[4]

Nucleophilic Substitution Reactions: A Mechanistic Crossroads

Nucleophilic substitution is a primary reaction pathway for alkyl halides. For a secondary bromide like 2-bromo-3,3,3-trifluoropropyl acetate, both SN1 and SN2 mechanisms must be considered.

The SN1 Pathway: An Unlikely Proposition

The SN1 (Substitution, Nucleophilic, Unimolecular) mechanism proceeds through a carbocation intermediate.[5] The rate-determining step is the spontaneous dissociation of the leaving group.

Caption: Concerted mechanism of an SN2 reaction on the substrate.

Key Causality for SN2 Dominance:

• Electrophilicity: The inductive effect of the CF₃ group makes the α-carbon highly electron-deficient and thus an excellent target for nucleophiles.

• Steric Hindrance: As a secondary bromide, the steric hindrance is moderate, allowing access for many nucleophiles. However, very bulky nucleophiles may react more slowly.

• Stereochemistry: SN2 reactions proceed with a predictable inversion of stereochemistry at the reaction center. [6] This pathway is expected to be the major route for nucleophilic substitution with a wide range of nucleophiles (e.g., azides, cyanides, thiolates, amines).

Elimination Reactions: The Competition

Elimination reactions, where a small molecule (like HBr) is removed to form an alkene, often compete with substitution reactions. [5][7]

The E1 Pathway: Also Unlikely

Similar to the SN1 mechanism, the E1 (Elimination, Unimolecular) pathway proceeds through a carbocation intermediate. [5]Due to the aforementioned destabilizing effect of the CF₃ group, the E1 pathway is also considered kinetically unfavorable.

The E2 Pathway: A Plausible Side Reaction

The E2 (Elimination, Bimolecular) mechanism is a concerted process where a base removes a proton from a carbon adjacent to the leaving group, while the leaving group departs and a double bond is formed. [5]

Caption: Concerted E2 mechanism requiring an anti-periplanar arrangement.

Factors Favoring E2 Elimination:

• Strong, Sterically Hindered Bases: Using bases like potassium tert-butoxide (t-BuOK) will favor elimination over substitution. Strong, but less hindered bases (e.g., NaOH, NaOEt) can lead to a mixture of SN2 and E2 products. [8]* Higher Temperatures: Increasing the reaction temperature generally favors elimination over substitution.

The regioselectivity of the elimination would likely follow Zaitsev's rule, favoring the formation of the more substituted (and thus more stable) alkene, although the electronic effects of the CF₃ group could influence this outcome.

Metal-Catalyzed Cross-Coupling Reactions

Modern organic synthesis heavily relies on transition-metal-catalyzed cross-coupling reactions to form C-C and C-heteroatom bonds. [9]While challenging, secondary alkyl halides can participate in these reactions. Given the known reactivity of the related 2-bromo-3,3,3-trifluoropropene in palladium-catalyzed couplings, it is plausible that 2-bromo-3,3,3-trifluoropropyl acetate could also serve as a coupling partner. [10]

Caption: A typical catalytic cycle for a palladium-catalyzed cross-coupling reaction.

Potential coupling partners could include organoboranes (Suzuki coupling), organozincs (Negishi coupling), or amines (Buchwald-Hartwig amination). These reactions with secondary alkyl bromides often require specialized ligands to promote the desired oxidative addition and prevent side reactions like β-hydride elimination. [11][12]The strong electron-withdrawing CF₃ group might influence the oxidative addition step and the stability of the resulting organopalladium intermediate.

Experimental Protocol: A Representative SN2 Reaction

This protocol describes a general procedure for the substitution of the bromide with an azide nucleophile, a common transformation in medicinal chemistry.

Reaction: Synthesis of 2-Azido-3,3,3-trifluoropropyl acetate

Self-Validating System: The success of the reaction can be monitored by Thin Layer Chromatography (TLC) for the disappearance of the starting material and the appearance of a new, typically more polar, product spot. The final product can be characterized by NMR and IR spectroscopy to confirm the incorporation of the azide group (a characteristic stretch around 2100 cm⁻¹) and the retention of the acetate and trifluoromethyl groups.

Methodology:

• Materials & Setup:

  • 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 eq)

  • Sodium azide (NaN₃) (1.5 eq)

  • Dimethylformamide (DMF), anhydrous

  • Round-bottom flask with a magnetic stir bar

  • Condenser and nitrogen/argon inlet

  • Heating mantle with a temperature controller

• Procedure:

  • To an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-Bromo-3,3,3-trifluoropropyl acetate and anhydrous DMF.

  • Stir the solution until the starting material is fully dissolved.

  • Add sodium azide in one portion.

  • Heat the reaction mixture to 60-70 °C.

  • Monitor the reaction progress by TLC (e.g., using a 4:1 Hexanes:Ethyl Acetate mobile phase). The reaction is typically complete within 4-12 hours.

• Workup & Purification:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water and diethyl ether.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers and wash with water, then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain the pure 2-Azido-3,3,3-trifluoropropyl acetate.

Summary and Outlook

The reactivity of 2-Bromo-3,3,3-trifluoropropyl acetate is dominated by the strong electronic influence of the trifluoromethyl group. This structural feature strongly favors SN2 reactions at the secondary carbon, making it a valuable substrate for introducing the 3,3,3-trifluoropropyl acetate moiety into molecules via reactions with a wide range of nucleophiles. Elimination (E2) can be a competing pathway, particularly with strong, bulky bases and at higher temperatures. While challenging, metal-catalyzed cross-coupling reactions represent a plausible, yet less explored, avenue for forming new carbon-carbon and carbon-heteroatom bonds. This guide provides a foundational understanding for researchers to design and execute synthetic strategies utilizing this versatile fluorinated building block.

References

• Klumpp, D. A., et al. (n.d.). Superelectrophiles and the effects of trifluoromethyl substituents. PMC. [Link]

• PubChem. (n.d.). 2-Bromo-3,3,3-trifluoropropyl acetate. National Center for Biotechnology Information. [Link]

• Ma, J.-A., & Cahard, D. (2016). The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. Chemical Society Reviews, 45(23), 6447-6461. [Link]

• Carboni, S., et al. (n.d.). CF3-substituted carbocations: underexploited intermediates with great potential in modern synthetic chemistry. Beilstein Journal of Organic Chemistry. [Link]

• Doyle Group. (2023). Strategies for Nucleophilic C(sp3)–(Radio)Fluorination. UCLA Chemistry. [Link]

• Dai, X., et al. (2014). Highly Selective Palladium-Catalyzed Cross-Coupling of Secondary Alkylzinc Reagents with Heteroaryl Halides. Organic Letters, 16(17), 4582–4585. [Link]

• O'Connor, J. M., et al. (n.d.). Superelectrophiles and the Effects of Trifluoromethyl Substituents. SciSpace. [Link]

• Rychnovsky, S. D. (n.d.). Acetal Substitution Reactions: Stereoelectronic Effects, Conformational Analysis, Reactivity vs. Selectivity, and Neighboring-Group Participation. PMC. [Link]

• Rychnovsky, S. D. (n.d.). Acetal Substitution Reactions: Stereoelectronic Effects, Conformational Analysis, Reactivity vs Selectivity, and Neighboring-Group Participation. ResearchGate. [Link]

• He, C.-Y., et al. (2019). Palladium-catalyzed cross-coupling of unactivated alkylzinc reagents with 2-bromo-3,3,3-trifluoropropene and its application in the synthesis of fluorinated amino acids. Chemical Communications, 55(26), 3705-3708. [Link]

• Peacock, D. M., et al. (2016). Palladium-Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile. ACS Central Science, 2(9), 647–652. [Link]

• University of Calgary. (n.d.). Nucleophilic Substitution of Alkyl Halides. [Link]

• Zemtsov, A. A., et al. (2022). Allylic substitution reactions with fluorinated nucleophiles. Coordination Chemistry Reviews, 467, 214455. [Link]

• Hartwig Group. (2016). Palladium-Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile. [Link]

• Roberts, J. D., et al. (n.d.). The Electrical Effect of the Trifluoromethyl Group. Semantic Scholar. [Link]

• Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Chemistry Portal. [Link]

• Fu, G. C. (2017). Transition-Metal Catalysis of Nucleophilic Substitution Reactions: A Radical Alternative to SN1 and SN2 Processes. ACS Central Science, 3(7), 692–700. [Link]

• Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2143–2148. [Link]

• Chemler, S. R., et al. (2011). Pd-catalyzed cross-coupling reactions of alkyl halides. Chemical Society Reviews, 40(10), 4947-4968. [Link]

• University of Illinois Springfield. (n.d.). Elimination Reactions. [Link]

• Neuman, R. C. (n.d.). Substituent Effects. [Link]

• Macmillan Group. (2019). Copper-Catalyzed Trifluoromethylation of Alkyl Bromides. Princeton University. [Link]

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• Lumen Learning. (n.d.). Elimination reactions. Organic Chemistry 1: An open textbook. [Link]

• Chemistry LibreTexts. (2023). Substitution reactions of alkyl halides: two mechanisms. [Link]

• Michigan State University. (n.d.). Alkyl Halide Reactivity. [Link]

• Khan Academy. (n.d.). Elimination vs substitution: secondary substrate. [Link]

• Organic Syntheses. (n.d.). 1-Iodopropyne. [Link]

• Master Organic Chemistry. (2017). Activating and Deactivating Groups In Electrophilic Aromatic Substitution. [Link]

• Wester, H.-J., et al. (2002). Efficient synthesis of 2-bromo-1-[18F]fluoroethane and its application in the automated preparation of 18F-fluoroethylated compound. Journal of Labelled Compounds and Radiopharmaceuticals, 45(10), 833-842. [Link]

• Carreira, E. M., et al. (2016). Total Synthesis of Bromo- and Fluorodanicalipin A. Angewandte Chemie International Edition, 55(41), 12795-12799. [Link]

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An In-Depth Technical Guide to the Stability and Storage of 2-Bromo-3,3,3-trifluoropropyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the chemical stability, optimal storage conditions, and handling procedures for 2-Bromo-3,3,3-trifluoropropyl acetate. Drawing upon established principles of physical organic chemistry and regulatory guidelines for chemical stability, this document aims to equip researchers and drug development professionals with the necessary knowledge to ensure the integrity of this compound throughout its lifecycle in a laboratory or manufacturing setting.

Introduction to 2-Bromo-3,3,3-trifluoropropyl Acetate: A Profile

2-Bromo-3,3,3-trifluoropropyl acetate is a halogenated ester of significant interest in organic synthesis, potentially serving as a building block in the development of novel pharmaceutical agents and materials. Its unique structure, featuring a trifluoromethyl group, a bromine atom, and an acetate ester, imparts a distinct reactivity profile that must be carefully considered to ensure its stability.

Chemical and Physical Properties
IUPAC Name	(2-bromo-3,3,3-trifluoropropyl) acetate
CAS Number	383-68-6
Molecular Formula	C5H6BrF3O2
Molecular Weight	235.00 g/mol

Understanding the inherent stability of this molecule is paramount for its effective use in research and development, as degradation can lead to the formation of impurities that may compromise experimental outcomes and the safety of resulting products.

Fundamental Pillars of Stability: Hydrolytic, Thermal, and Photochemical Degradation

The stability of 2-Bromo-3,3,3-trifluoropropyl acetate is primarily influenced by three key degradation pathways: hydrolysis, thermal decomposition, and photolysis. The presence of both an ester functional group and halogen substituents creates a molecule susceptible to specific degradation mechanisms under various environmental conditions.

Hydrolytic Stability: The Role of pH and Temperature

Esters are known to undergo hydrolysis to their constituent carboxylic acid and alcohol, a reaction that can be catalyzed by both acid and base. For 2-Bromo-3,3,3-trifluoropropyl acetate, this would result in the formation of acetic acid and 2-bromo-3,3,3-trifluoropropanol.

The rate of hydrolysis is significantly influenced by pH. Generally, ester hydrolysis is slowest in a slightly acidic to neutral pH range and is accelerated under both strongly acidic and, particularly, basic conditions. The trifluoromethyl group, being strongly electron-withdrawing, can increase the electrophilicity of the ester carbonyl carbon, potentially making it more susceptible to nucleophilic attack by water or hydroxide ions.

Key Considerations for Mitigating Hydrolysis:

• pH Control: Maintain solutions of 2-Bromo-3,3,3-trifluoropropyl acetate in a neutral or slightly acidic pH range to minimize the rate of hydrolysis.

• Temperature: As with most chemical reactions, the rate of hydrolysis increases with temperature. Therefore, storing solutions at lower temperatures will enhance stability.

• Moisture: Given its susceptibility to hydrolysis, it is crucial to protect the neat compound from atmospheric moisture.

Thermal Stability and Decomposition Pathways

Elevated temperatures can provide sufficient energy to induce the thermal decomposition of 2-Bromo-3,3,3-trifluoropropyl acetate. For many acetate esters, a common thermal degradation mechanism is a syn-elimination reaction, which proceeds through a six-membered transition state to yield a carboxylic acid and an alkene.[2]

In the case of 2-Bromo-3,3,3-trifluoropropyl acetate, this pathway would likely lead to the formation of acetic acid and 2-bromo-3,3,3-trifluoropropene.

Figure 1. Proposed thermal decomposition pathway of 2-Bromo-3,3,3-trifluoropropyl acetate.

Studies on the thermal decomposition of the related compound, 2-bromo-3,3,3-trifluoropropene, show that at high temperatures (25-800 °C), it can further decompose to trifluoropropyne and bromotrifluoromethane.[3] This suggests that the initial degradation of the acetate ester could be followed by subsequent reactions of the resulting alkene at higher temperatures.

Recommendations for Ensuring Thermal Stability:

• Avoid exposing the compound to high temperatures for prolonged periods.

• When conducting reactions at elevated temperatures, it is advisable to monitor the reaction mixture for the appearance of degradation products.

Photostability: The Impact of Light Exposure

Halogenated organic compounds, particularly those containing bromine, can be susceptible to photodegradation. The carbon-bromine bond can be cleaved by ultraviolet (UV) radiation, leading to the formation of radical intermediates. These highly reactive species can then participate in a variety of secondary reactions, leading to a complex mixture of degradation products.

Studies on the photodegradation of brominated flame retardants in organic solvents have shown that the process often follows pseudo-first-order kinetics, with the rate of degradation being dependent on the wavelength of light and the nature of the solvent.[4][5] While specific photostability data for 2-Bromo-3,3,3-trifluoropropyl acetate is not available, it is prudent to assume a degree of photosensitivity due to the presence of the C-Br bond.

Guidelines for Preventing Photodegradation:

• Store the compound in amber or opaque containers to protect it from light.

• Minimize exposure of solutions to direct sunlight or other sources of UV radiation.

Recommended Storage and Handling Protocols

Proper storage and handling are critical to maintaining the purity and stability of 2-Bromo-3,3,3-trifluoropropyl acetate. The following recommendations are based on best practices for handling halogenated and moisture-sensitive organic compounds.

Optimal Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Refrigerate (2-8 °C)	To minimize thermal degradation and slow down potential hydrolytic reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen)	To protect from atmospheric moisture and oxygen, which can contribute to degradation.
Container	Tightly sealed, amber glass bottles or vials	To prevent moisture ingress and protect from light.
Location	A dry, well-ventilated area away from heat sources and incompatible materials	To ensure safety and prevent accidental reactions.

Safe Handling Procedures

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, chemical-resistant gloves (consult manufacturer's compatibility data), and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors.

• Dispensing: When dispensing the neat compound, do so in a dry environment to minimize exposure to atmospheric moisture. Purging the headspace of the container with an inert gas before re-sealing is recommended.

• Spill and Waste Management: In case of a spill, absorb the material with an inert absorbent and dispose of it as hazardous chemical waste. All waste containing 2-Bromo-3,3,3-trifluoropropyl acetate should be collected in appropriately labeled containers for proper disposal in accordance with local regulations.

Assessing Stability: Experimental Design and Analytical Methods

To experimentally determine the stability of 2-Bromo-3,3,3-trifluoropropyl acetate, a well-designed stability study is essential. This typically involves subjecting the compound to a range of stress conditions and monitoring its degradation over time using a stability-indicating analytical method.

Forced Degradation Studies

Forced degradation studies are designed to accelerate the degradation of a compound to identify potential degradation products and pathways.[6] This information is crucial for developing a stability-indicating analytical method.

Figure 2. Workflow for a forced degradation study.

A Generic Protocol for Forced Degradation:

• Prepare Stock Solutions: Prepare solutions of 2-Bromo-3,3,3-trifluoropropyl acetate in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration.

• Apply Stress Conditions:

  • Acidic/Basic Hydrolysis: Treat the stock solution with an equal volume of an acidic (e.g., 0.1 M HCl) or basic (e.g., 0.1 M NaOH) solution. Incubate at a controlled temperature (e.g., 60 °C) for a defined period. Neutralize the samples before analysis.

  • Oxidative Degradation: Treat the stock solution with an oxidizing agent (e.g., 3% H₂O₂). Incubate at room temperature or a slightly elevated temperature.

  • Thermal Degradation: Store the neat compound or a solution at an elevated temperature (e.g., 80 °C) in the dark.

  • Photodegradation: Expose a solution of the compound to a controlled light source (e.g., a photostability chamber with UV and visible light) for a specified duration. A dark control should be run in parallel.

• Sample Analysis: At various time points, withdraw aliquots from each stress condition and analyze them using a stability-indicating analytical method.

Development of a Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is one that can accurately and precisely quantify the parent compound in the presence of its degradation products, process impurities, and any other potential interfering species.[7][8]

Key Steps in Method Development:

• Column and Mobile Phase Selection: A reversed-phase C18 column is a common starting point. The mobile phase typically consists of a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol).

• Gradient Elution: A gradient elution, where the proportion of the organic modifier is increased over time, is often used to separate compounds with a wide range of polarities.

• Detection: A UV detector is suitable for this compound, as the ester and potentially the aromatic ring (if present as an impurity or degradant) will absorb UV light. A photodiode array (PDA) detector is advantageous as it can provide spectral information for peak purity assessment.

• Method Optimization: The method is optimized by adjusting parameters such as the mobile phase composition, gradient profile, flow rate, and column temperature to achieve adequate resolution between the parent peak and all degradant peaks.

• Method Validation: Once developed, the method must be validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness.

Utilizing NMR Spectroscopy for Degradation Monitoring

Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹⁹F NMR, can be a powerful tool for monitoring the degradation of fluorinated compounds like 2-Bromo-3,3,3-trifluoropropyl acetate.[4][9] The ¹⁹F nucleus has a high natural abundance and a wide chemical shift range, making it a sensitive probe for changes in the chemical environment of the trifluoromethyl group. The appearance of new ¹⁹F signals can indicate the formation of degradation products.

Material Compatibility and Packaging Considerations

The choice of storage and handling materials is crucial to prevent contamination and degradation of 2-Bromo-3,3,3-trifluoropropyl acetate.

Compatibility with Common Laboratory Plastics

Halogenated organic compounds can interact with certain plastics, leading to swelling, crazing, or leaching of plasticizers and other additives into the compound.[10]

• High-Density Polyethylene (HDPE) and Polypropylene (PP): These materials generally exhibit good resistance to a wide range of chemicals. However, their compatibility with specific halogenated esters should be confirmed, especially for long-term storage.

• Fluorinated Polymers (e.g., PTFE, FEP): These materials offer excellent chemical resistance and are often the preferred choice for handling and storing reactive or corrosive organic compounds.

A chemical resistance chart for HDPE indicates that its compatibility with halogenated organic compounds can vary.[11][12] Therefore, for long-term storage, glass or fluorinated polymer containers are recommended.

Extractables and Leachables

Extractables are compounds that can be extracted from a container or closure system under exaggerated conditions (e.g., with a strong solvent or at high temperature), while leachables are compounds that migrate into the product under normal storage conditions.[6][13][14] To ensure the purity of 2-Bromo-3,3,3-trifluoropropyl acetate, it is important to use high-quality packaging materials with a low potential for extractables and leachables. For critical applications, a formal extractables and leachables study may be warranted.

Conclusion

The stability of 2-Bromo-3,3,3-trifluoropropyl acetate is a critical consideration for its successful application in research and development. This guide has outlined the primary degradation pathways—hydrolysis, thermal decomposition, and photolysis—and provided actionable recommendations for storage and handling to mitigate these risks. By implementing these best practices and utilizing appropriate analytical methods to monitor stability, researchers can ensure the integrity of this valuable chemical intermediate. A thorough understanding of its chemical behavior will ultimately contribute to more reliable and reproducible scientific outcomes.

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An In-depth Technical Guide to 2-Bromo-3,3,3-trifluoropropyl acetate (CAS 383-68-6)

A Note on a Niche Reagent: Navigating Data Scarcity

This guide addresses the chemical properties, synthesis, and potential applications of 2-Bromo-3,3,3-trifluoropropyl acetate. It must be stated at the outset that while this compound is commercially available, detailed characterization and reaction data in peer-reviewed literature are notably sparse. This document aims to provide a comprehensive overview by combining established data with scientifically grounded predictions for its synthesis, reactivity, and spectroscopic profile. We will also extensively discuss its logical and well-documented precursor, 2-Bromo-3,3,3-trifluoropropene (BTP), to provide essential context for researchers working with trifluoromethylated building blocks.

Section 1: Core Molecular Profile and Physicochemical Properties

2-Bromo-3,3,3-trifluoropropyl acetate is a halogenated ester. The presence of a trifluoromethyl group adjacent to a bromine atom on a propyl chain makes it an intriguing, though underutilized, building block for introducing the -CH(CH₂OAc)CF₃ moiety in organic synthesis.

Nomenclature and Identifiers

The compound is identified by several names and registry numbers, crucial for accurate database searches and procurement.

Identifier	Value	Source
CAS Number	383-68-6	[PubChem]
IUPAC Name	(2-bromo-3,3,3-trifluoropropyl) acetate	[PubChem]
Molecular Formula	C₅H₆BrF₃O₂	[PubChem]
SMILES	CC(=O)OCC(C(F)(F)F)Br	[PubChem]
InChIKey	SOLYBTULJSCJLK-UHFFFAOYSA-N	[PubChem]
Synonyms	1-Propanol, 2-bromo-3,3,3-trifluoro-, acetate; 3-Acetoxy-2-bromo-1,1,1-trifluoropropane	[PubChem]

Physicochemical Data

The following table summarizes the key physical and computed properties of the compound. Experimental data for this specific molecule is limited, with some values being derived from computational models.

Property	Value	Source
Molecular Weight	235.00 g/mol	[PubChem]
Appearance	Not specified (likely a liquid)	-
Boiling Point	151.9 °C at 760 mmHg	[Molbase]
Density	1.626 g/cm³	[Molbase]
Flash Point	45.7 °C	[Molbase]
Refractive Index	1.401	[Molbase]
XLogP3 (Computed)	2.1	[PubChem]

Section 2: Synthesis and Manufacturing

While no specific, published protocol for the synthesis of 2-Bromo-3,3,3-trifluoropropyl acetate was found, its structure suggests two highly plausible synthetic routes originating from common fluorinated precursors.

Proposed Synthetic Pathway from 2-Bromo-3,3,3-trifluoropropan-1-ol

The most direct and logical synthesis involves the esterification of the corresponding secondary alcohol, 2-Bromo-3,3,3-trifluoropropan-1-ol (CAS 311-86-4), which is commercially available[1]. Standard acetylation methods should be effective.

Caption: Proposed synthesis via acetylation of a secondary alcohol.

Experimental Rationale: The acetylation of primary and secondary alcohols is a fundamental and robust transformation in organic synthesis. The use of acetyl chloride or acetic anhydride in the presence of a non-nucleophilic base like pyridine or triethylamine is a standard protocol[2][3]. The base serves to neutralize the HCl or acetic acid byproduct, driving the reaction to completion. The reaction is typically performed in an inert aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) at temperatures ranging from 0 °C to room temperature.

Step-by-Step Protocol (Hypothetical):

• To a stirred solution of 2-Bromo-3,3,3-trifluoropropan-1-ol (1.0 eq.) and pyridine (1.2 eq.) in anhydrous DCM at 0 °C, add acetyl chloride (1.1 eq.) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC or GC for the consumption of the starting alcohol.

• Upon completion, quench the reaction with water or a dilute HCl solution.

• Separate the organic layer, wash sequentially with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the resulting crude oil by fractional distillation or silica gel chromatography to yield the target product.

Section 3: Predicted Spectroscopic Profile

No publicly available spectra for 2-Bromo-3,3,3-trifluoropropyl acetate have been identified. However, a reliable spectroscopic profile can be predicted based on the known spectral characteristics of its constituent functional groups.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by the characteristic absorptions of the acetate group.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Rationale
C=O (Ester carbonyl)	~1740 - 1755	Strong, Sharp	Typical for saturated aliphatic esters[4][5].
C-O (Acyl-oxygen)	~1220 - 1260	Strong	Part of the "Rule of Three" for esters, often the most intense C-O band[4][6].
C-O (Alkyl-oxygen)	~1030 - 1060	Strong	The second strong C-O stretch characteristic of esters[7].
C-F (Trifluoromethyl)	~1100 - 1300	Strong, Multiple Bands	C-F stretches are typically very strong and may overlap with the C-O region.

| C-H (Aliphatic) | ~2850 - 3000 | Medium | Standard sp³ C-H stretching vibrations. |

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectra will provide the definitive structural confirmation. Chemical shifts are predicted relative to TMS (¹H, ¹³C) and CFCl₃ (¹⁹F).

¹H NMR:

Proton Assignment	Predicted Shift (δ, ppm)	Multiplicity	Coupling
CH₃ (acetate)	2.0 - 2.2	Singlet (s)	None
CH₂ (methylene)	4.4 - 4.8	Multiplet (m)	J(H,H), J(H,F)

| CH (methine) | 4.6 - 5.0 | Multiplet (m) | J(H,H), J(H,F) |

Rationale: The methine proton (CHBr) and the adjacent methylene protons (CH₂) are strongly deshielded by the electronegative bromine, trifluoromethyl, and acetate groups. They will form a complex, coupled spin system (likely an ABX pattern further coupled to the CF₃ group).

¹³C NMR: | Carbon Assignment | Predicted Shift (δ, ppm) | Coupling | | :--- | :--- | :--- | :--- | | CH₃ (acetate) | 20 - 22 | Singlet (s) | | CH (methine) | 45 - 55 | Quartet (q) from ¹J(C,F) | | CH₂ (methylene) | 65 - 75 | Quartet (q) from ²J(C,F) | | CF₃ | 122 - 126 | Quartet (q) from ¹J(C,F) | | C=O (carbonyl) | 169 - 171 | Singlet (s) |

Rationale: The carbon of the CF₃ group will appear as a strong quartet with a large one-bond C-F coupling constant. The adjacent methine and methylene carbons will also exhibit coupling to the fluorine atoms.

¹⁹F NMR:

Fluorine Assignment	Predicted Shift (δ, ppm)	Multiplicity

| CF₃ | -70 to -78 | Triplet (t) |

Rationale: The chemical shift of a CF₃ group is sensitive to the electronic environment[8]. Coupling to the adjacent methine proton will produce a triplet.

Section 4: Predicted Reactivity and Synthetic Utility

The synthetic utility of 2-Bromo-3,3,3-trifluoropropyl acetate is dictated by the reactivity of its two primary functional groups: the secondary alkyl bromide and the ester.

Caption: Key reactivity sites on the target molecule.

• Nucleophilic Substitution: The secondary bromide is activated by the adjacent electron-withdrawing trifluoromethyl group, making it a good substrate for Sₙ2 reactions. It can be used to introduce the trifluoromethylated propyl acetate moiety onto a variety of nucleophiles (e.g., amines, thiolates, carboxylates, enolates)[9]. This is likely its primary application in drug discovery and materials science.

• Elimination Reactions: In the presence of strong, non-nucleophilic bases, E2 elimination is a potential side reaction, which would lead to the formation of 3,3,3-trifluoropropenyl acetate.

• Radical Dehalogenation: The C-Br bond can be cleaved under radical conditions (e.g., using AIBN and Bu₃SnH) to afford 3,3,3-trifluoropropyl acetate.

• Ester Manipulation: The acetate group can be hydrolyzed under acidic or basic conditions to unmask the corresponding alcohol. It can also undergo transesterification in the presence of another alcohol and a suitable catalyst.

Section 5: The Key Precursor: 2-Bromo-3,3,3-trifluoropropene (BTP)

Given the data scarcity for the title compound, a thorough understanding of its most likely precursor, 2-Bromo-3,3,3-trifluoropropene (BTP, CAS 1514-82-5), is invaluable. BTP is a widely used and well-documented trifluoromethylated building block[10].

Synthesis of BTP

BTP is typically synthesized via a two-step process from 3,3,3-trifluoropropene[11].

Caption: Common industrial synthesis of BTP.

Protocol Summary[11]:

• Bromination: 3,3,3-trifluoropropene is reacted with molecular bromine under illumination to yield the vicinal dibromide, 2,3-dibromo-1,1,1-trifluoropropane.

• Dehydrobromination: The dibromide intermediate is then treated with a strong base, such as potassium hydroxide, to induce elimination of HBr, yielding the desired BTP product.

Applications of BTP

BTP serves as a versatile synthon for introducing the CF₃-containing C(Br)=CH₂ or related fragments into molecules. Its primary utility is in radical addition reactions, where a radical species adds to the double bond, generating a secondary trifluoromethylated alkyl bromide[12][13][14][15]. This strategy has been successfully employed to synthesize a wide array of complex molecules with broad functional group tolerance.

Safety Profile of BTP

BTP is a hazardous substance and must be handled with appropriate precautions.

Hazard Class	Statement	Source
Acute Toxicity	May cause respiratory irritation.	[16]
Skin Corrosion/Irritation	Causes skin irritation.	[16]
Eye Damage/Irritation	Causes serious eye irritation.	[16]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.	[17]
Mutagenicity	Suspected of causing genetic defects.	[16][17]

| Physical Hazards | Flammable liquid and vapor. Vapors may form explosive mixtures with air. |[18] |

Handling Recommendations: Handle only in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves. Store in a cool, dry place away from ignition sources[16][18].

Section 6: Safety and Handling for 2-Bromo-3,3,3-trifluoropropyl acetate

CRITICAL NOTE: No specific Safety Data Sheet (SDS) for 2-Bromo-3,3,3-trifluoropropyl acetate (CAS 383-68-6) is publicly available. The information below is inferred from its structure and the known hazards of its precursor. Users MUST obtain a vendor-specific SDS before handling this compound and perform their own risk assessment.

• Inferred Hazards: As an alkyl bromide, the compound should be treated as potentially toxic and mutagenic. The trifluoromethyl group can enhance its biological activity and permeability. It is likely to be an irritant to the eyes, skin, and respiratory system.

• Handling: All manipulations should be conducted in a certified chemical fume hood. Standard PPE, including chemical-resistant gloves (e.g., nitrile), safety glasses with side shields, and a lab coat, is mandatory.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away from strong bases, oxidizing agents, and sources of ignition.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for halogenated organic compounds.

Section 7: Conclusion

2-Bromo-3,3,3-trifluoropropyl acetate is a potentially valuable but currently under-documented reagent for organic synthesis. Its key appeal lies in its ability to act as an electrophilic building block for installing a trifluoromethylated propyl acetate sidechain, a motif of interest in medicinal chemistry and materials science. While direct experimental data remains limited, its properties and reactivity can be reasonably predicted from fundamental chemical principles and by analogy to its well-characterized precursor, BTP. Researchers interested in this compound should proceed with caution, verifying its properties and safety profile upon acquisition.

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An In-Depth Technical Guide to 2-Bromo-3,3,3-trifluoropropyl Acetate: Synthesis, Properties, and Applications in Modern Drug Discovery

This guide provides a comprehensive technical overview of 2-bromo-3,3,3-trifluoropropyl acetate, a fluorinated organic compound with significant potential as a building block in medicinal chemistry and drug development. We will delve into its synthesis, starting from commercially available precursors, and explore its potential applications, drawing insights from the well-established roles of analogous trifluoromethylated compounds.

Introduction: The Significance of Trifluoromethylated Moieties in Pharmaceuticals

The introduction of a trifluoromethyl (-CF3) group into a drug candidate's molecular structure is a widely employed strategy in medicinal chemistry. This is due to the unique electronic properties of the trifluoromethyl group, which can significantly enhance a molecule's metabolic stability, binding affinity, and bioavailability. The strong carbon-fluorine bond is resistant to metabolic degradation, and the high electronegativity of fluorine atoms can modulate the acidity or basicity of nearby functional groups, influencing protein-ligand interactions. Consequently, trifluoromethylated compounds are prevalent in a wide array of pharmaceuticals, from anti-inflammatory agents to anticancer drugs.

2-Bromo-3,3,3-trifluoropropyl acetate emerges as a valuable synthon, providing a reactive handle (the bromine atom) for further chemical transformations while incorporating the desirable trifluoromethyl group. This guide will illuminate the path to accessing this compound and discuss its prospective utility for researchers and scientists in the field of drug discovery.

Synthesis of 2-Bromo-3,3,3-trifluoropropyl Acetate: A Two-Step Approach

Step 1: Synthesis of the Precursor Alcohol: 2-Bromo-3,3,3-trifluoropropan-1-ol

The key intermediate, 2-bromo-3,3,3-trifluoropropan-1-ol, can be prepared from the commercially available starting material, 3,3,3-trifluoropropene. The synthesis involves a bromohydrin formation reaction.

Reaction Scheme:

Figure 1: Synthesis of 2-Bromo-3,3,3-trifluoropropan-1-ol.

Detailed Experimental Protocol:

This protocol is adapted from a known procedure for the synthesis of 2-bromo-3,3,3-trifluoropropanol[1].

• Reaction Setup: To a reaction flask, add 4.0 mol of glacial acetic acid and, with stirring, increase the temperature to 90°C.

• Addition of Reagents: Add 0.4 mol of N-Bromosuccinimide (NBS) and 6.4 g of concentrated sulfuric acid. Concurrently, bubble 3,3,3-trifluoropropene gas through the reaction mixture.

• Stepwise Addition: After the initial reaction mixture becomes clear, add another 0.20 mol of NBS and 3.2 g of concentrated sulfuric acid. Once the solution clarifies again, add a final portion of 0.40 mol of NBS.

• Methanolysis: After the reaction is complete, cool the mixture to 40°C. Add 7 mol of methanol and stir the solution under reflux for 9 hours.

• Work-up and Purification: Distill off the methanol and methyl acetate at atmospheric pressure. After cooling, filter off any solid byproducts. The crude 2-bromo-3,3,3-trifluoropropanol is then purified by vacuum distillation.

Causality Behind Experimental Choices:

• N-Bromosuccinimide (NBS): NBS is used as a source of electrophilic bromine. In the acidic medium, it generates Br+, which is attacked by the electron-rich double bond of the trifluoropropene.

• Sulfuric Acid: Concentrated sulfuric acid acts as a catalyst, protonating the acetic acid and increasing the electrophilicity of the bromine source.

• Acetic Acid: Acetic acid serves as the solvent for this reaction.

• Methanolysis: The initial product of the reaction is likely the acetate ester. The subsequent reflux in methanol performs a transesterification, yielding the desired alcohol and methyl acetate, which can be easily removed by distillation.

Step 2: Acetylation of 2-Bromo-3,3,3-trifluoropropan-1-ol

The final step is the acetylation of the synthesized alcohol to yield 2-bromo-3,3,3-trifluoropropyl acetate. This is a standard esterification reaction.

Reaction Scheme:

Figure 2: Acetylation to form 2-Bromo-3,3,3-trifluoropropyl acetate.

Detailed Experimental Protocol:

This is a general procedure for the acetylation of an alcohol.

• Reaction Setup: In a flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-bromo-3,3,3-trifluoropropan-1-ol in a suitable anhydrous solvent such as dichloromethane (DCM) or diethyl ether. Cool the solution in an ice bath.

• Addition of Reagents: Slowly add an equimolar amount of acetyl chloride to the stirred solution. Following this, add a slight excess (1.1 to 1.2 equivalents) of a base, such as pyridine or triethylamine, dropwise. The base will neutralize the HCl generated during the reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench it by adding water. Separate the organic layer, and wash it sequentially with a dilute acid solution (e.g., 1M HCl) to remove the base, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate the solvent under reduced pressure. The resulting crude product can be purified by fractional distillation under reduced pressure to yield pure 2-bromo-3,3,3-trifluoropropyl acetate.

Physicochemical and Spectroscopic Data

While extensive experimental data for 2-bromo-3,3,3-trifluoropropyl acetate is not widely published, its properties can be predicted based on its structure and data from its precursor, 2-bromo-3,3,3-trifluoropropene (BTP).

Table 1: Computed Physicochemical Properties of 2-Bromo-3,3,3-trifluoropropyl Acetate [2]

Property	Value
Molecular Formula	C₅H₆BrF₃O₂
Molecular Weight	235.00 g/mol
IUPAC Name	(2-bromo-3,3,3-trifluoropropyl) acetate
CAS Number	383-68-6
XLogP3	2.1
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	3

Table 2: Physical Properties of the Related Compound 2-Bromo-3,3,3-trifluoropropene (BTP) [3][4]

Property	Value
Boiling Point	29-30 °C
Density	1.686 g/mL
Refractive Index (n20/D)	1.3550
Storage Temperature	2-8°C
Solubility	Soluble in most organic solvents, immiscible with water.
Stability	Stable, but flammable. Incompatible with strong oxidizing agents.

Applications in Drug Development and Organic Synthesis

2-Bromo-3,3,3-trifluoropropyl acetate is a promising building block for the synthesis of more complex molecules, particularly in the pharmaceutical industry. Its utility stems from the presence of two key functional groups:

• The Trifluoromethyl Group: As previously discussed, this group can enhance the pharmacological properties of a molecule.

• The Bromo-acetate Moiety: The bromine atom serves as a good leaving group in nucleophilic substitution reactions, allowing for the introduction of a wide variety of functionalities. The acetate group can be hydrolyzed to the corresponding alcohol, providing another point for chemical modification.

Potential Synthetic Applications:

• Alkylation of Heteroatoms: The compound can be used to alkylate amines, thiols, and phenols, introducing the trifluoromethylated propyl acetate moiety into a target molecule. This is a common strategy for creating more complex drug candidates.

• Synthesis of Heterocycles: The reactive bromine atom can participate in cyclization reactions to form various heterocyclic structures, which are common scaffolds in medicinal chemistry.

• Cross-Coupling Reactions: The C-Br bond can potentially undergo various transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Stille, or Sonogashira couplings, to form new carbon-carbon bonds.

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Introduction: A Trifecta of Functionality for Modern Medicinal Chemistry

An In-Depth Technical Guide to 2-Bromo-3,3,3-trifluoropropyl acetate: Synthesis, Properties, and Applications in Drug Discovery

In the landscape of contemporary drug discovery, the strategic incorporation of specific functional groups is paramount to optimizing the pharmacokinetic and pharmacodynamic profiles of new chemical entities. 2-Bromo-3,3,3-trifluoropropyl acetate emerges as a molecule of significant interest, embodying a trifecta of valuable chemical motifs: a reactive bromine atom, a metabolism-blocking trifluoromethyl group, and a versatile acetate ester. While not a therapeutic agent in itself, it represents a sophisticated building block, offering medicinal chemists a powerful tool for molecular design and synthesis.

The presence of the trifluoromethyl (CF₃) group is a cornerstone of modern drug design, known to enhance metabolic stability, modulate lipophilicity and pKa, and improve binding affinity.[1] Concurrently, the bromoacetate moiety serves as a potent electrophile, enabling its use as an alkylating agent for constructing complex molecular scaffolds or as a "warhead" for designing targeted covalent inhibitors.[2]

This guide provides a comprehensive overview of 2-Bromo-3,3,3-trifluoropropyl acetate, detailing its logical synthesis, physicochemical properties, and exploring its potential applications as a strategic building block for researchers, scientists, and drug development professionals.

Physicochemical and Structural Data

A summary of the key identifiers and computed properties for 2-Bromo-3,3,3-trifluoropropyl acetate is provided below.

Property	Value	Source
IUPAC Name	(2-bromo-3,3,3-trifluoropropyl) acetate	[PubChem][3]
CAS Number	383-68-6	[PubChem][3]
Molecular Formula	C₅H₆BrF₃O₂	[PubChem][3]
Molecular Weight	235.00 g/mol	[PubChem][3]
Canonical SMILES	CC(=O)OCC(C(F)(F)F)Br	[PubChem][3]
InChIKey	SOLYBTULJSCJLK-UHFFFAOYSA-N	[PubChem][3]
XLogP3	2.1	[PubChem][3]

Synthesis and Manufacturing: A Two-Stage Approach

While a singular, seminal paper detailing the "discovery" of 2-Bromo-3,3,3-trifluoropropyl acetate is not prominent in the literature, its synthesis can be logically deduced through a robust two-stage process. This pathway begins with the formation of its precursor alcohol, followed by a standard esterification.

Stage 1: Synthesis of 2-Bromo-3,3,3-trifluoropropan-1-ol

The immediate precursor to the target molecule is 2-Bromo-3,3,3-trifluoropropan-1-ol. A plausible and documented method for its synthesis involves the bromination and hydration of 3,3,3-trifluoropropene.

Causality of Experimental Design: The choice of N-Bromosuccinimide (NBS) in the presence of an acid catalyst like concentrated sulfuric acid in a solvent such as glacial acetic acid is a well-established method for the halohydrin formation from an alkene. 3,3,3-trifluoropropene serves as a readily available starting material. The electron-withdrawing nature of the trifluoromethyl group dictates the regioselectivity of the addition, placing the bromine on the carbon adjacent to the CF₃ group and the hydroxyl group on the terminal carbon.

Detailed Experimental Protocol:

• To a reaction flask equipped with a stirrer and condenser, add 4.0 moles of glacial acetic acid.

• Heat the solution to 90°C with stirring.

• Carefully add 0.4 moles of N-Bromosuccinimide (NBS) and 6.4 g of concentrated sulfuric acid.

• Introduce 3,3,3-trifluoropropene gas into the reaction mixture.

• Continue the reaction until the system becomes a clear solution.

• Sequentially add additional portions of NBS and sulfuric acid as needed to drive the reaction to completion.

• Upon completion, the reaction mixture is worked up through aqueous extraction and purified, typically by distillation, to yield 2-Bromo-3,3,3-trifluoropropan-1-ol.[1]

Stage 2: Esterification to 2-Bromo-3,3,3-trifluoropropyl acetate

The final step is the acetylation of the synthesized alcohol. This is a classic Fischer esterification or a variation thereof, which is a fundamental reaction in organic synthesis.

Causality of Experimental Design: The esterification of an alcohol is efficiently achieved by reacting it with a carboxylic acid or its more reactive derivative, such as an acid anhydride or acyl chloride, in the presence of an acid catalyst. Using acetic anhydride provides a high-yielding and straightforward route to the acetate ester. An acid catalyst, such as p-Toluenesulfonic acid (p-TSA), protonates the carbonyl oxygen of the anhydride, making it more electrophilic and susceptible to nucleophilic attack by the alcohol.

Detailed Experimental Protocol:

• In a round-bottom flask, dissolve 1.0 equivalent of 2-Bromo-3,3,3-trifluoropropan-1-ol in a suitable solvent like dichloromethane or neat acetic anhydride (1.2 equivalents).

• Cool the mixture in an ice bath (0°C).

• Add a catalytic amount of p-Toluenesulfonic acid (p-TSA, ~0.05 equivalents) or a few drops of concentrated sulfuric acid.

• Allow the reaction to warm to room temperature and stir for 10-12 hours, monitoring completion by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Extract the aqueous layer with ethyl acetate (2 x 100 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the residue via column chromatography on silica gel or distillation to obtain pure 2-Bromo-3,3,3-trifluoropropyl acetate.[4]

Synthetic Workflow Diagram

Caption: Overall synthetic pathway to 2-Bromo-3,3,3-trifluoropropyl acetate.

Applications in Drug Development and Medicinal Chemistry

The true value of 2-Bromo-3,3,3-trifluoropropyl acetate lies in its potential as a versatile building block. Its structure allows for strategic incorporation into lead compounds to enhance their drug-like properties.

The Role of the Trifluoromethyl Group in Pharmacokinetics

The trifluoromethyl (CF₃) group is often considered a "superstar" functional group in medicinal chemistry.[1][3] Its introduction can profoundly and beneficially alter the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a drug candidate.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group highly resistant to oxidative metabolism by cytochrome P450 enzymes.[5] Replacing a metabolically labile methyl or ethyl group with a CF₃ group can block this metabolic pathway, thereby increasing the drug's half-life and bioavailability.[6]

• Lipophilicity and Permeability: The CF₃ group is highly lipophilic, which can enhance a molecule's ability to cross cellular membranes. This is a critical factor for oral bioavailability and for drugs targeting the central nervous system.[5]

• Binding Affinity: The steric bulk and strong electron-withdrawing nature of the CF₃ group can lead to more potent interactions with target proteins through favorable van der Waals forces, dipole-dipole interactions, and other non-covalent bonds.[1]

Impact of Trifluoromethylation on Drug Properties

Caption: Influence of the CF₃ group on key ADME and pharmacodynamic properties.

The Bromoacetate Moiety as a Reactive Handle

The bromoacetate portion of the molecule provides a reactive electrophilic center. This functionality can be exploited in two primary ways:

• Synthetic Intermediate: The bromine atom is a good leaving group, making it susceptible to nucleophilic substitution. This allows for the facile connection of the trifluoropropyl scaffold to other parts of a molecule, such as amines, thiols, or phenols, to build more complex structures.

• Targeted Covalent Inhibitors (TCIs): There is a renewed interest in designing drugs that form a permanent covalent bond with their protein target.[2][7] This can lead to enhanced potency and a prolonged duration of action. The bromoacetate can act as an electrophilic "warhead" that reacts with a nucleophilic amino acid residue (most commonly cysteine) in the binding site of a target protein. By incorporating this moiety into a molecule that already has a high affinity for the target, a highly specific and irreversible inhibitor can be developed.[8][9]

Conceptual Workflow for TCI Development

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A Comprehensive Theoretical Investigation of 2-Bromo-3,3,3-trifluoropropyl acetate: A Roadmap for In-Silico Characterization and Drug Discovery Potential

Abstract: The strategic incorporation of fluorine and its moieties into organic molecules has become a cornerstone of modern drug discovery and materials science. The trifluoromethyl group, in particular, imparts unique electronic and metabolic properties that can significantly enhance the pharmacological profile of a compound. This guide presents a comprehensive roadmap for the theoretical investigation of 2-Bromo-3,3,3-trifluoropropyl acetate, a molecule that combines the trifluoromethyl group with a reactive bromine atom and an acetate functional group. Due to the current scarcity of experimental and theoretical data on this specific compound, this document serves as a detailed proposal, outlining the requisite computational studies to elucidate its structural, electronic, reactive, and potential biochemical properties. By leveraging established computational chemistry protocols, we aim to provide a foundational understanding of this molecule, thereby enabling its potential application in drug development and as a synthetic building block.

Introduction: The Imperative for Theoretical Elucidation

2-Bromo-3,3,3-trifluoropropyl acetate (BTFPA) is a halogenated organic compound featuring a trifluoromethyl group, a secondary bromide, and an ester linkage. Each of these functional groups contributes to a complex chemical profile with potential for diverse reactivity and biological interactions. The trifluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, while the bromine atom serves as a versatile synthetic handle and a potential site for metabolic transformation or covalent interaction. The acetate group can influence solubility and may act as a prodrug moiety.

Despite its intriguing structure, a thorough review of the scientific literature reveals a significant gap in our understanding of BTFPA. Basic physicochemical properties are available, but in-depth theoretical and experimental studies are conspicuously absent. This guide, therefore, proposes a systematic in-silico investigation to predict the fundamental properties of BTFPA. Such a study is not merely an academic exercise; it is a crucial first step in unlocking the potential of this and related molecules for researchers, scientists, and drug development professionals. By building a robust theoretical model, we can predict reactivity, guide synthetic efforts, and hypothesize potential biological activities, thereby accelerating the research and development lifecycle.

Proposed Theoretical Investigation Workflow

The following workflow outlines a multi-faceted computational approach to thoroughly characterize BTFPA. This workflow is designed to be a self-validating system, where different computational methods can be used to cross-verify results.

Caption: Proposed workflow for the theoretical investigation of BTFPA.

Part 1: Elucidation of Molecular Structure and Spectroscopic Properties

A foundational aspect of understanding any molecule is the characterization of its three-dimensional structure and its conformational preferences. For a flexible molecule like BTFPA, multiple low-energy conformations are likely to exist, which can significantly influence its reactivity and biological interactions.

Conformational Analysis and Geometry Optimization

The presence of several rotatable single bonds in BTFPA necessitates a thorough conformational analysis to identify the global minimum energy structure and other low-lying conformers.

Proposed Protocol:

• Initial Conformational Search: A systematic or stochastic conformational search will be performed using a computationally efficient method, such as a molecular mechanics force field (e.g., MMFF94) or semi-empirical methods (e.g., GFN2-xTB).

• DFT Optimization: The low-energy conformers identified in the initial search will be subjected to full geometry optimization using Density Functional Theory (DFT). A suitable level of theory, such as the B3LYP functional with a 6-311+G(d,p) basis set, is recommended for a balance of accuracy and computational cost. The inclusion of dispersion corrections (e.g., D3BJ) is crucial for accurately modeling intramolecular interactions.

• Energetic Analysis: The relative energies of the optimized conformers will be calculated to determine the Boltzmann population of each at room temperature. This will provide insight into the dominant structures of BTFPA.

Predicted Spectroscopic Data and Validation

Computational spectroscopy is a powerful tool for validating predicted structures and for interpreting experimental spectra.

Vibrational Spectroscopy (IR):

Following geometry optimization, a vibrational frequency analysis will be performed at the same level of theory. This will serve two purposes: to confirm that the optimized structures are true minima on the potential energy surface (i.e., no imaginary frequencies) and to generate a theoretical infrared (IR) spectrum.

The calculated vibrational frequencies can be compared with the experimental vapor-phase IR spectrum available in the PubChem database[1]. A good correlation between the calculated and experimental spectra would provide strong evidence for the validity of the computed geometry.

Predicted Vibrational Mode	Predicted Wavenumber (cm⁻¹) (Scaled)	Expected Experimental Region (cm⁻¹)
C=O stretch (ester)	~1750-1730	1750-1735
C-F stretches (CF₃)	~1350-1150	1400-1100 (strong, multiple bands)
C-O stretch (ester)	~1250-1000	1300-1000
C-Br stretch	~650-550	750-500[2]
C-H stretches (alkyl)	~3000-2850	3000-2850

Table 1: Predicted key infrared vibrational frequencies for BTFPA.

NMR Spectroscopy:

Part 2: Electronic Properties and Chemical Reactivity

The electronic structure of BTFPA governs its reactivity. Understanding the distribution of electrons and the nature of its molecular orbitals is key to predicting how it will behave in chemical reactions.

Frontier Molecular Orbitals (FMOs)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are central to chemical reactivity. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy relates to its ability to accept electrons. The HOMO-LUMO gap is an indicator of chemical stability.

• HOMO: Expected to be localized on the bromine atom and the oxygen atoms of the ester group, indicating these as likely sites for electrophilic attack.

• LUMO: Likely to be associated with the σ* anti-bonding orbital of the C-Br bond, suggesting this is the site for nucleophilic attack.

Molecular Electrostatic Potential (MEP)

An MEP map provides a visual representation of the charge distribution on the molecule's surface.

• Negative Potential (Red/Yellow): Expected around the carbonyl oxygen and the fluorine atoms, indicating regions susceptible to electrophilic attack.

• Positive Potential (Blue): Expected around the hydrogen atoms and, significantly, on the carbon atom attached to the bromine (the σ-hole), indicating a site for nucleophilic attack.

Caption: Conceptual diagram of electronic property analysis for BTFPA.

Reaction Pathway Analysis

Theoretical calculations can be used to model potential reaction mechanisms, including the identification of transition states and the calculation of activation energies. For BTFPA, two key reactions are of interest:

• Nucleophilic Substitution (Sₙ2) at the C-Br bond: The reaction with a model nucleophile (e.g., OH⁻) can be studied to determine the activation barrier for the displacement of the bromide ion. This is crucial for understanding its potential as an alkylating agent and its metabolic fate.

• Ester Hydrolysis: The acid- and base-catalyzed hydrolysis of the acetate group can be modeled. This is relevant for its stability in biological media and its potential as a prodrug.

Part 3: Implications for Drug Development

The structural motifs within BTFPA are of significant interest in medicinal chemistry.

The Role of the Trifluoromethyl Group

The -CF₃ group is a well-established bioisostere for various functional groups. Its inclusion in drug candidates can have several beneficial effects[3]:

• Increased Lipophilicity: Enhances membrane permeability.

• Metabolic Stability: The C-F bond is strong and resistant to metabolic cleavage by cytochrome P450 enzymes.

• Binding Interactions: Can participate in dipole-dipole and other non-covalent interactions with protein targets.

Potential as a Covalent Warhead or Bio-orthogonal Handle

The bromo-functionalized propyl chain could serve as a reactive handle. In drug design, such groups can be used as "warheads" for covalent inhibitors, which form a permanent bond with their target protein, often leading to enhanced potency and duration of action. Alternatively, it could be used in bio-orthogonal chemistry for targeted drug delivery or imaging applications.

Molecular Docking Simulations

To explore the potential of BTFPA as a pharmacophore, molecular docking studies could be performed against a panel of relevant protein targets. For instance, given its structure, it could be docked into the active sites of enzymes susceptible to alkylation, such as certain transferases or proteases. While speculative without a defined target, such studies can generate initial hypotheses for experimental validation.

Detailed Computational Methodology

To ensure the reliability and reproducibility of the proposed theoretical studies, the following best-practice DFT protocol is recommended[4].

Step-by-Step Protocol for DFT Calculations:

• Software: All calculations will be performed using a widely available quantum chemistry package such as Gaussian, ORCA, or Spartan.

• Functional Selection: The B3LYP hybrid functional is a robust choice for general-purpose calculations of organic molecules. For higher accuracy in reaction barrier heights, a range-separated hybrid functional like ωB97X-D or a double hybrid functional could be employed.

• Basis Set Selection: A Pople-style basis set, 6-311+G(d,p), or a Dunning-style correlation-consistent basis set, such as aug-cc-pVDZ, should be used. The inclusion of diffuse functions (+) is important for accurately describing anions and non-covalent interactions.

• Solvation Model: To simulate the molecule's behavior in a biological environment, calculations should be repeated using an implicit solvation model, such as the Polarizable Continuum Model (PCM) or the SMD model, with water as the solvent.

• Frequency Calculations: To obtain thermodynamic data (enthalpy, Gibbs free energy) and to verify stationary points, frequency calculations must be performed at the same level of theory as the geometry optimization.

• Transition State Search: For reaction pathway analysis, transition states will be located using methods like the Berny algorithm (TS) or synchronous transit-guided quasi-Newton (QST2/QST3) methods. The identity of the transition state will be confirmed by the presence of a single imaginary frequency corresponding to the reaction coordinate.

Conclusion and Future Outlook

This technical guide has outlined a comprehensive theoretical framework for the characterization of 2-Bromo-3,3,3-trifluoropropyl acetate. The proposed in-silico studies will provide a wealth of information on its structural, spectroscopic, electronic, and reactive properties. The findings from this theoretical work are intended to be predictive and to serve as a catalyst for further experimental investigation.

The elucidation of BTFPA's properties will not only fill a gap in the chemical literature but will also provide a foundation for its rational application in organic synthesis and, more importantly, in the design of novel therapeutic agents. The combination of a metabolically stable trifluoromethyl group with a reactive bromine center makes BTFPA a molecule of considerable potential, awaiting exploration. The theoretical data generated through this proposed study will be the first step in realizing that potential.

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• Dataset for quantum-mechanical exploration of conformers and solvent effects in large drug-like molecules. (n.d.). PMC. Retrieved from [Link]

• infrared spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr. (n.d.). Doc Brown's Chemistry. Retrieved from [Link]

• 2-Bromo-3,3,3-trifluoro-1-propene. (n.d.). SpectraBase. Retrieved from [Link]

• Theoretical and experimental studies on the atmospheric degradation of 2-bromo-3,3,3-trifluoropropene. (n.d.). RSC Publishing. Retrieved from [Link]

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• 2. infrared spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of tert-butyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Protocols & Analytical Methods

Application Note: 2-Bromo-3,3,3-trifluoropropene (BTP) as a Versatile Reagent for the Synthesis of Trifluoromethylated Compounds

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of trifluoromethyl (CF₃) groups is a cornerstone of modern medicinal chemistry, profoundly enhancing the metabolic stability, lipophilicity, and binding affinity of drug candidates.[1][2] While a variety of trifluoromethylating agents exist, the strategic incorporation of larger CF₃-containing synthons offers a powerful approach to building complex molecular architectures. This guide focuses on 2-Bromo-3,3,3-trifluoropropene (BTP) , a commercially available and highly versatile C3 building block. Although the related compound 2-Bromo-3,3,3-trifluoropropyl acetate is known, BTP has emerged in the literature as a more dynamic and widely applied reagent for constructing trifluoromethylated structures.[3][4] We provide in-depth protocols and mechanistic insights for two of its key applications: radical-mediated synthesis of secondary trifluoromethylated alkyl bromides and base-mediated [3+2] cycloadditions for the synthesis of trifluoromethylated pyrroles.

Introduction: The Strategic Value of BTP in Drug Discovery

The trifluoromethyl group is prevalent in numerous FDA-approved drugs, highlighting its importance in tuning pharmacokinetic and pharmacodynamic properties.[1] Direct trifluoromethylation methods are invaluable, but the use of multi-carbon building blocks like BTP provides a complementary strategy, allowing for the rapid assembly of more complex scaffolds containing the CF₃ motif. BTP's utility stems from its dual reactivity: the electron-deficient double bond acts as an excellent radical acceptor, while the allylic bromide can participate in various transformations, including cycloadditions.[5][6] This note serves as a practical guide for leveraging BTP's reactivity in a research and drug development setting.

Synthesis of Secondary Trifluoromethylated Alkyl Bromides via Radical Addition

A highly effective application of BTP is its use as a radical acceptor to generate secondary trifluoromethylated alkyl bromides. These products are valuable intermediates, amenable to further functionalization. The reaction proceeds via a catalyst-free, visible-light-mediated process using redox-active esters (such as N-hydroxyphthalimide esters) as radical precursors.[7]

Mechanistic Rationale

The reaction is initiated by the visible light-induced decomposition of a Hantzsch ester, which serves as a single-electron transfer (SET) reductant. The redox-active ester accepts an electron and undergoes fragmentation to generate a carbon-centered radical. This radical then adds across the double bond of BTP in an anti-Markovnikov fashion. The resulting radical intermediate abstracts a bromine atom from another molecule of BTP to furnish the final product and propagate the radical chain. This process is efficient, avoids the need for transition metal catalysts, and exhibits broad functional group tolerance.[5][7]

Visualization of the Radical Reaction Workflow

Caption: Radical-mediated synthesis of CF₃-alkyl bromides using BTP.

Experimental Protocol: Catalyst-Free Decarboxylative Cross-Coupling

This protocol is adapted from the work of He and coworkers.[7]

Materials:

• Redox-active ester (e.g., N-hydroxyphthalimide ester of a carboxylic acid) (1.0 equiv., 0.2 mmol)

• Hantzsch ester (1.5 equiv., 0.3 mmol)

• 2-Bromo-3,3,3-trifluoropropene (BTP) (2.0 equiv., 0.4 mmol)

• Anhydrous Methanol (MeOH) (2.0 mL)

• 25 mL Schlenk tube with a magnetic stirrer bar

• 24W blue LED strip (430-490 nm)

Procedure:

• Preparation: Add the redox-active ester (0.2 mmol) and Hantzsch ester (0.3 mmol) to an oven-dried 25 mL Schlenk tube containing a magnetic stirrer.

• Inert Atmosphere: Seal the tube, and evacuate and backfill with argon three times to ensure an inert atmosphere.

• Reagent Addition: Through the sidearm under a positive pressure of argon, add anhydrous MeOH (2.0 mL) followed by BTP (0.4 mmol).

• Reaction Setup: Tightly cap the Schlenk tube. Place the tube approximately 1 cm from a 24W blue LED light source. To maintain a consistent temperature, a small fan can be used to cool the apparatus, keeping the reaction at approximately 40°C.

• Reaction Execution: Stir the mixture under blue LED irradiation for 8-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate it under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting residue by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/hexanes) to isolate the pure secondary trifluoromethylated alkyl bromide.

Representative Data

The following table summarizes typical results for this transformation, demonstrating its broad applicability.

Carboxylic Acid Precursor	Product Yield (%)	Functional Group Tolerance
Adamantane-1-carboxylic acid	95%	Aliphatic
N-Boc-Glycine	88%	Amide
4-Methoxy-phenylacetic acid	92%	Ether
3-Phenylpropionic acid	90%	Aryl
Cyclohexanecarboxylic acid	93%	Cycloalkyl

Synthesis of 3-Trifluoromethylated Pyrroles via [3+2] Cycloaddition

Trifluoromethylated pyrroles are privileged scaffolds in medicinal chemistry. BTP serves as an excellent partner in base-mediated [3+2] cycloaddition reactions with 1,3-dipole precursors, such as those derived from N-acyl α-amino acids, to deliver highly functionalized 3-CF₃-pyrroles with excellent regioselectivity.[8]

Mechanistic Rationale

In the presence of a suitable base (e.g., DBU), an N-acyl α-amino acid is deprotonated and undergoes a subsequent dehydration to form an azomethine ylide (a 1,3-dipole) in situ. This reactive intermediate then undergoes a concerted or stepwise [3+2] cycloaddition with BTP. The high regioselectivity observed is attributed to the electronic and steric properties of both the dipole and the dipolarophile (BTP), consistently yielding the 3-CF₃-substituted pyrrole isomer.[8] A final oxidative aromatization step, which can occur under the reaction conditions, leads to the pyrrole product.

Visualization of the [3+2] Cycloaddition Workflow

Caption: Base-mediated [3+2] cycloaddition of BTP to form 3-CF₃-pyrroles.

Experimental Protocol: Synthesis of 3-Trifluoromethylpyrroles

This protocol is based on a general method for the cycloaddition of BTP.[8]

Materials:

• N-Acyl α-amino acid (1.0 equiv., 0.5 mmol)

• 2-Bromo-3,3,3-trifluoropropene (BTP) (1.2 equiv., 0.6 mmol)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.5 equiv., 1.25 mmol)

• Anhydrous Toluene (5.0 mL)

• Round-bottom flask with a reflux condenser and magnetic stirrer

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the N-acyl α-amino acid (0.5 mmol) and anhydrous toluene (5.0 mL).

• Reagent Addition: Add BTP (0.6 mmol) to the suspension.

• Base Addition: Slowly add DBU (1.25 mmol) to the stirring mixture at room temperature.

• Reaction Execution: Heat the reaction mixture to 80°C and stir for 12-24 hours. Monitor the reaction's progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to yield the desired 3-trifluoromethylated pyrrole.

Safety and Handling

2-Bromo-3,3,3-trifluoropropene (BTP, CAS No. 1514-82-5) is a volatile and reactive compound that requires careful handling.

• Physical Properties: It is a low-boiling liquid (bp 29-30°C) and should be handled in a well-ventilated fume hood at all times.

• Hazards: BTP is classified as a suspected reproductive toxin and may cause respiratory irritation and drowsiness.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a face shield, and chemical-resistant gloves.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, typically refrigerated (2-8°C), away from incompatible materials.

Conclusion

2-Bromo-3,3,3-trifluoropropene (BTP) is a powerful and versatile building block for the synthesis of complex trifluoromethylated molecules. The protocols detailed in this application note for radical additions and [3+2] cycloadditions represent reliable and scalable methods for accessing valuable CF₃-containing intermediates and heterocyclic scaffolds. By understanding the underlying mechanisms and adhering to the outlined procedures, researchers in drug discovery and chemical synthesis can effectively leverage BTP to accelerate their research programs and create novel chemical entities with potentially enhanced pharmaceutical properties.

References

• Regioselective 3-Trifluoromethylated Pyrrole Synthesis Using 2‑Bromo-3,3,3-trifluoropropene (BTP). ResearchGate. Available at: [Link]

• Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. PubMed. Available at: [Link]

• Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Chemistry Portal. Available at: [Link]

• Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Consensus. Available at: [Link]

• Various protocols for trifluoromethylation. | Download Scientific Diagram. ResearchGate. Available at: [Link]

• Trifluoromethylation of 4-Bromo-3-oxo-Δ4-steroids. Organic Syntheses. Available at: [Link]

• Innate C-H trifluoromethylation of heterocycles. PMC - NIH. Available at: [Link]

• Synthesis of Secondary Trifluoromethylated Alkyl Bromides with Further Conversion to Boronic Esters and Alcohols. ResearchGate. Available at: [Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. Available at: [Link]

• (PDF) Trifluoromethylated Heterocycles. ResearchGate. Available at: [Link]

• 2-Bromo-3,3,3-trifluoropropyl acetate | C5H6BrF3O2. PubChem. Available at: [Link]

• A chemical kinetic mechanism for 2-bromo-3,3,3-trifluoropropene (2-btp) flame inhibition. Bohrium. Available at: [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences. Available at: [Link]

• The SN1 Reaction. Chemistry LibreTexts. Available at: [Link]

• The Role of Natural Product Chemistry in Drug Discovery: Two Decades of Progress and Perspectives. PubMed. Available at: [Link]

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• 5. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Rising Star in Radical Chemistry: A Guide to 2-Bromo-3,3,3-trifluoropropyl Acetate as a Versatile Radical Acceptor

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the quest for novel building blocks that offer unique reactivity and facilitate the construction of complex molecular architectures is perpetual. Among these, fluorinated compounds have garnered significant attention due to the profound impact of fluorine on the physicochemical and biological properties of molecules.[1] This guide delves into the application of 2-bromo-3,3,3-trifluoropropyl acetate as a potent and versatile radical acceptor, a role that positions it as a valuable tool for the introduction of the trifluoromethyl group—a privileged moiety in medicinal chemistry and materials science. While direct literature on the acetate is emerging, its reactivity can be expertly navigated through the lens of its close and well-documented analogue, 2-bromo-3,3,3-trifluoropropene (BTP).[2][3]

The Power of the Trifluoromethyl Group: Why This Radical Acceptor Matters

The trifluoromethyl (-CF₃) group is a cornerstone of modern drug design, prized for its ability to enhance metabolic stability, binding affinity, and lipophilicity of bioactive molecules.[1] The incorporation of this group, however, can be challenging. 2-Bromo-3,3,3-trifluoropropyl acetate presents an elegant solution, acting as a linchpin in radical-mediated transformations. Its utility stems from a combination of factors:

• Weakened C-Br Bond: The strong electron-withdrawing nature of the adjacent trifluoromethyl group significantly weakens the carbon-bromine bond, facilitating its homolytic cleavage and making the molecule an excellent radical acceptor.

• Regiocontrolled Radical Addition: The electronic and steric environment of the molecule guides the regioselective addition of carbon-centered radicals.

• Versatility in Radical Cascades: The resulting radical intermediate can participate in a variety of subsequent transformations, including cyclizations and intermolecular trappings, opening avenues to diverse molecular scaffolds.

This guide will provide a comprehensive overview of the applications of 2-bromo-3,3,3-trifluoropropyl acetate in organic synthesis, complete with detailed protocols and mechanistic insights.

Application I: Intermolecular Radical Addition and Trifluoromethylation

One of the most powerful applications of 2-bromo-3,3,3-trifluoropropyl acetate is in intermolecular radical addition reactions, providing a direct route to secondary trifluoromethylated compounds. This approach is particularly effective when coupled with the generation of radicals from readily available carboxylic acids via their redox-active esters. The following protocol is adapted from a highly efficient method developed for the analogous 2-bromo-3,3,3-trifluoropropene (BTP).[2]

Mechanistic Rationale

The reaction is initiated by the generation of a carbon-centered radical from a redox-active ester, often facilitated by a photocatalyst or a chemical reductant like Hantzsch ester. This radical then undergoes a regioselective addition to the double bond of the trifluoropropyl moiety (in the case of BTP) or directly attacks the carbon bearing the bromine atom in the saturated acetate analogue. The resulting radical intermediate then propagates the chain by abstracting a hydrogen atom or participating in further redox steps to yield the final product.

Caption: Intermolecular Radical Addition Workflow.

Experimental Protocol: Synthesis of Secondary Trifluoromethylated Alkyl Bromides

This protocol describes a catalyst-free decarboxylative cross-coupling of a redox-active ester with a trifluoromethylated radical acceptor.[2]

Materials:

• Redox-active ester (e.g., N-hydroxyphthalimide ester of a carboxylic acid) (0.2 mmol, 1.0 equiv)

• Hantzsch ester (0.3 mmol, 1.5 equiv)

• 2-Bromo-3,3,3-trifluoropropyl acetate (0.4 mmol, 2.0 equiv, assuming similar reactivity to BTP)

• Dry Methanol (MeOH) (2.0 mL)

• 25 mL oven-dried Schlenk tube with a magnetic stirrer bar

• 24W blue LEDs (430-490 nm)

Procedure:

• Preparation of the Redox-Active Ester: The corresponding alkyl carboxylic acid or N-protected amino acid (2 mmol), N-hydroxyphthalimide (2 mmol), and 4-dimethylaminopyridine (0.2 mmol) are mixed in dichloromethane (DCM, 5 mL). A solution of N,N'-dicyclohexylcarbodiimide (2.2 mmol) in DCM (5 mL) is added slowly at room temperature. The reaction is monitored by TLC until the N-hydroxyphthalimide is consumed. The precipitate is filtered off, and the solution is concentrated. The residue is purified by silica gel chromatography to yield the redox-active ester.

• Radical Addition Reaction:

  • To the Schlenk tube, add the redox-active ester (0.2 mmol) and Hantzsch ester (0.3 mmol).

  • Evacuate and backfill the tube with argon three times.

  • Add dry MeOH (2.0 mL) and 2-bromo-3,3,3-trifluoropropyl acetate (0.4 mmol) via syringe.

  • Seal the tube and place it approximately 1 cm from the blue LEDs.

  • Irradiate the mixture at 40 °C with stirring for 8 hours.

• Work-up and Purification:

  • After the reaction is complete, concentrate the mixture under reduced pressure.

  • Purify the residue by silica gel chromatography to obtain the desired secondary trifluoromethylated product.

Substrate Scope (based on BTP analogue)[2]	Yield (%)
Primary aliphatic carboxylic acids	Good to Excellent
Secondary aliphatic carboxylic acids	Good
Aromatic carboxylic acids	Moderate to Good
N-protected amino acids	Good
Bioactive molecule derivatives (e.g., gemfibrozil)	Good

Application II: Intramolecular Radical Cyclization

Radical cyclizations are a cornerstone of modern synthetic chemistry, enabling the rapid construction of cyclic structures with high levels of stereocontrol.[4] 2-Bromo-3,3,3-trifluoropropyl acetate is an excellent candidate for participating in such reactions, where an intramolecularly tethered radical adds to the trifluoromethyl-bearing moiety.

Mechanistic Rationale

The reaction is initiated by the formation of a radical at a position distal to the trifluoromethylpropyl acetate group. This radical then undergoes an intramolecular cyclization, with the regioselectivity (e.g., 5-exo vs. 6-endo) governed by Baldwin's rules and the specific geometry of the substrate. The resulting cyclized radical is then quenched, typically by a hydrogen atom donor like tributyltin hydride (Bu₃SnH) or through a reductive workup.

Caption: Intramolecular Radical Cyclization Pathway.

Hypothetical Protocol: Synthesis of a Trifluoromethylated Lactam

This protocol outlines a potential pathway for the synthesis of a trifluoromethylated γ-lactam, a common motif in medicinal chemistry, using a tin-mediated radical cyclization.

Materials:

• N-allyl-2-bromo-3,3,3-trifluoropropanamide (cyclization precursor) (1.0 mmol, 1.0 equiv)

• Tributyltin hydride (Bu₃SnH) (1.2 mmol, 1.2 equiv)

• Azobisisobutyronitrile (AIBN) (0.1 mmol, 0.1 equiv)

• Dry benzene or toluene (to make a 0.02 M solution)

• Round-bottom flask with a reflux condenser

Procedure:

• Reaction Setup:

  • To the round-bottom flask, add the N-allyl-2-bromo-3,3,3-trifluoropropanamide (1.0 mmol) and AIBN (0.1 mmol).

  • Add dry benzene or toluene to achieve a concentration of approximately 0.02 M.

  • Degas the solution by bubbling argon through it for 15-20 minutes.

• Radical Cyclization:

  • Heat the solution to reflux (approximately 80 °C for benzene).

  • Slowly add the tributyltin hydride (1.2 mmol) via a syringe pump over 4-6 hours. The slow addition is crucial to minimize premature reduction of the starting material.

  • Continue to heat the reaction at reflux for an additional 2 hours after the addition is complete.

• Work-up and Purification:

  • Cool the reaction to room temperature and concentrate under reduced pressure.

  • The crude product can be purified by flash chromatography on silica gel. To remove tin byproducts, the crude mixture can be dissolved in acetonitrile and washed with hexane.

Key Parameters for Radical Cyclizations	Considerations
Initiator	AIBN is common for thermal initiation; triethylborane/O₂ can be used at lower temperatures.
Solvent	Non-participating solvents like benzene, toluene, or THF are preferred.
Concentration	High dilution (0.01-0.05 M) favors intramolecular cyclization over intermolecular side reactions.
H-atom donor	Bu₃SnH is traditional but toxic. Tris(trimethylsilyl)silane (TTMSS) is a less toxic alternative.

Safety and Handling

2-Bromo-3,3,3-trifluoropropyl acetate is a halogenated organic compound and should be handled with appropriate care in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

2-Bromo-3,3,3-trifluoropropyl acetate emerges as a highly promising and versatile radical acceptor for the synthesis of trifluoromethyl-containing molecules. Its predictable reactivity, grounded in the principles of radical chemistry and supported by extensive studies on its close analogues, allows for its confident application in both intermolecular additions and intramolecular cyclizations. As the demand for sophisticated fluorinated compounds continues to grow in the pharmaceutical and materials science sectors, the strategic use of reagents like 2-bromo-3,3,3-trifluoropropyl acetate will undoubtedly play a pivotal role in accelerating innovation and discovery.

References

• He, C.-Y., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2143–2148. [Link]

• Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. PubMed. [Link]

• Grokipedia. (n.d.). Trifluoromethyl group. Vertex AI Search. Retrieved January 16, 2026.

• Wikipedia. (n.d.). Radical cyclization. Wikipedia. Retrieved January 16, 2026. [Link]

• CORE. (n.d.). SYNTHESIS AND CHARACTERIZATION OF FLUORINATED COMPOUNDS FOR INDUSTRIAL APPLICATIONS. CORE. Retrieved January 16, 2026. [Link]

• He, C.-Y., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Chemistry Portal. [Link]

• Beilstein Journals. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journals. [Link]

• NIH. (2015). Practical Radical Cyclizations with Arylboronic Acids and Trifluoroborates. PubMed Central. [Link]

• NIH. (n.d.). Theoretical Kinetic and Mechanistic Studies on the Reactions of CF3CBrCH2 (2-BTP) with OH and H Radicals. PubMed Central. Retrieved January 16, 2026. [Link]

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• 2. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor [organic-chemistry.org]
• 3. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Radical cyclization - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Nucleophilic Substitution Reactions of 2-Bromo-3,3,3-trifluoropropyl acetate

Introduction: The Strategic Importance of Fluorinated Building Blocks

The introduction of fluorine-containing motifs into organic molecules is a cornerstone of modern drug discovery and materials science. The unique physicochemical properties imparted by fluorine, such as enhanced metabolic stability, increased binding affinity, and altered lipophilicity, make fluorinated compounds highly sought after. 2-Bromo-3,3,3-trifluoropropyl acetate stands out as a versatile and valuable building block. Its structure features a secondary bromide, an excellent leaving group for nucleophilic substitution, and an adjacent trifluoromethyl group, which significantly influences the reactivity of the molecule. This guide provides a comprehensive overview of the mechanistic principles and detailed experimental protocols for leveraging 2-Bromo-3,3,3-trifluoropropyl acetate in nucleophilic substitution reactions.

Mechanistic Considerations: The Influence of the Trifluoromethyl Group

The reactivity of 2-Bromo-3,3,3-trifluoropropyl acetate in nucleophilic substitution reactions is dominated by the strong electron-withdrawing effect of the trifluoromethyl (CF₃) group. This electronic influence has several key consequences that dictate the choice of reaction mechanism and conditions.

• SN2 Pathway Dominance: The CF₃ group destabilizes the formation of a carbocation at the adjacent carbon, thereby disfavoring an Sₙ1-type mechanism.[1][2] Consequently, nucleophilic attack predominantly proceeds via a concerted Sₙ2 mechanism, where the nucleophile attacks the electrophilic carbon at the same time as the bromide leaving group departs.[1][3] This leads to an inversion of stereochemistry at the reaction center.[4]

• Enhanced Electrophilicity: The inductive effect of the CF₃ group withdraws electron density from the C-Br bond, making the carbon atom more electrophilic and susceptible to nucleophilic attack. This generally leads to faster reaction rates compared to non-fluorinated analogues.

• Leaving Group Ability: Bromide is an excellent leaving group, being the conjugate base of a strong acid (HBr).[3] Its departure is facilitated by the partial positive charge induced on the carbon atom.

The interplay of these factors makes 2-Bromo-3,3,3-trifluoropropyl acetate a highly reactive substrate for a variety of nucleophiles.

Experimental Protocols: A Practical Guide

The following protocols provide detailed, step-by-step methodologies for conducting nucleophilic substitution reactions on 2-Bromo-3,3,3-trifluoropropyl acetate with common classes of nucleophiles.

Protocol 1: Azide Substitution for the Synthesis of 2-Azido-3,3,3-trifluoropropyl acetate

The introduction of an azide group is a crucial transformation in organic synthesis, providing a gateway to amines via reduction or to triazoles via "click" chemistry.

Rationale: Sodium azide is a potent nucleophile that readily displaces the bromide in an Sₙ2 fashion. The reaction is typically carried out in a polar aprotic solvent like dimethylformamide (DMF) to enhance the nucleophilicity of the azide ion and to effectively solvate the sodium counter-ion.

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Sodium azide (NaN₃)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Stir bar

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 eq).

• Dissolve the substrate in anhydrous DMF.

• Add sodium azide (1.2 eq) to the solution. Caution: Sodium azide is highly toxic and potentially explosive. Handle with appropriate personal protective equipment in a well-ventilated fume hood.[5]

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing diethyl ether and saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer twice more with diethyl ether.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel to yield 2-Azido-3,3,3-trifluoropropyl acetate.

Data Summary Table:

Reagent	Molar Equiv.	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Sodium Azide	1.2	DMF	60-70	4-6	85-95

Reaction Workflow Diagram:

Caption: Workflow for the synthesis of 2-Azido-3,3,3-trifluoropropyl acetate.

Protocol 2: Thiol Substitution for the Synthesis of S-(3,3,3-Trifluoro-2-acetoxypropyl) Derivatives

Thioethers are important functional groups in medicinal chemistry and materials science. The reaction of 2-Bromo-3,3,3-trifluoropropyl acetate with thiols provides a direct route to these valuable compounds.

Rationale: Thiols are excellent nucleophiles, particularly in their deprotonated thiolate form.[6] The reaction is typically performed in the presence of a non-nucleophilic base to deprotonate the thiol, thereby increasing its nucleophilicity. A polar aprotic solvent is ideal for this transformation.

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Thiol (e.g., thiophenol, benzyl thiol)

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Anhydrous Acetonitrile (MeCN) or Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask containing the chosen thiol (1.1 eq) and a stir bar, add anhydrous acetonitrile.

• Add potassium carbonate (1.5 eq) to the mixture. If using a less acidic thiol, a stronger base like sodium hydride in THF may be necessary. Caution: Sodium hydride is a flammable solid and reacts violently with water. Handle with care under an inert atmosphere.

• Stir the suspension at room temperature for 30 minutes to generate the thiolate.

• Add a solution of 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 eq) in anhydrous acetonitrile to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours, or until TLC analysis indicates completion.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Data Summary Table:

Nucleophile	Base (eq)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Thiophenol	K₂CO₃ (1.5)	MeCN	RT	2-4	90-98
Benzyl Thiol	K₂CO₃ (1.5)	MeCN	RT	3-5	88-95

Reaction Mechanism Diagram:

Caption: General mechanism for thiol substitution.

Protocol 3: Amine Substitution for the Synthesis of 2-(Alkylamino)-3,3,3-trifluoropropyl acetates

The alkylation of amines is a fundamental reaction in organic synthesis, leading to the formation of more complex amine structures.

Rationale: Amines are good nucleophiles due to the lone pair of electrons on the nitrogen atom.[7] The reaction with 2-Bromo-3,3,3-trifluoropropyl acetate proceeds via an Sₙ2 mechanism. A base is often included to neutralize the HBr formed during the reaction, preventing the protonation of the starting amine which would render it non-nucleophilic.[7]

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Primary or Secondary Amine (e.g., benzylamine, morpholine)

• Triethylamine (Et₃N) or Potassium Carbonate (K₂CO₃)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the amine (1.1 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane.

• Add a solution of 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 eq) in anhydrous dichloromethane dropwise to the amine solution at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor by TLC.

• Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography.

Data Summary Table:

Nucleophile	Base (eq)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Benzylamine	Et₃N (1.5)	DCM	RT	12-18	80-90
Morpholine	Et₃N (1.5)	DCM	RT	16-24	75-85

Logical Relationship Diagram:

Caption: Key components in nucleophilic substitution.

Troubleshooting and Key Considerations

• Side Reactions: In the case of sterically hindered nucleophiles or elevated temperatures, elimination reactions (E2) can compete with substitution. Using milder conditions and less hindered bases can mitigate this.

• Moisture Sensitivity: While not all reactions are highly sensitive to moisture, using anhydrous solvents and reagents is good practice to ensure reproducibility and high yields, especially when using strong bases like sodium hydride.

• Purification: The acetate group can be susceptible to hydrolysis under strongly acidic or basic conditions during workup or chromatography. Neutral or slightly acidic conditions are generally preferred for purification.

• Alternative Substrates: The corresponding tosylate or mesylate of 3,3,3-trifluoro-1,2-propanediol can also be used as effective substrates for nucleophilic substitution, sometimes offering different reactivity profiles.

Conclusion

2-Bromo-3,3,3-trifluoropropyl acetate is a powerful synthetic intermediate for the introduction of the trifluoropropyl moiety into a wide range of molecules. Understanding the mechanistic principles governed by the trifluoromethyl group allows for the rational design of synthetic strategies. The protocols outlined in this guide provide a solid foundation for researchers to successfully employ this versatile building block in their synthetic endeavors, paving the way for the discovery of novel pharmaceuticals and advanced materials.

References

• ResearchGate. (2025). Reaction of 2‐bromo‐3,3,3‐trifluoroprop‐1‐ene 6 with thiophenol 2 j...

• MDPI. (n.d.). 2,2,3,3-Tetrafluoropropyl 4-azido-2,3,5,6-Tetrafluorobenzoate. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile. RSC Advances, 14, 19062–19066.

• ACS Publications. (n.d.). The Preparation and Properties of 3,3,3-Trifluoro-1,2-epoxypropane 1. Journal of the American Chemical Society. Retrieved from [Link]

• ResearchGate. (2025). Improved Microwave-Assisted Ring Opening of 1,1,1-Trifluoro-2,3-epoxypropane: Synthesis of New 3Alkoxy1,1,1-trifluoropropan-2-ols.

• Chemistry LibreTexts. (2021). 7.1: Nucleophilic Substitution Reaction Overview. Retrieved from [Link]

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Application Notes & Protocols: 2-Bromo-3,3,3-trifluoropropyl Acetate in Medicinal Chemistry

For: Researchers, scientists, and drug development professionals.

Executive Summary: The Strategic Value of the Trifluoromethyl Group

In modern medicinal chemistry, the incorporation of fluorine-containing moieties is a cornerstone of rational drug design. The trifluoromethyl (CF₃) group, in particular, is prized for its ability to profoundly modulate the physicochemical properties of a lead compound. Its strong electron-withdrawing nature, high lipophilicity, and significant metabolic stability can enhance membrane permeability, increase binding affinity to target proteins, and block sites of oxidative metabolism, thereby improving the pharmacokinetic profile of a drug candidate.

This guide focuses on 2-Bromo-3,3,3-trifluoropropyl acetate , a specialized chemical building block designed for the introduction of the valuable 3,3,3-trifluoropropyl moiety. While its direct citation in literature is less frequent than its alkene counterpart, 2-bromo-3,3,3-trifluoropropene (BTP), its structure presents a unique and potent tool for synthetic chemists. We will explore its intrinsic reactivity, provide a framework for its application, and detail protocols for its use as a powerful alkylating agent in the synthesis of novel therapeutic agents.

Reagent Analysis: Physicochemical Properties and Predicted Reactivity

2-Bromo-3,3,3-trifluoropropyl acetate is a bifunctional reagent whose utility stems from two key reactive sites: the carbon-bromine bond and the acetate ester.

Property	Value	Source
IUPAC Name	(2-bromo-3,3,3-trifluoropropyl) acetate	[1]
CAS Number	383-68-6	[1]
Molecular Formula	C₅H₆BrF₃O₂	[1]
Molecular Weight	235.00 g/mol	[1]

The reactivity is dictated by the interplay of these functional groups. The bromine atom is positioned on a secondary carbon, making it a viable substrate for nucleophilic substitution reactions.[2] The potent electron-withdrawing effect of the adjacent CF₃ group significantly influences the reaction mechanism, typically favoring an Sₙ2 pathway by destabilizing any potential carbocation intermediate that would form in an Sₙ1 reaction. The acetate group, while generally stable, can be hydrolyzed under acidic or basic conditions to reveal a primary alcohol, offering a secondary handle for further synthetic elaboration.

Caption: Key reactive centers of the title reagent.

Core Application: A Trifluoromethylpropylating Agent for Heterocycles

A primary application for this reagent is the alkylation of nitrogen, oxygen, or sulfur nucleophiles, which are ubiquitous in medicinal chemistry.[3][4] Attaching the 2-bromo-3,3,3-trifluoropropyl moiety to a heterocyclic core is a strategic move to enhance a drug candidate's metabolic stability and lipophilicity. While direct examples using the acetate are sparse, the principle is well-established with related reagents. For instance, the analogous compound 2-bromo-3,3,3-trifluoropropene (BTP) is widely used to synthesize trifluoromethylated heterocycles, such as pyrroles, demonstrating the value of this synthetic strategy.[5][6]

The workflow involves a classical nucleophilic substitution, where a deprotonated heterocycle, phenol, or thiol attacks the carbon bearing the bromine, displacing it to form a new carbon-nucleophile bond.

Caption: General workflow for heterocycle alkylation.

Causality Behind Experimental Choices:

• Solvent: Anhydrous polar aprotic solvents like DMF or acetonitrile are chosen to solubilize the reactants and the intermediate salt, while not interfering with the nucleophile.

• Base: A non-nucleophilic base like potassium carbonate (K₂CO₃) or sodium hydride (NaH) is used. The choice depends on the acidity of the N-H proton. K₂CO₃ is sufficient for more acidic heterocycles like imidazole, while the stronger base NaH may be required for less acidic amines.

• Temperature: Reactions are often gently heated (e.g., 60-80 °C) to overcome the activation energy of the Sₙ2 reaction without promoting side reactions or decomposition.

Field-Proven Insight: Analogy with 2-Bromo-3,3,3-trifluoropropene (BTP)

To ground our understanding in well-documented science, we look to the applications of 2-bromo-3,3,3-trifluoropropene (BTP), a closely related and commercially available building block.[7] BTP has been successfully employed in the synthesis of complex molecules, including the widely prescribed anti-inflammatory drug Celecoxib.[8] In a continuous flow synthesis, BTP was used to generate a trifluoropropynyl lithium intermediate, which was a key step in constructing the pyrazole core of the final drug.[8] Furthermore, BTP serves as an effective radical acceptor for synthesizing a wide range of secondary trifluoromethylated alkyl bromides, highlighting the versatility of the trifluoropropyl scaffold in modern organic synthesis.[9][10]

These examples underscore the synthetic utility and industrial relevance of the C₃F₃Br core structure, reinforcing the potential of its acetate derivative as a complementary tool for different synthetic strategies.

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps for execution, monitoring, and characterization.

Protocol 1: General Procedure for N-Alkylation of Imidazole

This protocol describes a representative nucleophilic substitution reaction using 2-Bromo-3,3,3-trifluoropropyl acetate to functionalize a model heterocyclic system.

Materials and Reagents:

• Imidazole

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Potassium Carbonate (K₂CO₃), anhydrous

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add imidazole (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Add anhydrous DMF via syringe to create a stirrable suspension (approx. 0.2 M concentration with respect to imidazole).

• Stir the suspension at room temperature for 15 minutes.

• Add 2-Bromo-3,3,3-trifluoropropyl acetate (1.1 eq) dropwise to the mixture.

• Heat the reaction mixture to 60 °C and stir for 12-18 hours.

• Monitoring: Track the consumption of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A typical mobile phase for TLC is 3:1 Hexane:Ethyl Acetate.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash sequentially with water (3x) and brine (1x). The water washes remove the DMF and inorganic salts.

• Dry the separated organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to elute the product.

• Characterization: Confirm the structure of the purified product by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and high-resolution mass spectrometry (HRMS).

Expected Outcome: The protocol should yield the N-alkylated imidazole product with the intact acetate ester. The trifluoromethyl group will present a characteristic signal in the ¹⁹F NMR spectrum.

Protocol 2: Synthesis of a Trifluoromethylated Pyrrole via BTP (Reference Protocol)

This protocol is adapted from established literature and demonstrates a cycloaddition strategy using the related building block, 2-bromo-3,3,3-trifluoropropene (BTP), to construct a highly functionalized heterocycle.[6]

Materials and Reagents:

• An N-acyl α-amino acid (e.g., N-Benzoylglycine)

• 2-Bromo-3,3,3-trifluoropropene (BTP)

• 1,8-Diazabicycloundec-7-ene (DBU)

• Anhydrous Toluene

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried Schlenk tube under an argon atmosphere, dissolve the N-acyl α-amino acid (1.0 eq) in anhydrous toluene.

• Add 2-bromo-3,3,3-trifluoropropene (BTP) (1.5 eq) to the solution.

• Add DBU (3.0 eq) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to 100 °C and maintain for 24 hours.

• Monitoring: Follow the reaction progress by TLC or LC-MS analysis of small aliquots.

• Workup: After cooling to room temperature, quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the residue by silica gel column chromatography to afford the desired 3-trifluoromethylpyrrole derivative.[6]

Self-Validation: This [3+2] cycloaddition is a robust and well-documented method. The high regioselectivity observed in the literature provides a reliable benchmark for success, regardless of the substituents on the amino acid precursor.[6]

Conclusion and Future Outlook

2-Bromo-3,3,3-trifluoropropyl acetate is a promising, albeit under-explored, reagent for medicinal chemistry. Its predicted reactivity as an alkylating agent, combined with the proven benefits of the trifluoromethyl group, makes it a valuable tool for drug discovery programs. By providing a direct route to install a trifluoromethylpropyl group with a latent hydroxyl functionality (via the acetate), it offers synthetic chemists a unique pathway for scaffold elaboration. While drawing analogies from the well-established chemistry of BTP, this guide provides the foundational knowledge and practical protocols necessary for researchers to begin incorporating this strategic building block into their synthetic campaigns, paving the way for the discovery of next-generation therapeutics.

References

• Guo, P., Tao, M., Xu, W. W., Wang, A. J., Li, W., Yao, Q., Tong, J., & He, C. Y. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2145–2148. Available at: [Link]

• Liu, Y., Tian, Q., Ge, J., Wu, X., Li, Z., & Cheng, G. (2024). Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks. Organic & Biomolecular Chemistry, 22(31), 6246-6276. Available at: [Link]

• Corvini, L., Heugebaert, T. S. A., & Stevens, C. V. (2021). Continuous flow synthesis of Celecoxib from 2-bromo-3,3,3-trifluoropropene. Journal of Flow Chemistry, 11, 239-245. Available at: [Link]

• Guo, P., Tao, M., Xu, W. W., Wang, A. J., Li, W., Yao, Q., Tong, J., & He, C. Y. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2143–2148. Available at: [Link]

• Liu, Y., Tian, Q., Ge, J., Wu, X., Li, Z., & Cheng, G. (2024). Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks. Organic & Biomolecular Chemistry. Available at: [Link]

• Goud, B., Kumar, V., & Singh, V. K. (2024). Trifluoromethylnitrone: a versatile building block for synthesizing trifluoromethyl-containing heterocyclic compounds. Organic & Biomolecular Chemistry. Available at: [Link]

• Magnier, E. (2014). Synthesis of trifluoromethylated nitrogen-containing heterocycles. Theses. Available at: [Link]

• Li, G., et al. (2023). Regioselective 3-Trifluoromethylated Pyrrole Synthesis Using 2-Bromo-3,3,3-trifluoropropene (BTP). Synfacts, 20(01), 0028. Available at: [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 537917, 2-Bromo-3,3,3-trifluoropropyl acetate. Available at: [Link].

• Sci-Hub. (2014). Synthesis of ethyl 3,3,3-trifluoropropionate from 2-bromo-3,3,3-trifluoropropene. Journal of Fluorine Chemistry. Available at: [Link]

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• Mitsuru, S., et al. (2024). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxya. RSC Advances. Available at: [Link]

• ResearchGate. (n.d.). Nucleophilic substitution reactions with nucleophilic fluorinating reagents. Available at: [Link]

• Liv Hospital. (n.d.). Alkylating Chemotherapy Agents: 7 Key Examples and Their Clinical Uses. Available at: [Link]

• Parajon Puenzo, S. (2023). 11.1: The Discovery of Nucleophilic Substitution Reactions. Chemistry LibreTexts. Available at: [Link]

• National Institute of Diabetes and Digestive and Kidney Diseases. (2015). Alkylating Agents. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. Available at: [Link]

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Application Notes and Protocols for the Use of 2-Bromo-3,3,3-trifluoropropyl acetate in Agrochemical Synthesis

For: Researchers, scientists, and drug development professionals in the agrochemical sector.

Abstract

The introduction of trifluoromethyl (CF₃) groups into molecular scaffolds is a cornerstone of modern agrochemical design, imparting enhanced metabolic stability, lipophilicity, and binding affinity to active ingredients. This guide explores the utility of 2-Bromo-3,3,3-trifluoropropyl acetate as a versatile, albeit lesser-documented, building block for the synthesis of high-value trifluoromethylated agrochemicals. While not as commonly cited as other C₃-CF₃ synthons, its structure presents unique opportunities for in situ generation of reactive intermediates. We provide a scientifically grounded perspective on its potential applications, complete with detailed protocols for the synthesis of key agrochemical precursors, such as trifluoromethylated pyrazoles and pyridines. The protocols are based on established chemical principles and analogies to well-documented transformations of similar fluorinated compounds.

Introduction: The Trifluoromethyl Group in Modern Agrochemicals

The trifluoromethyl group has become a privileged moiety in the design of next-generation herbicides, fungicides, and insecticides.[1][2] Its strong electron-withdrawing nature and high lipophilicity can dramatically improve a molecule's pharmacokinetic and pharmacodynamic properties. More than half of the pesticides introduced in the last two decades contain fluorine, with the trifluoromethyl group being particularly prevalent.[1] Key agrochemicals containing trifluoromethylated heterocyclic cores, such as pyrazoles and pyridines, demonstrate the importance of this functional group in achieving high efficacy and desired selectivity.[3][4][5][6][7][8][9]

2-Bromo-3,3,3-trifluoropropyl acetate: A Precursor to Reactive Synthons

2-Bromo-3,3,3-trifluoropropyl acetate (CAS 383-68-6) is a halogenated and acetylated fluoroalkane. While direct applications in agrochemical synthesis are not extensively documented, its chemical structure suggests its potential as a precursor to more reactive trifluoromethylated building blocks. The primary hypothesis for its utility lies in its ability to undergo elimination or hydrolysis followed by dehydration to generate valuable intermediates for cycloaddition and substitution reactions.

Plausible Reactive Intermediates

The acetate group, in conjunction with the adjacent bromine atom, can be considered a masked form of a more reactive species. Two primary pathways are proposed for its activation:

• Base-induced Elimination: Treatment with a suitable base could induce a 1,2-elimination of acetic acid and hydrogen bromide, or a sequential elimination, to form a trifluoromethyl-substituted alkene or alkyne. A likely product of such an elimination would be 2-bromo-3,3,3-trifluoropropene (BTP), a known versatile building block in trifluoromethylation reactions.[10][11]

• Hydrolysis and Further Transformation: Hydrolysis of the acetate ester would yield 2-bromo-3,3,3-trifluoropropan-1-ol. This alcohol could then be used in various transformations or be dehydrated to form BTP.

The in-situ generation of these reactive intermediates from the more stable acetate precursor can be advantageous in controlling stoichiometry and reaction kinetics.

Application in the Synthesis of Trifluoromethylated Heterocycles

The following sections provide detailed protocols for the synthesis of trifluoromethyl-substituted pyrazoles and pyridines, which are core structures in many commercial fungicides and herbicides.[1][3][4][5][8][9] These protocols are based on the plausible in-situ generation of a reactive trifluoromethylated synthon from 2-Bromo-3,3,3-trifluoropropyl acetate.

Synthesis of Trifluoromethyl-Pyrazoles for Fungicides

Trifluoromethyl-pyrazoles are a key component of many succinate dehydrogenase inhibitor (SDHI) fungicides.[4] The following protocol outlines a plausible [3+2] cycloaddition reaction to form a trifluoromethyl-pyrazole ring system.

Experimental Protocol 1: Synthesis of a 3-(Trifluoromethyl)-1H-pyrazole Derivative

This protocol describes a one-pot reaction where 2-Bromo-3,3,3-trifluoropropyl acetate is proposed to undergo a base-mediated elimination to form a reactive intermediate that subsequently reacts with a hydrazine to form the pyrazole ring.

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Hydrazine hydrate or a substituted hydrazine (e.g., phenylhydrazine)

• A non-nucleophilic strong base (e.g., Sodium hydride or Potassium tert-butoxide)

• Anhydrous polar aprotic solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

• Anhydrous work-up and purification reagents (e.g., saturated ammonium chloride solution, ethyl acetate, anhydrous magnesium sulfate, silica gel for chromatography)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the substituted hydrazine (1.0 eq) and anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the strong base (2.2 eq) portion-wise to the stirred solution.

• Allow the mixture to stir at 0 °C for 30 minutes.

• In a separate flask, prepare a solution of 2-Bromo-3,3,3-trifluoropropyl acetate (1.2 eq) in anhydrous THF.

• Add the acetate solution dropwise to the reaction mixture at 0 °C over 30 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired trifluoromethyl-pyrazole derivative.

Causality Behind Experimental Choices:

• The use of a strong, non-nucleophilic base is crucial to promote the elimination reaction of the acetate to form the reactive trifluoromethylated species, while minimizing competing substitution reactions.[12][13]

• Anhydrous conditions are necessary as the strong base and any potential organometallic intermediates are highly reactive towards water.

• The slow, dropwise addition of the acetate at low temperature helps to control the exothermic reaction and prevent the uncontrolled polymerization of the reactive intermediate.

Data Presentation:

Parameter	Expected Outcome
Reaction Type	One-pot Elimination/[3+2] Cycloaddition
Key Reagents	2-Bromo-3,3,3-trifluoropropyl acetate, Hydrazine, Strong Base
Solvent	Anhydrous THF
Temperature	0 °C to Room Temperature
Typical Yield	40-60% (estimated based on analogous reactions)
Purification	Flash Column Chromatography

Logical Workflow Diagram:

Caption: Workflow for the synthesis of trifluoromethyl-pyrazoles.

Synthesis of Trifluoromethyl-Pyridines for Herbicides and Insecticides

Trifluoromethyl-pyridines are integral to a wide range of successful agrochemicals, including herbicides and insecticides.[1][5][14] The construction of the pyridine ring can be achieved through cyclocondensation reactions using trifluoromethylated building blocks.[1][7]

Experimental Protocol 2: Synthesis of a Trifluoromethyl-Substituted Pyridine Derivative

This protocol outlines a plausible Hantzsch-type pyridine synthesis, where 2-Bromo-3,3,3-trifluoropropyl acetate is proposed to be converted in-situ to a trifluoromethylated 1,3-dicarbonyl equivalent for condensation with an enamine and an aldehyde.

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Ethyl acetoacetate

• Ammonium acetate

• A suitable aldehyde (e.g., formaldehyde or benzaldehyde)

• An alcohol solvent (e.g., ethanol or isopropanol)

• Oxidizing agent (e.g., manganese dioxide or nitric acid)

Procedure:

• In-situ formation of the trifluoromethylated β-ketoester (Hypothetical): a. In a round-bottom flask, dissolve 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 eq) and ethyl acetoacetate (1.1 eq) in ethanol. b. Add a base such as sodium ethoxide (2.5 eq) and heat the mixture under reflux for 4-6 hours to promote the formation of a trifluoromethylated β-ketoester intermediate. This step is a proposed transformation and would require empirical optimization.

• Hantzsch Pyridine Synthesis: a. To the cooled reaction mixture containing the putative trifluoromethylated β-ketoester, add the aldehyde (1.0 eq) and ammonium acetate (1.2 eq). b. Heat the mixture to reflux and maintain for 8-12 hours, monitoring by TLC.

• Aromatization: a. After cooling, add the oxidizing agent (e.g., manganese dioxide, 2.0 eq) to the reaction mixture. b. Stir at room temperature or with gentle heating until the dihydropyridine intermediate is fully oxidized to the pyridine.

• Work-up and Purification: a. Filter the reaction mixture to remove the oxidant. b. Evaporate the solvent under reduced pressure. c. Dissolve the residue in ethyl acetate and wash with water and brine. d. Dry the organic layer over anhydrous sodium sulfate and concentrate. e. Purify the crude product by flash column chromatography or recrystallization to yield the desired trifluoromethyl-pyridine.

Causality Behind Experimental Choices:

• The Hantzsch synthesis is a robust and well-established method for constructing pyridine rings from β-dicarbonyl compounds, enamines, and aldehydes.

• The initial proposed step leverages the reactivity of the bromo-acetate to generate a key trifluoromethylated intermediate, which is a common strategy in synthetic chemistry to use stable precursors for reactive species.

• The final oxidation step is necessary to convert the initially formed dihydropyridine to the stable aromatic pyridine ring.

Data Presentation:

Parameter	Expected Outcome
Reaction Type	Multi-step one-pot synthesis (Alkylation/Hantzsch Cyclocondensation/Aromatization)
Key Reagents	2-Bromo-3,3,3-trifluoropropyl acetate, β-ketoester, Aldehyde, Ammonium acetate
Solvent	Ethanol
Temperature	Reflux
Typical Yield	30-50% (estimated for the multi-step process)
Purification	Column Chromatography or Recrystallization

Reaction Mechanism Diagram:

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. [PDF] Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group | Semantic Scholar [semanticscholar.org]
• 4. Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Design, Synthesis and Fungicidal Activities of Some Novel Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor [organic-chemistry.org]
• 11. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. askthenerd.com [askthenerd.com]
• 14. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]

Application Notes and Protocols for the Functionalization of Heterocycles with 2-Bromo-3,3,3-trifluoropropyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Building Block for Medicinal Chemistry

The incorporation of fluorine-containing moieties into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. The trifluoromethyl group (CF₃), in particular, is prized for its ability to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[1] The 2-acetoxy-3,3,3-trifluoropropyl substituent, introduced via 2-Bromo-3,3,3-trifluoropropyl acetate, offers a unique combination of the influential trifluoromethyl group and a versatile acetate handle. This acetate can be readily hydrolyzed to a primary alcohol, providing a valuable site for further synthetic diversification.

While direct literature on the functionalization of heterocycles using 2-Bromo-3,3,3-trifluoropropyl acetate is not extensively documented, its structure suggests reactivity analogous to other secondary alkyl bromides. This guide, therefore, presents a series of robust, field-proven protocols adapted from established methodologies for N-alkylation, radical C-H functionalization, and palladium-catalyzed cross-coupling. These proposed methods provide a strong starting point for researchers looking to leverage this promising, yet underexplored, building block.

N-Alkylation of Nitrogen Heterocycles

The direct alkylation of nitrogen atoms in heterocycles is a fundamental and widely used transformation in organic synthesis.[2] For N-heterocycles such as indoles, imidazoles, and pyrazoles, deprotonation with a suitable base followed by nucleophilic substitution with an alkyl halide is a common and effective strategy.[3][4]

Protocol: N-Alkylation with 2-Bromo-3,3,3-trifluoropropyl Acetate

This protocol details a general procedure for the N-alkylation of a representative N-heterocycle, indole, using 2-Bromo-3,3,3-trifluoropropyl acetate.

Materials and Reagents:

• Indole (or other N-heterocycle)

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Inert gas (Argon or Nitrogen)

Procedure:

• Preparation: To a dry round-bottom flask under an inert atmosphere, add the N-heterocycle (1.0 eq).

• Dissolution: Add anhydrous DMF to dissolve the starting material (concentration range: 0.1 to 0.5 M).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Deprotonation: Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved. Stir at 0 °C for 30-60 minutes, or until gas evolution ceases.

• Alkylation: Slowly add 2-Bromo-3,3,3-trifluoropropyl acetate (1.1 eq) to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Quenching: Upon completion, cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Causality and Mechanistic Insights

The strong base, NaH, irreversibly deprotonates the relatively acidic N-H of the heterocycle to form the corresponding anion. This potent nucleophile then attacks the electrophilic carbon bearing the bromine atom of 2-Bromo-3,3,3-trifluoropropyl acetate in a classical Sₙ2 reaction, displacing the bromide and forming the new C-N bond. DMF is an ideal solvent as it is polar aprotic, effectively solvating the sodium cation without interfering with the nucleophilicity of the heterocyclic anion.

Caption: N-Alkylation Experimental Workflow.

Anticipated Substrate Scope

Heterocycle Class	Expected Reactivity	Notes
Indoles	High	Generally clean N-alkylation.
Imidazoles	High	May require protection of one nitrogen for regioselectivity.
Pyrazoles	High	Regioselectivity can be an issue.
Carbazoles	High	Similar to indoles.
Benzimidazoles	High	Good nucleophiles after deprotonation.
Triazoles	Moderate	Regioselectivity can be challenging.[4]

Radical C-H Functionalization of Heteroaromatics

Direct C-H functionalization via a radical pathway is a powerful strategy for forming C-C bonds, particularly on electron-deficient heterocycles.[1] The Minisci reaction and its variants are prime examples of this approach.[5] While protocols for 2-Bromo-3,3,3-trifluoropropyl acetate are not established, we can adapt methods developed for other alkyl bromides.

Proposed Protocol: Photoredox-Catalyzed C-H Functionalization

This protocol outlines a proposed method for the C-H functionalization of an electron-deficient heterocycle (e.g., pyridine, quinoline) using a photoredox catalyst to generate the necessary radical species.

Materials and Reagents:

• Electron-deficient heterocycle (e.g., Lepidine)

• 2-Bromo-3,3,3-trifluoropropyl acetate

• fac-Ir(ppy)₃ or Ru(bpy)₃Cl₂ as photocatalyst

• Anhydrous, degassed solvent (e.g., Acetonitrile or DMSO)

• Inert gas (Argon or Nitrogen)

• Blue LED light source

Procedure:

• Setup: To a Schlenk tube equipped with a magnetic stir bar, add the heterocycle (1.0 eq), 2-Bromo-3,3,3-trifluoropropyl acetate (2.0-3.0 eq), and the photocatalyst (1-2 mol%).

• Degassing: Evacuate and backfill the tube with an inert gas three times. Add the anhydrous, degassed solvent.

• Irradiation: Place the reaction vessel in proximity to a blue LED light source and stir vigorously at room temperature.

• Reaction: Monitor the reaction for 24-48 hours by TLC or LC-MS.

• Workup: Upon completion, remove the solvent under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel to isolate the functionalized heterocycle.

Rationale and Mechanistic Considerations

The proposed mechanism involves the photocatalyst absorbing light and reaching an excited state. This excited catalyst can then engage in a single-electron transfer (SET) with the 2-Bromo-3,3,3-trifluoropropyl acetate, leading to the homolytic cleavage of the C-Br bond and formation of the corresponding secondary alkyl radical. This radical then adds to the protonated, electron-deficient heterocycle at the most electrophilic position (typically C2 or C4 for pyridinium-type systems). The resulting radical cation is then oxidized and deprotonated to afford the final product and regenerate the photocatalyst.

Caption: Radical C-H Functionalization Workflow.

Anticipated Substrate Scope

Heterocycle Class	Expected Reactivity	Notes
Pyridines	Good	Functionalization expected at C2 or C4.
Quinolines	Good	Functionalization expected at C2 or C4.
Isoquinolines	Good	Functionalization at C1.
Pyrimidines	Moderate	Requires sufficient activation.
Pyrazines	Moderate	Can be challenging due to high electron deficiency.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are a powerful tool for C-C bond formation. While direct coupling with 2-Bromo-3,3,3-trifluoropropyl acetate is not reported, we can propose a Negishi-type coupling, which is known to be effective for sp³-sp² coupling. This requires the pre-formation of an organozinc reagent from the heterocycle.

Proposed Protocol: Negishi Cross-Coupling

This protocol outlines a hypothetical procedure for the cross-coupling of a borylated or halogenated heterocycle with 2-Bromo-3,3,3-trifluoropropyl acetate via an in-situ generated organozinc species.

Materials and Reagents:

• Bromo- or Iodo-heterocycle

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Zinc dust (activated)

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Anhydrous THF

• 1,2-Dibromoethane (for activation)

Procedure:

• Organozinc Formation:

  • To a flame-dried Schlenk flask under inert atmosphere, add activated zinc dust (3.0 eq).

  • Add anhydrous THF, followed by 1,2-dibromoethane (0.1 eq). Heat gently until gas evolution is observed, then cool to room temperature.

  • Add a solution of the bromo- or iodo-heterocycle (1.5 eq) in anhydrous THF and stir at 50 °C for 2-4 hours to form the organozinc reagent.

• Cross-Coupling:

  • In a separate flame-dried Schlenk flask, add the palladium catalyst (5 mol%).

  • Add a solution of 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 eq) in anhydrous THF.

  • Transfer the freshly prepared organozinc solution to the second flask via cannula.

  • Heat the reaction mixture at 60-80 °C and monitor by TLC or LC-MS.

• Workup and Purification:

  • Upon completion, cool to room temperature and quench with saturated aqueous NH₄Cl.

  • Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate.

  • Purify by flash column chromatography.

Rationale and Mechanistic Considerations

The proposed reaction proceeds through the standard Negishi catalytic cycle. First, the organozinc reagent is formed from the heterocyclic halide. This reagent then undergoes transmetalation with the palladium(0) catalyst. The resulting organopalladium(II) species then undergoes oxidative addition with 2-Bromo-3,3,3-trifluoropropyl acetate. Finally, reductive elimination from the palladium(IV) intermediate or a related pathway yields the desired coupled product and regenerates the palladium(0) catalyst. The choice of a dppf ligand is common for such cross-coupling reactions as it promotes both oxidative addition and reductive elimination.

Caption: Cross-Coupling Experimental Workflow.

Post-Functionalization Potential

A key advantage of using 2-Bromo-3,3,3-trifluoropropyl acetate is the synthetic handle it installs. The acetate ester can be readily hydrolyzed under basic or acidic conditions to reveal a primary alcohol. This alcohol can then be used in a variety of subsequent transformations, including:

• Oxidation to an aldehyde or carboxylic acid.

• Conversion to a leaving group (e.g., tosylate, mesylate) for further nucleophilic substitution.

• Etherification or esterification to introduce other functional groups.

Safety and Handling

• 2-Bromo-3,3,3-trifluoropropyl acetate: As with most alkyl bromides, this reagent should be handled in a well-ventilated fume hood. It is likely to be an irritant to the skin, eyes, and respiratory tract. Appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn at all times.

• Sodium Hydride: NaH is a highly flammable solid that reacts violently with water to produce hydrogen gas. It should be handled under an inert atmosphere and away from any sources of moisture.

• Organozinc Reagents: These are typically air and moisture sensitive and should be handled using appropriate Schlenk techniques under an inert atmosphere.

References

• He, C., et al. (2019). Palladium-catalyzed cross-coupling of unactivated alkylzinc reagents with 2-bromo-3,3,3-trifluoropropene and its application in the synthesis of fluorinated amino acids. Chemical Communications, 55(26), 3705-3708. [Link]

• Baran, P. S., et al. (2011). Practical and innate C–H functionalization of heterocycles.
• BenchChem (2025). Protocol for N-Alkylation of 2-bromo-1H-indole-3-acetonitrile.
• Ni, C., et al. (2014). Radical C–H functionalization to construct heterocyclic compounds. Chemical Society Reviews, 43(18), 6464-6517.
• Forte, A., et al. (2020). Synthesis of N-Alkenylated Heterocycles via T3P-Promoted Condensation with Ketones. The Journal of Organic Chemistry, 85(15), 9847–9858.

• Organic Chemistry Portal. Synthesis of substituted N-heterocycles by N-alkylation. [Link]

• Schömberg, F., Perić, M., & Vilotijevic, I. (2024). Transition‐Metal‐Free Alkylation of N‐Heterocycles with Nitriles via Heteroarylphosphonium Intermediates. European Journal of Organic Chemistry, 27(1), e202301233.

Sources

• 1. Radical C–H functionalization to construct heterocyclic compounds - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of substituted N-heterocycles by N-alkylation [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Palladium-catalyzed cross-coupling of unactivated alkylzinc reagents with 2-bromo-3,3,3-trifluoropropene and its application in the synthesis of fluorinated amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Bromo-3,3,3-trifluoropropyl acetate in the Synthesis of Fluorinated Building Blocks

Introduction: The Strategic Importance of Fluorinated Building Blocks

In the landscape of modern drug discovery and materials science, the incorporation of fluorine atoms into organic molecules is a cornerstone strategy for modulating chemical and physical properties. The trifluoromethyl (CF₃) group, in particular, is a highly sought-after moiety due to its profound impact on a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. The strategic introduction of this group can transform a biologically active compound into a viable drug candidate. 2-Bromo-3,3,3-trifluoropropyl acetate emerges as a key reagent in this context, serving as a versatile and reactive building block for the precise installation of the valuable 3,3,3-trifluoropropyl group, a precursor to a variety of more complex fluorinated structures.

This guide provides an in-depth exploration of 2-Bromo-3,3,3-trifluoropropyl acetate as a reagent, detailing its chemical characteristics and providing field-proven protocols for its application in the synthesis of advanced fluorinated building blocks. The methodologies presented are designed for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique advantages of fluorine chemistry.

Reagent Profile: 2-Bromo-3,3,3-trifluoropropyl acetate

2-Bromo-3,3,3-trifluoropropyl acetate, with the chemical formula C₅H₆BrF₃O₂, is a halogenated ester that combines the reactivity of an α-bromo ester with the influential trifluoromethyl group.[1] This unique combination of functional groups makes it an ideal substrate for a range of chemical transformations.

Chemical Structure and Properties:

Property	Value
IUPAC Name	(2-bromo-3,3,3-trifluoropropyl) acetate
CAS Number	383-68-6
Molecular Formula	C₅H₆BrF₃O₂
Molecular Weight	235.00 g/mol
Appearance	Colorless to pale yellow liquid
Key Reactive Sites	Electrophilic carbon bearing the bromine atom, Ester carbonyl group

The primary reactivity of this molecule is centered on the carbon-bromine bond. The electron-withdrawing effect of the adjacent trifluoromethyl and acetate groups enhances the electrophilicity of the carbon atom, making it highly susceptible to nucleophilic attack.

Core Synthetic Applications and Methodologies

The utility of 2-Bromo-3,3,3-trifluoropropyl acetate is most prominently demonstrated in two classes of reactions: the Reformatsky reaction for the formation of carbon-carbon bonds and nucleophilic substitution reactions for the introduction of a variety of heteroatoms.

The Reformatsky Reaction: Constructing Trifluoromethylated β-Hydroxy Esters

The Reformatsky reaction is a powerful method for the formation of β-hydroxy esters by reacting an α-halo ester with a carbonyl compound in the presence of metallic zinc.[2][3] The reaction proceeds through the formation of an organozinc intermediate, often referred to as a Reformatsky enolate, which is less reactive than corresponding lithium or magnesium enolates, thus preventing undesired side reactions with the ester functionality.[3]

This reaction, when applied to 2-Bromo-3,3,3-trifluoropropyl acetate, provides a direct route to β-hydroxy esters containing a trifluoromethyl group, which are valuable chiral building blocks for more complex molecules.

Reaction Mechanism Workflow:

graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Caption: General workflow of the Reformatsky Reaction.

Detailed Protocol: Synthesis of Ethyl 2-(1-hydroxy-1-phenylethyl)-3,3,3-trifluoropropanoate

This protocol details a representative Reformatsky reaction between 2-Bromo-3,3,3-trifluoropropyl acetate and benzaldehyde.

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Zinc dust (activated)

• Benzaldehyde

• Anhydrous Tetrahydrofuran (THF)

• Boron trifluoride etherate (BF₃·OEt₂) (optional, as an activator)[4][5]

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (for extraction)

• Hexanes (for chromatography)

Equipment:

• Three-necked round-bottom flask with a reflux condenser, dropping funnel, and nitrogen inlet

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Zinc Activation (Crucial for Reactivity): In a flame-dried three-necked flask under a nitrogen atmosphere, add activated zinc dust (1.5 equivalents). A small crystal of iodine can be added to initiate the activation, heating gently until the iodine color disappears. Allow the flask to cool to room temperature.

• Reaction Setup: Add anhydrous THF to the flask containing the activated zinc.

• Initiation of Reagent Formation: In a separate flask, prepare a solution of 2-Bromo-3,3,3-trifluoropropyl acetate (1.2 equivalents) and benzaldehyde (1.0 equivalent) in anhydrous THF.

• Addition of Reactants: Add a small portion of the substrate solution to the zinc suspension. The reaction mixture may need to be gently warmed to initiate the formation of the organozinc reagent, often indicated by a slight exotherm and a change in the appearance of the zinc.

• Continuation of the Reaction: Once the reaction has initiated, add the remainder of the substrate solution dropwise via the dropping funnel at a rate that maintains a gentle reflux. For less reactive aldehydes, the addition of a catalytic amount of BF₃·OEt₂ may be beneficial.[4][5]

• Reaction Monitoring: After the addition is complete, continue to stir the reaction mixture at reflux. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to 0 °C in an ice bath and quench the reaction by the slow addition of 1 M HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate.

• Washing: Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a mixture of hexanes and ethyl acetate as the eluent to afford the desired trifluoromethylated β-hydroxy ester.

Expected Outcome and Data:

Substrate	Product	Yield (%)	Reference
Aromatic Aldehydes	Corresponding β-hydroxy esters	66-81	[4]
Aliphatic Aldehydes	Corresponding β-hydroxy esters	70-92	[4]

Note: Yields are representative for analogous bromoesters and may vary for 2-Bromo-3,3,3-trifluoropropyl acetate.

Nucleophilic Substitution Reactions: Introducing Heteroatoms

The electrophilic nature of the carbon atom bearing the bromine in 2-Bromo-3,3,3-trifluoropropyl acetate makes it an excellent substrate for Sₙ2 reactions. This allows for the direct introduction of nitrogen, oxygen, and sulfur nucleophiles, leading to a diverse array of fluorinated building blocks.

General Workflow for Nucleophilic Substitution:

graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Caption: General workflow for Sₙ2 reactions.

Detailed Protocol: Synthesis of N-Substituted 2-Amino-3,3,3-trifluoropropyl acetate

This protocol provides a general method for the reaction of 2-Bromo-3,3,3-trifluoropropyl acetate with a primary or secondary amine.

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Primary or secondary amine (e.g., aniline, benzylamine)

• Anhydrous Dimethylformamide (DMF) or Acetonitrile (MeCN)

• A non-nucleophilic base (e.g., potassium carbonate (K₂CO₃) or triethylamine (Et₃N))

• Dichloromethane (DCM) or Ethyl acetate (for extraction)

• Deionized water

• Saturated aqueous sodium chloride (Brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with a magnetic stirrer and nitrogen inlet

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve the amine (1.2 equivalents) and the base (1.5 equivalents) in anhydrous DMF or MeCN.

• Substrate Addition: Add 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 equivalent) to the amine solution dropwise at room temperature.

• Reaction: Heat the reaction mixture to 50-70 °C and stir. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extraction: Extract the aqueous layer with dichloromethane or ethyl acetate.

• Washing: Wash the combined organic layers with deionized water and then brine to remove residual solvent and salts.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired N-substituted product.

Conclusion and Future Outlook

2-Bromo-3,3,3-trifluoropropyl acetate is a highly valuable and versatile building block for the synthesis of complex fluorinated molecules. The protocols detailed in this guide for the Reformatsky reaction and nucleophilic substitutions provide robust and reproducible methods for the creation of novel trifluoromethylated compounds. The resulting products, such as β-hydroxy esters and amino acid derivatives, are key intermediates for the development of new pharmaceuticals and advanced materials. As the demand for sophisticated fluorinated molecules continues to grow, the applications of 2-Bromo-3,3,3-trifluoropropyl acetate are poised to expand, further solidifying its role as an indispensable tool in the chemist's arsenal.

References

• Reformatsky Reaction. (n.d.). In Name Reactions in Organic Synthesis. Cambridge University Press. Retrieved from [Link]

• Chattopadhyay, A., & Salaskar, A. (2000). A Practical Method for the Reformatsky Reaction of Aldehydes. Synthesis, 2000(04), 561-564. DOI: 10.1055/s-2000-6378
• Guo, P., Tao, M., Xu, W. W., Wang, A. J., Li, W., Yao, Q., Tong, J., & He, C. Y. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2145–2149. DOI: 10.1021/acs.orglett.2c00425
• Zhou, Q., Bao, Y., & Yan, G. (2022). 2-Bromo-3,3,3-trifluoropropene: A Versatile Reagent for the Synthesis of Fluorinated Compounds.

• Reformatsky reaction. (2023, November 29). In Wikipedia. Retrieved from [Link]

• CN102964207A - Preparation method of 2-bromo-3,3,3-trifluoropropene. (2013). Google Patents.

• Recent advances in the synthesis of trifluoromethyl or trifluoroacetyl substituted heterocyclic compounds from trifluoromethyl-α,β-ynones. (n.d.). ResearchGate. Retrieved from [Link]

• A Practical Method for the Reformatsky Reaction of Aldehydes. (n.d.). ResearchGate. Retrieved from [Link]

• Reformatsky Reaction. (n.d.). NROChemistry. Retrieved from [Link]

• Douglas, C. J., & MacMillan, D. W. C. (2014). Innate C–H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 111(40), 14378-14383. DOI: 10.1073/pnas.1415703111

• Trifluoromethyl Nitrogen Heterocycles: Synthetic Aspects and Potential Biological Targets. (n.d.). ResearchGate. Retrieved from [Link]

• 2-Bromo-3,3,3-trifluoropropyl acetate. (n.d.). PubChem. Retrieved from [Link]

• Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. (2024). Molecules, 29(15), 3507. DOI: 10.3390/molecules29153507

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Application Notes and Protocols for the Scale-Up Synthesis of Trifluoromethylated Molecules with 2-Bromo-3,3,3-trifluoropropyl acetate

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Imperative of Trifluoromethylation in Modern Chemistry

The incorporation of the trifluoromethyl (CF₃) group into organic molecules is a cornerstone of modern medicinal and materials chemistry. This small functional group exerts a profound influence on a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to biological targets. Consequently, trifluoromethylated compounds are prevalent in a wide array of pharmaceuticals and agrochemicals. The development of efficient, scalable, and safe methods for introducing the CF₃ group is therefore a critical endeavor.

This guide provides a comprehensive overview of the synthesis and application of 2-Bromo-3,3,3-trifluoropropyl acetate, a versatile building block for the introduction of the 2-bromo-3,3,3-trifluoropropyl moiety, which can be a precursor to various trifluoromethylated structures. We will delve into a scalable, two-step synthesis of this reagent and a representative protocol for its application in a photoredox-catalyzed radical addition reaction. Furthermore, this document will address the critical aspects of scaling these processes from the laboratory to an industrial setting, with a strong emphasis on process safety and the implementation of continuous flow technology.

Part 1: Synthesis of 2-Bromo-3,3,3-trifluoropropyl acetate: A Scalable Two-Step Approach

Step 1: Synthesis of 2-Bromo-3,3,3-trifluoropropan-1-ol

This procedure is adapted from known methods for the hydrobromination of trifluoromethyl-substituted alkenes.

Reaction Scheme:

Caption: Synthesis of the precursor alcohol.

Protocol:

• Reactor Setup: To a jacketed glass reactor equipped with a mechanical stirrer, reflux condenser, and a port for inert gas blanketing, add 3,3,3-trifluoropropene (1.0 eq) dissolved in acetonitrile (5-10 volumes).

• Reagent Addition: Add N-Bromosuccinimide (NBS, 1.1 eq) and a catalytic amount of a radical initiator such as azobisisobutyronitrile (AIBN, 0.02 eq).

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 82°C) under a nitrogen atmosphere. Monitor the reaction progress by GC-MS or ¹⁹F NMR. The reaction is typically complete within 4-6 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off the succinimide byproduct. The filtrate is then washed with a saturated aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a brine wash.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to yield 2-Bromo-3,3,3-trifluoropropan-1-ol as a colorless liquid.

Step 2: Esterification to 2-Bromo-3,3,3-trifluoropropyl acetate

This is a standard esterification procedure.

Reaction Scheme:

Caption: Esterification to the final product.

Protocol:

• Reactor Setup: In a clean, dry, jacketed reactor, dissolve 2-Bromo-3,3,3-trifluoropropan-1-ol (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) (5-10 volumes).

• Reagent Addition: Add a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.05 eq). Cool the solution to 0°C using a circulating chiller. Slowly add acetic anhydride (1.2 eq) to the stirred solution, maintaining the temperature below 10°C.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction for completion by TLC or GC-MS.

• Work-up: Quench the reaction by the slow addition of water. Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to afford 2-Bromo-3,3,3-trifluoropropyl acetate.

Representative Data:

Step	Starting Material	Key Reagents	Solvent	Typical Yield	Purity (by GC)
1	3,3,3-Trifluoropropene	NBS, AIBN	Acetonitrile	75-85%	>98%
2	2-Bromo-3,3,3-trifluoropropan-1-ol	Acetic Anhydride, DMAP	DCM	90-95%	>99%

Part 2: Application in Radical Trifluoromethylation

The synthesized 2-Bromo-3,3,3-trifluoropropyl acetate can be utilized in radical addition reactions. The following is a representative protocol for a photoredox-catalyzed addition to an alkene. This type of reaction is highly valuable for late-stage functionalization in drug discovery.

Proposed Reaction Scheme:

Caption: Application in photoredox catalysis.

Protocol:

• Reactor Setup: In a reaction vessel suitable for photochemical reactions (e.g., a borosilicate glass vial or a dedicated photoreactor), combine the alkene substrate (1.0 eq), 2-Bromo-3,3,3-trifluoropropyl acetate (1.5 eq), a photocatalyst (e.g., fac-Ir(ppy)₃, 1-2 mol%), and a suitable base (e.g., an organic base like DBU or an inorganic base like K₂CO₃, 2.0 eq).

• Solvent and Degassing: Add a degassed solvent (e.g., DMF or DMSO). The reaction mixture should be thoroughly degassed by sparging with an inert gas (argon or nitrogen) for 15-30 minutes.

• Irradiation: Place the reaction vessel in a photoreactor equipped with blue LED strips and a cooling fan to maintain a constant temperature (typically 25-30°C). Irradiate the mixture with stirring for 12-24 hours.

• Monitoring and Work-up: Monitor the reaction progress by LC-MS. Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer, concentrate, and purify the crude product by flash column chromatography on silica gel.

Part 3: Scale-Up Considerations and Industrial Application

Transitioning the synthesis and application of 2-Bromo-3,3,3-trifluoropropyl acetate from the laboratory bench to an industrial scale presents several challenges that must be addressed through careful process development and engineering.

From Batch to Continuous Flow

For photochemical reactions, direct scale-up in batch reactors is often inefficient due to the limited penetration of light into the reaction mixture, as described by the Beer-Lambert law.[1] Continuous flow chemistry offers a superior solution by utilizing microreactors or tubular reactors with a high surface-area-to-volume ratio.[2][3] This ensures uniform irradiation of the reaction mixture, leading to improved reaction efficiency, better heat management, and enhanced safety.[4]

Workflow for Scale-Up using Continuous Flow:

Caption: Continuous flow scale-up workflow.

Key Considerations for Flow Reactor Design:

• Reactor Material: Quartz or FEP tubing is often used for its transparency to UV-visible light.

• Light Source: High-power LEDs are preferred for their energy efficiency and specific wavelength emission.[3]

• Temperature Control: The reactor should be jacketed or have an integrated cooling system to dissipate heat generated by the lamps and the reaction.

• Mixing: Efficient mixing is crucial, especially for multiphasic reactions. Static mixers can be incorporated into tubular reactors.

Process Safety Management (PSM)

The scale-up of any chemical process involving hazardous materials requires a robust Process Safety Management (PSM) program.[2][5] This is a systematic approach to identifying, evaluating, and controlling process hazards.

Key Elements of PSM for this Synthesis:

• Process Hazard Analysis (PHA): A PHA, such as a Hazard and Operability (HAZOP) study, must be conducted to identify potential failure modes and their consequences.[6][7][8] This analysis should consider the hazards of all raw materials, intermediates, and products, including the high reactivity of brominating agents and the potential for runaway reactions.

• Safe Operating Procedures: Detailed and clear operating procedures must be developed for every step of the process.

• Training: All personnel involved in the process must be thoroughly trained on the operating procedures, safety protocols, and emergency response.

• Mechanical Integrity: All equipment, including reactors, pumps, and control systems, must be designed, installed, and maintained to ensure its integrity.

• Management of Change: A formal system must be in place to review and approve any changes to the process, equipment, or procedures.

Safety and Handling

2-Bromo-3,3,3-trifluoropropyl acetate and its precursors are hazardous chemicals and must be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, a face shield, and a lab coat.

• Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood.

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

• Storage: Store in a cool, dry, well-ventilated area, away from light and sources of ignition.

• Spill Response: In case of a spill, evacuate the area and use an appropriate absorbent material for cleanup.

Conclusion

2-Bromo-3,3,3-trifluoropropyl acetate is a valuable reagent for the synthesis of trifluoromethylated molecules. The protocols and considerations outlined in this guide provide a framework for its scalable synthesis and application. The successful transition from laboratory to industrial scale hinges on a thorough understanding of the reaction chemistry, the implementation of enabling technologies such as continuous flow, and a steadfast commitment to process safety. By adhering to these principles, researchers and drug development professionals can effectively and safely leverage this versatile building block in their synthetic endeavors.

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• Preparation method of 2-bromo-3,3,3-trifluoropropene. (n.d.). Google Patents.[19]

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• Photo-induced Decarboxylative Coupling Reaction between Aliphatic N -hydroxyphthalimide Esters and Terminal 2-Trifluoromethylalkenes. (2025). ResearchGate.[24]

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• How to Prepare 3,3,3-3,3,3-TRIFLUORO-1-PROPANOL?. (n.d.). Guidechem.[28]

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Application Notes and Protocols: 2-Bromo-3,3,3-trifluoropropyl Acetate as a Precursor for Advanced Fluorine-Containing Polymers

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive technical guide on the utilization of 2-Bromo-3,3,3-trifluoropropyl acetate as a versatile precursor for the synthesis of novel fluorine-containing polymers. The unique trifluoromethyl and bromo functionalities of this precursor offer a strategic platform for creating polymers with tailored properties, particularly for advanced applications in the biomedical and materials science fields. This guide details the synthetic pathways from the precursor to a polymerizable monomer, followed by robust protocols for controlled radical polymerization techniques, namely Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization. The causality behind experimental choices is elucidated to provide a deeper understanding of the underlying chemical principles.

Introduction: The Strategic Advantage of 2-Bromo-3,3,3-trifluoropropyl Moiety in Polymer Chemistry

Fluoropolymers are a class of materials renowned for their exceptional properties, including high thermal and chemical stability, hydrophobicity, and biocompatibility.[1][2] The incorporation of fluorine atoms into a polymer backbone can dramatically alter its physicochemical characteristics. The trifluoromethyl (CF3) group, in particular, is a key substituent in the design of advanced materials due to its strong electron-withdrawing nature, steric bulk, and high lipophilicity.[3]

2-Bromo-3,3,3-trifluoropropyl acetate emerges as a precursor of significant interest. Its structure combines the influential trifluoromethyl group with a reactive bromine atom, offering a dual handle for chemical modification and polymerization. The acetate group serves as a protecting group for the hydroxyl functionality, which can be strategically deprotected to yield a polymerizable acrylate or methacrylate monomer. The presence of the bromine atom on the propyl chain also opens avenues for post-polymerization modification, allowing for the synthesis of functional and complex polymer architectures.

This guide will first delineate the synthesis of the key polymerizable monomer, 2-bromo-3,3,3-trifluoropropyl acrylate, from the acetate precursor. Subsequently, detailed protocols for the controlled radical polymerization of this monomer will be presented, enabling the synthesis of well-defined polymers with controlled molecular weights and narrow polydispersities.

Synthesis of the Polymerizable Monomer: 2-Bromo-3,3,3-trifluoropropyl Acrylate

The conversion of 2-Bromo-3,3,3-trifluoropropyl acetate to its corresponding acrylate monomer is a critical step. A logical and efficient two-step synthetic route is proposed, involving the hydrolysis of the acetate to the alcohol, followed by esterification with acryloyl chloride.

Workflow for Monomer Synthesis

Caption: Synthetic pathway from the acetate precursor to the acrylate monomer.

Protocol 1: Hydrolysis of 2-Bromo-3,3,3-trifluoropropyl Acetate

This protocol is adapted from standard procedures for the hydrolysis of esters.[4] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) to ensure complete conversion.

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Lithium hydroxide (LiOH)

• 30% Hydrogen peroxide (H2O2) solution

• Tetrahydrofuran (THF)

• Water (deionized)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a round-bottom flask, dissolve 2-Bromo-3,3,3-trifluoropropyl acetate in a 3:1 mixture of THF and water.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of lithium hydroxide in water, followed by the dropwise addition of 30% hydrogen peroxide.

• Allow the reaction mixture to warm to room temperature and stir until TLC analysis indicates the complete consumption of the starting material.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with diethyl ether (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 2-Bromo-3,3,3-trifluoropropan-1-ol.

Protocol 2: Esterification to 2-Bromo-3,3,3-trifluoropropyl Acrylate

This protocol is based on established methods for the esterification of alcohols using acyl chlorides.[5] The reaction should be performed under an inert atmosphere to prevent the hydrolysis of the highly reactive acryloyl chloride.

Materials:

• 2-Bromo-3,3,3-trifluoropropan-1-ol

• Acryloyl chloride

• Triethylamine (Et3N)

• Dichloromethane (DCM), anhydrous

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Bromo-3,3,3-trifluoropropan-1-ol in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine dropwise to the solution.

• Slowly add acryloyl chloride dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with the addition of water.

• Separate the organic layer and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford pure 2-Bromo-3,3,3-trifluoropropyl acrylate.

Controlled Radical Polymerization of 2-Bromo-3,3,3-trifluoropropyl Acrylate

Controlled radical polymerization techniques are essential for the synthesis of well-defined polymers with predictable molecular weights and low dispersity.[1] Both ATRP and RAFT are highly suitable for the polymerization of fluorinated acrylates.

Atom Transfer Radical Polymerization (ATRP)

ATRP is a robust method for the controlled polymerization of a wide range of monomers, including acrylates.[6] The choice of initiator, catalyst, and ligand is crucial for achieving good control over the polymerization.

Caption: General workflow for the ATRP of the target monomer.

This protocol is adapted from established procedures for the ATRP of acrylates.[6] The molar ratio of monomer to initiator will determine the target degree of polymerization and thus the molecular weight of the resulting polymer.

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acrylate (monomer)

• Ethyl α-bromoisobutyrate (EBiB, initiator)

• Copper(I) bromide (CuBr, catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA, ligand)

• Anisole (solvent)

Procedure:

• To a Schlenk flask, add CuBr under an inert atmosphere.

• Add the monomer, EBiB, and anisole to the flask via syringe.

• The mixture is degassed by three freeze-pump-thaw cycles.

• After the final thaw, backfill the flask with an inert gas and add the PMDETA ligand via syringe.

• Place the flask in a preheated oil bath at 60 °C and stir.

• Samples can be taken periodically via a degassed syringe to monitor monomer conversion by ¹H NMR and molecular weight evolution by Gel Permeation Chromatography (GPC).

• To quench the polymerization, cool the flask to room temperature and expose the mixture to air.

• Dilute the reaction mixture with THF and pass it through a short column of neutral alumina to remove the copper catalyst.

• Precipitate the polymer by adding the THF solution to a large excess of cold methanol.

• Isolate the polymer by filtration or centrifugation and dry under vacuum.

Reversible Addition-Fragmentation chain-Transfer (RAFT) Polymerization

RAFT polymerization is a versatile and widely used method for controlled radical polymerization that is compatible with a broad range of functional monomers.[7] The key to a successful RAFT polymerization is the selection of an appropriate chain transfer agent (CTA).

Caption: General workflow for the RAFT polymerization of the target monomer.

This protocol is based on general procedures for the RAFT polymerization of acrylates.[8] The ratio of monomer to CTA will determine the target molecular weight.

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acrylate (monomer)

• 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB, CTA)

• Azobisisobutyronitrile (AIBN, initiator)

• 1,4-Dioxane (solvent)

Procedure:

• In a Schlenk tube, dissolve the monomer, CPADB, and AIBN in 1,4-dioxane.

• Degas the solution by performing three freeze-pump-thaw cycles.

• After the final thaw, backfill the tube with an inert gas and place it in a preheated oil bath at 70 °C.

• Monitor the polymerization by taking samples at regular intervals for ¹H NMR and GPC analysis.

• Quench the polymerization by cooling the reaction mixture to room temperature and exposing it to air.

• Precipitate the polymer by adding the solution to a large excess of cold methanol.

• Collect the polymer by filtration and dry under vacuum.

Characterization and Expected Properties

Table 1: Summary of Key Compounds and Expected Characterization Data

Compound	Formula	Molecular Weight ( g/mol )	Expected ¹H NMR Signals (δ, ppm)	Expected ¹⁹F NMR Signal (δ, ppm)
2-Bromo-3,3,3-trifluoropropyl acetate	C₅H₆BrF₃O₂	235.00	~2.1 (s, 3H, -COCH₃), ~4.4-4.6 (m, 2H, -CH₂-), ~4.8-5.0 (m, 1H, -CHBr-)	~ -65 to -75 (d)
2-Bromo-3,3,3-trifluoropropyl acrylate	C₆H₆BrF₃O₂	261.01	~4.5-4.7 (m, 2H, -CH₂-), ~4.9-5.1 (m, 1H, -CHBr-), ~5.9-6.5 (m, 3H, vinyl)	~ -65 to -75 (d)

Note: Expected NMR shifts are approximate and can vary depending on the solvent and instrument.

The resulting poly(2-bromo-3,3,3-trifluoropropyl acrylate) is expected to exhibit properties characteristic of fluoropolymers, such as:

• High Thermal Stability: The strong carbon-fluorine bonds contribute to the polymer's resistance to thermal degradation.

• Chemical Resistance: The fluorinated side chains are anticipated to provide a barrier against various chemicals and solvents.

• Hydrophobicity: The trifluoromethyl groups will impart a low surface energy to the polymer, leading to hydrophobic and potentially oleophobic surfaces.

• Biocompatibility: Fluoropolymers are often biocompatible, making them suitable for various biomedical applications.[9][10]

• Reactive Handles: The pendant bromo groups serve as sites for post-polymerization modification, allowing for the introduction of other functional groups or for grafting other polymer chains.

Applications in Research and Drug Development

The unique combination of properties makes polymers derived from 2-Bromo-3,3,3-trifluoropropyl acetate attractive for several high-value applications:

• Drug Delivery: The hydrophobic nature of the polymer can be utilized for the encapsulation of hydrophobic drugs, while the reactive bromine handles allow for the attachment of targeting ligands or hydrophilic polymer chains to form amphiphilic block copolymers for micellar drug delivery systems.[2][11]

• Biomedical Devices and Coatings: The biocompatibility and hydrophobicity of these polymers make them excellent candidates for coatings on medical devices to reduce biofouling or for the fabrication of implantable devices.[9][10]

• Functional Surfaces: The low surface energy of these polymers can be exploited to create anti-fouling, self-cleaning, or superhydrophobic surfaces.

• Advanced Materials: The ability to perform post-polymerization modifications opens up possibilities for creating complex macromolecular architectures with tailored properties for applications in electronics, sensors, and separation membranes.

Conclusion

2-Bromo-3,3,3-trifluoropropyl acetate is a highly valuable and versatile precursor for the synthesis of advanced fluorine-containing polymers. The synthetic and polymerization protocols detailed in this guide provide a robust framework for researchers to explore the potential of this unique monomer. The resulting polymers, with their combination of desirable fluoropolymer properties and reactive functionalities, hold significant promise for a wide range of applications, particularly in the fields of drug development and biomedical materials.

References

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• Cheng, Y., et al. (2021). Fluoropolymers in biomedical applications: state-of-the-art and future perspectives. Chemical Society Reviews, 50(9), 5534-5570. [Link]

• Cheng, Y., et al. (2021). Fluoropolymers in biomedical applications: state-of-the-art and future perspectives. PubMed. [Link]

• Martins, P., et al. (2013). Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications. Polymers, 5(4), 1152-1185. [Link]

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• Google Patents. (2016).

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• Google Patents. (2013). Preparation method of 2-bromo-3,3,3-trifluoropropene.

• Organic Chemistry Portal. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. [Link]

• AFINITICA. SYNTHESIS, CHARACTERIZATION AND EVALUATION OF ALKYL 2-BROMOACRYLATES AS ADHESIVES. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. The Versatility of Trifluoromethylated Building Blocks: Applications of 2-Bromo-3,3,3-trifluoropropene. [Link]

• ResearchGate. Preparation and surface properties of poly(2,2,2-trifluoroethyl methacrylate) coatings modified with methyl acrylate. [Link]

• Wikipedia. Poly(pentafluorophenyl acrylate). [Link]

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• Davis, K. A., & Matyjaszewski, K. (2000). Atom Transfer Radical Polymerization of tert-Butyl Acrylate and Preparation of Block Copolymers. Macromolecules, 33(11), 4039-4047. [Link]

• RSC Education. The hydrolysis of 2-bromo-2-methylpropane. [Link]

• YouTube. RAFT Polymerization - Reaction Setup. [Link]

• ResearchGate. Poly(bromoethyl acrylate): A Reactive Precursor for the Synthesis of Functional RAFT Materials. [Link]

• ResearchGate. RAFT (Co)polymerization of 1,1,1,3,3,3-Hexafluoroisopropyl Acrylate as the Synthesis Technique of Amphiphilic Copolymers. [Link]

• ResearchGate. Synthesizing an ester from an alcohol and acyl chloride - what solvent to use? [Link]

• Polymer Chemistry. Thermal and photo-RAFT polymerization of 2,2,2-trifluoroethyl α-fluoroacrylate. [Link]

• MDPI. ATRP of Methyl Acrylate by Continuous Feeding of Activators Giving Polymers with Predictable End-Group Fidelity. [Link]

• ResearchGate. Synthesis of poly(2,2,3,3-tetrafluoropropyl methacrylate). [Link]

• ResearchGate. Process Variables of the Esterification Reaction of 3-Pentadecylphenol and Acryloyl Chloride Catalyzed by an Ionic Liquid. [Link]

• ResearchGate. Facile Synthesis of Rhodamine Esters Using Acetyl Chloride in Alcohol Solution. [Link]

• Google Patents. (1978). Preparation of chloro- and bromo-fluoroacetyl chloride.

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Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with 2-Bromo-3,3,3-trifluoropropyl acetate

Welcome to the technical support center for 2-Bromo-3,3,3-trifluoropropyl acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of working with this versatile fluorinated building block. Here, you will find in-depth troubleshooting advice and frequently asked questions (FAQs) to enhance your reaction yields and streamline your synthetic workflows.

Frequently Asked Questions (FAQs)

Q1: My nucleophilic substitution reaction with 2-Bromo-3,3,3-trifluoropropyl acetate is sluggish and gives low yields. What are the primary factors I should investigate?

A1: Low reactivity in nucleophilic substitution reactions with this substrate can often be attributed to a few key factors. The electron-withdrawing nature of the adjacent trifluoromethyl group can influence the reactivity of the C-Br bond. Additionally, steric hindrance around the reaction center can play a role. To troubleshoot, systematically evaluate the following:

• Nucleophile Strength and Concentration: Ensure your nucleophile is sufficiently potent. For weaker nucleophiles, consider using a stronger base to generate a more reactive anionic form in situ. Increasing the concentration of the nucleophile can also drive the reaction forward.

• Solvent Choice: The solvent plays a critical role in SN2 reactions. Polar aprotic solvents such as DMF, DMSO, or acetonitrile are generally preferred as they solvate the counter-ion of the nucleophile, leaving the nucleophile itself more reactive.

• Temperature: Increasing the reaction temperature can overcome the activation energy barrier. However, be mindful of potential side reactions, such as elimination, which can become more prevalent at elevated temperatures.

• Purity of Starting Materials: Ensure your 2-Bromo-3,3,3-trifluoropropyl acetate and nucleophile are pure and free of water, as moisture can consume reagents and lead to unwanted side products.

Q2: I am observing a significant amount of an elimination byproduct. How can I favor substitution over elimination?

A2: The formation of 3,3,3-trifluoropropenyl acetate via an elimination reaction is a common competing pathway, particularly with basic nucleophiles. To favor substitution, consider the following strategies:

• Base Selection: If a base is required, opt for a non-nucleophilic, sterically hindered base. Strong, bulky bases are more likely to act as a base and abstract a proton, leading to elimination. Weaker bases, such as potassium carbonate, are often a better choice.

• Nucleophile Choice: Less sterically demanding nucleophiles are more likely to participate in a substitution reaction.

• Reaction Temperature: Lowering the reaction temperature will generally favor the substitution pathway, as elimination reactions often have a higher activation energy.

Q3: What are the best practices for handling and storing 2-Bromo-3,3,3-trifluoropropyl acetate to ensure its stability and reactivity?

A3: Like many halogenated compounds, 2-Bromo-3,3,3-trifluoropropyl acetate should be handled with care to maintain its integrity.

• Storage: Store the compound in a cool, dry, and dark place, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from moisture and light.

• Handling: Use anhydrous techniques when setting up reactions to prevent hydrolysis of the ester functionality or reaction with the bromo group.

Troubleshooting Guides

Problem 1: Low or No Conversion of Starting Material

If you are observing minimal consumption of your starting material, this troubleshooting workflow can help identify the root cause.

Caption: Troubleshooting workflow for low reaction conversion.

Problem 2: Formation of Multiple Products and Purification Challenges

The presence of multiple spots on a TLC plate or several peaks in your GC-MS can indicate side reactions or decomposition.

Caption: Decision tree for addressing multiple product formation.

Experimental Protocols

General Protocol for Nucleophilic Substitution with an Amine Nucleophile

This protocol provides a starting point for the reaction of 2-Bromo-3,3,3-trifluoropropyl acetate with a primary or secondary amine.

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acetate

• Amine nucleophile (1.2 - 2.0 equivalents)

• Potassium carbonate (K₂CO₃, 2.0 equivalents)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), add 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 eq.), potassium carbonate (2.0 eq.), and anhydrous DMF.

• Add the amine nucleophile (1.2 - 2.0 eq.) to the stirring suspension.

• Heat the reaction mixture to 60-80 °C and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[1]

Data Presentation: Recommended Starting Conditions for Various Nucleophiles

Nucleophile Type	Example	Base	Solvent	Temperature (°C)	Key Considerations
Amine	Benzylamine	K₂CO₃	DMF	60-80	Use excess amine to avoid dialkylation.[1]
Thiol	Thiophenol	K₂CO₃	DMF	25-50	Thiolates are generally very reactive nucleophiles.[2]
Alcohol/Phenol	Phenol	NaH	THF/DMF	60-100	Requires a strong base to deprotonate the alcohol.[2]

Scientific Integrity and Logic

The recommendations provided in this guide are based on established principles of organic chemistry, particularly nucleophilic substitution and elimination reactions. The trifluoromethyl group in 2-Bromo-3,3,3-trifluoropropyl acetate is strongly electron-withdrawing, which can have a dual effect. It can activate the adjacent carbon for nucleophilic attack (SN2) by polarizing the C-Br bond. However, it also increases the acidity of the α-proton, making elimination (E2) a more facile process in the presence of a strong base.[3][4]

The choice of a polar aprotic solvent is crucial for SN2 reactions as it effectively solvates the cation of the nucleophile's salt, thereby increasing the nucleophilicity of the anion.[5] The general protocols and troubleshooting steps are designed as self-validating systems, where changes in reaction parameters should lead to predictable outcomes based on these mechanistic principles.

References

• Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2145–2149. Available at: [Link]

• Organic Syntheses Procedure. (n.d.). 3. Available at: [Link]

• Lee, S., & Park, Y. S. (2025). Configurationally Labile α-Bromoacid Derivatives for Asymmetric Preparation of Heterocycles. Organic & Biomolecular Chemistry.

• Kim, H., et al. (2024). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile. RSC Advances, 14, 19062–19066. Available at: [Link]

• Kim, H., et al. (2024). Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile. PubMed Central. Available at: [Link]

• St. Jean, R. A., et al. (2021). Mechanochemical Nucleophilic Substitution of Alcohols via Isouronium Intermediates. ChemSusChem, 15(1). Available at: [Link]

• Chemistry LibreTexts. (2024). 11.7: Elimination Reactions- Zaitsev's Rule. Available at: [Link]

• OrganicChemistryNow. (n.d.). 9.2 BIMOLECULAR ELIMINATION. Available at: [Link]

• Chemistry LibreTexts. (2025). 3.2: Purification of Products. Available at: [Link]

• Bewickchemistry. (2021, March 9). Elimination Reactions (AQA A-Level Chemistry). YouTube. Available at: [Link]

• Pearson+. (n.d.). a. Identify the substitution products that form when 2-bromo-2-me... | Study Prep. Available at: [Link]

• De Vries, T. S., et al. (2025). Thiol-thiol cross-clicking using bromo-ynone reagents. Nature Communications, 12(1), 4233. Available at: [Link]

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Side reactions of 2-Bromo-3,3,3-trifluoropropyl acetate and their prevention

Welcome to the technical support center for 2-Bromo-3,3,3-trifluoropropyl acetate. This resource is designed for researchers, scientists, and drug development professionals. Below you will find troubleshooting guides and frequently asked questions (FAQs) to help you identify and prevent common side reactions encountered during the use of this versatile reagent.

Introduction

2-Bromo-3,3,3-trifluoropropyl acetate is a valuable building block in organic synthesis, prized for its trifluoromethyl group which can impart unique properties to target molecules. However, its reactivity is multifaceted, and a thorough understanding of its potential side reactions is crucial for successful and reproducible experimentation. This guide provides in-depth technical advice to help you navigate these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction with 2-Bromo-3,3,3-trifluoropropyl acetate under basic conditions is giving low yields of the desired substitution product and a significant amount of an unexpected byproduct. What is happening?

A: The most likely culprit is a competing elimination reaction. The strong electron-withdrawing nature of the trifluoromethyl (-CF₃) group significantly increases the acidity of the proton on the same carbon as the bromine atom (the α-proton). In the presence of a base, this proton can be abstracted, leading to the formation of an alkene, 2-bromo-3,3,3-trifluoropropene, via an E1cB (Elimination Unimolecular conjugate Base) mechanism.[1][2] This pathway is often favored over the desired substitution reaction, especially with strong or sterically hindered bases.

Troubleshooting Steps:

• Choice of Base: Opt for a weaker, non-nucleophilic base if possible. If a strong base is required, consider using a milder one like potassium carbonate instead of stronger bases like sodium hydroxide or potassium tert-butoxide.

• Temperature Control: Elimination reactions are generally favored at higher temperatures.[3] Running your reaction at a lower temperature can help to favor the substitution pathway.

• Solvent Selection: The choice of solvent can influence the E2/Sɴ2 ratio. Protic solvents can solvate the base, reducing its effective strength and potentially favoring substitution.

Q2: I've noticed the formation of 2-Bromo-3,3,3-trifluoropropanol in my reaction mixture. What is causing this?

A: The presence of 2-Bromo-3,3,3-trifluoropropanol indicates that the acetate ester is being hydrolyzed. This can occur under both acidic and basic conditions. The electron-withdrawing trifluoromethyl group makes the carbonyl carbon of the ester more electrophilic and thus more susceptible to nucleophilic attack by water or hydroxide ions.[4]

Troubleshooting Steps:

• pH Control: If your reaction conditions permit, maintaining a neutral or slightly acidic pH can significantly slow down the rate of hydrolysis.

• Anhydrous Conditions: Ensure that your reagents and solvents are scrupulously dry. The use of freshly distilled solvents and oven-dried glassware is highly recommended. The presence of even trace amounts of water can lead to unwanted hydrolysis.

• Reaction Time: Minimize the reaction time as much as possible to reduce the exposure of the ester to hydrolytic conditions.

Q3: I am trying to perform a nucleophilic substitution on 2-Bromo-3,3,3-trifluoropropyl acetate, but the reaction is sluggish and incomplete. How can I improve the reaction rate?

A: The reactivity of the C-Br bond in 2-Bromo-3,3,3-trifluoropropyl acetate can be influenced by several factors. While the trifluoromethyl group enhances the electrophilicity of the adjacent carbon, steric hindrance and the nature of the nucleophile play a significant role.

Troubleshooting Steps:

• Nucleophile Strength: A stronger nucleophile will generally lead to a faster reaction. Consider the pKa of the conjugate acid of your nucleophile; a higher pKa generally corresponds to a stronger nucleophile.

• Solvent Choice: For Sɴ2 reactions, polar aprotic solvents like DMF, DMSO, or acetone are often preferred as they can solvate the counter-ion of the nucleophile, increasing its reactivity.

• Temperature: Gently heating the reaction mixture can increase the reaction rate. However, be mindful that this may also promote competing elimination reactions (see Q1). A careful optimization of the temperature is often necessary.

In-Depth Mechanistic Analysis

To better understand and control the side reactions of 2-Bromo-3,3,3-trifluoropropyl acetate, it is essential to grasp the underlying mechanisms.

Elimination vs. Substitution

The competition between elimination and substitution is a central theme in the chemistry of alkyl halides.[5] For 2-Bromo-3,3,3-trifluoropropyl acetate, a secondary alkyl halide, both Sɴ2 and E2 pathways are possible, with the E1cB mechanism becoming prominent under basic conditions due to the acidic α-proton.

Reaction Type	Favored by	Product(s)
Sɴ2	Strong, non-hindered nucleophiles; Polar aprotic solvents; Lower temperatures	Substitution product
E2	Strong, sterically hindered bases; Higher temperatures	2-Bromo-3,3,3-trifluoropropene
E1cB	Strong bases; Presence of an acidic α-proton	2-Bromo-3,3,3-trifluoropropene

Diagram of Competing Pathways:

Caption: Competing Sɴ2 and E1cB pathways for 2-Bromo-3,3,3-trifluoropropyl acetate.

E1cB Elimination Mechanism

The E1cB mechanism is a two-step process that is particularly relevant for substrates with an acidic proton and a poor leaving group. In the case of 2-Bromo-3,3,3-trifluoropropyl acetate, the strong induction from the -CF₃ group makes the α-proton sufficiently acidic for this pathway to be significant.

Diagram of the E1cB Mechanism:

Caption: Stepwise mechanism of the E1cB elimination.

Experimental Protocols

Protocol 1: Minimizing Elimination Side Reactions

This protocol provides a general guideline for favoring nucleophilic substitution over elimination.

• Reagent Preparation: Ensure all reagents are pure and solvents are anhydrous.

• Reaction Setup: To a solution of the nucleophile in a suitable polar aprotic solvent (e.g., DMF, Acetone), add 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 eq.) dropwise at 0 °C under an inert atmosphere (e.g., Nitrogen or Argon).

• Base Addition (if required): If a base is necessary, use a mild, non-nucleophilic base such as potassium carbonate (1.1 eq.). Add the base portion-wise to control the reaction exotherm.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[6]

• Work-up: Once the reaction is complete, quench with a saturated aqueous solution of ammonium chloride. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Purify the product by column chromatography on silica gel.

Protocol 2: Analytical Characterization of Side Products

This protocol outlines a method for the identification and quantification of the main product and potential side products using GC-MS.

• Sample Preparation: Take an aliquot of the crude reaction mixture and dilute it with a suitable solvent (e.g., dichloromethane).

• GC-MS Analysis: Inject the sample into a GC-MS system equipped with a non-polar capillary column.

• Data Analysis:

  • Identify the peak corresponding to the starting material, the desired product, and potential side products (e.g., 2-bromo-3,3,3-trifluoropropene, 2-bromo-3,3,3-trifluoropropanol) by their retention times and mass spectra.

  • Quantify the relative amounts of each component by integrating the peak areas.

Table of Expected Mass Spectral Data:

Compound	Molecular Weight	Key Mass Fragments (m/z)
2-Bromo-3,3,3-trifluoropropyl acetate	234.96	M+, [M-CH₃CO]+, [M-Br]+
2-Bromo-3,3,3-trifluoropropene	174.94	M+, [M-Br]+, [CF₃]+
2-Bromo-3,3,3-trifluoropropanol	192.95	M+, [M-H₂O]+, [M-Br]+

References

• Wikipedia. E1cB-elimination reaction. [Link]

• Chemistry LibreTexts. 11.10: The E1 and E1cB Reactions. [Link]

• Plutus IAS. UNIT-6 : ELIMINATION REACTIONS. [Link]

• Elimination Reactions. [Link]

• MDPI. Hydrolysis Reactions of p-Nitrophenyl Trifluoroacetate and S-Ethyl Trifluorothioacetate. [Link]

• PubMed. Evidence of a Borderline Region Between E1cb and E2 Elimination Reaction Mechanisms: A Combined Experimental and Theoretical Study of Systems Activated by the Pyridine Ring. [Link]

• Master Organic Chemistry. E1cB – Elimination (Unimolecular) Conjugate Base. [Link]

• Angewandte Chemie. Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. [Link]

• Lumen Learning. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook. [Link]

• Chemistry LibreTexts. Elimination by the E2 mechanism. [Link]

• Pharmaguideline. E1 and E2 Reactions – Kinetics, Order of Reactivity of Alkyl Halides. [Link]

• Indian Patent Office. Process For Preparation Of 2 Bromo 3,3,3 Trifluoropropeneand Intermediates Thereof. [Link]

• Chemistry Steps. E1CB Elimination Mechanism. [Link]

• Organic Chemistry Portal. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. [Link]

• Beilstein Journals. Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. [Link]

• Beilstein Journals. Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. [Link]

• Organic Syntheses. To a 3 L three-necked, round-bottomed flask (24/40 joints) equipped with a 6.5 cm egg-shaped Teflon-coated magnetic stir bar, 60 mL graduated pressure-equalizing dropping funnel. [Link]

• Semantic Scholar. The Reaction Pathway Analysis of 2-Bromo-3 , 3 , 3-trifluoropropene with the Active Radicals and Pyrolysis of 2-Bromo-3 , 3 , 3-trifluoropropene. [Link]

• ChemRxiv. Kinetics of alkaline hydrolysis of synthetic organic esters. [Link]

• Ask this paper. a-chemical-kinetic-mechanism-for-2-bromo-3-3-3-trifluoropropene-2-btp-flame-inhibition. [Link]

• Google Patents. CN102964207A - Preparation method of 2-bromo-3,3,3-trifluoropropene.

• MDPI. Use of Trifluoro-Acetate Derivatives for GC-MS and GC-MS/MS Quantification of Trace Amounts of Stera-3β,5α,6β-Triols (Tracers of Δ 5 -Sterol Autoxidation) in Environmental Samples. [Link]

• Master Organic Chemistry. Alkyl Halide Reaction Map And Summary. [Link]

• Journal of Materials and Environmental Science. Identification of compounds by GC-MS analysis of the ethyl acetate fraction of the hydroalcoholic extract of Lippia multiflora. [Link]

• SciSpace. GC-MS Evaluation of a Series of Acylated Derivatives of 3,4-Methylenedioxymethamphetamine. [Link]

• PubMed. Modern analytics for synthetically derived complex drug substances: NMR, AFFF-MALS, and MS tests for glatiramer acetate. [Link]

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Technical Support Center: Purification of Products from 2-Bromo-3,3,3-trifluoropropyl Acetate Reactions

Introduction: Navigating the Challenges of Purifying Fluorinated Compounds

Welcome to the technical support center for purification strategies involving products derived from 2-Bromo-3,3,3-trifluoropropyl acetate. As a versatile building block, this reagent is instrumental in introducing the valuable 2-acetoxy-1-(trifluoromethyl)ethyl moiety into a wide range of molecules. However, the unique physicochemical properties conferred by the trifluoromethyl (-CF3) group—such as high electronegativity, lipophilicity, and altered polarity—present distinct challenges during product purification.

This guide is designed to provide researchers, chemists, and drug development professionals with practical, in-depth solutions to common purification issues. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to troubleshoot effectively and develop robust, validated purification protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect from reactions using 2-Bromo-3,3,3-trifluoropropyl acetate?

A1: The impurity profile is highly dependent on your specific reaction conditions (e.g., base, nucleophile, solvent, temperature). However, a general analysis points to several common classes of impurities:

• Unreacted Starting Material: Incomplete conversion will leave residual 2-Bromo-3,3,3-trifluoropropyl acetate.

• Hydrolysis Products: The ester linkage is susceptible to hydrolysis, especially under acidic or basic aqueous conditions, leading to the formation of 2-bromo-3,3,3-trifluoropropanol and acetic acid.

• Elimination Byproducts: Strong, non-nucleophilic bases can promote elimination of HBr to form 3,3,3-trifluoropropenyl acetate.

• Reagent-Derived Impurities: Excess reagents, catalysts, or their decomposition products will be present in the crude mixture.

• Solvent Residues: High-boiling point solvents used in the reaction can be difficult to remove.

Q2: My product is thermally sensitive. How does this affect my choice of purification technique?

A2: Thermal lability is a critical constraint. You must avoid high temperatures to prevent decomposition or the formation of new impurities.

• Avoid standard distillation. Instead, opt for high-vacuum, short-path distillation (Kugelrohr) or wiped-film evaporation, which operate at significantly lower temperatures.

• Prioritize liquid chromatography. Flash column chromatography is performed at ambient temperature and is generally the safest method for thermally sensitive compounds.

• Use low-heat solvent removal. When concentrating your product using a rotary evaporator, use a low-temperature water bath and efficient vacuum to minimize thermal stress.[1]

Q3: The polarity of my trifluoromethylated product is very similar to my starting material. How can I improve my chromatographic separation?

A3: This is a frequent challenge due to the subtle electronic influence of the -CF3 group. Standard silica gel chromatography may not be sufficient.

• Optimize Your Mobile Phase: A shallow solvent gradient or isocratic elution with a finely tuned solvent system (e.g., ternary mixtures like hexane/ethyl acetate/dichloromethane) can enhance resolution.

• Consider Alternative Stationary Phases:

  • Fluorous Solid-Phase Extraction (F-SPE): Heavily fluorinated molecules exhibit "fluorophilicity," meaning they have a strong affinity for other fluorinated materials.[2] Using a fluorous-functionalized silica gel can effectively separate fluorinated products from non-fluorinated impurities.[2]

  • Reverse-Phase Chromatography (C18): If your compound has sufficient polarity, reverse-phase HPLC can provide excellent separation based on differences in lipophilicity.

• Increase Column Length/Decrease Particle Size: For difficult separations, using a longer column or a stationary phase with smaller particle size (in the context of flash chromatography or HPLC) will increase the number of theoretical plates and improve resolution.

Troubleshooting Guide: From Crude Mixture to Pure Compound

This section addresses specific problems encountered during the purification workflow.

Problem ID	Issue Description	Probable Causes	Step-by-Step Solutions & Scientific Rationale
T-01	Aqueous workup results in a persistent emulsion.	1. High concentration of salts. 2. Presence of amphiphilic impurities. 3. The unique properties of organofluorine compounds can sometimes lead to unexpected phase behavior.	Solution: 1. Break the Emulsion: Add a small amount of brine (saturated NaCl solution). This increases the ionic strength of the aqueous phase, forcing the organic components out of solution and breaking the emulsion. 2. Filtration: Pass the emulsified mixture through a pad of Celite® or glass wool. This can physically disrupt the droplets forming the emulsion. 3. Change Solvent: If the emulsion persists, try adding a different, more non-polar organic solvent (e.g., hexane if you are using ethyl acetate) to alter the phase properties.
T-02	Product co-elutes with a non-polar impurity during normal-phase chromatography.	1. Insufficient polarity difference between the product and the impurity. 2. Overloading of the column.	Solution: 1. Employ Fluorous Chromatography: This is the ideal scenario for leveraging the unique properties of your fluorinated product. Use a fluorinated stationary phase. Your trifluoromethylated product will be strongly retained, while hydrocarbon impurities will elute quickly.[2][3] 2. Adjust Mobile Phase: Switch to a less polar solvent system (e.g., from 20% EtOAc/Hexane to 5% EtOAc/Hexane) to increase the retention of all compounds and potentially resolve the overlap. 3. Check Loading: Ensure you are not overloading the column. A general rule is to load 1-5% of the silica gel mass.
T-03	Product decomposes on the silica gel column, as evidenced by streaking and low recovery.	1. The silica gel is too acidic. 2. The product contains a base-sensitive or acid-sensitive functional group.	Solution: 1. Neutralize the Silica: Pre-treat the silica gel by slurrying it in the mobile phase containing a small amount of a volatile base, such as triethylamine (~0.1-1%).[4] This neutralizes the acidic silanol groups responsible for decomposition. 2. Use an Alternative Stationary Phase: Switch to a less acidic support like alumina (basic or neutral grade) or use a bonded phase like diol-silica. 3. Work Quickly: Do not let the compound sit on the column for extended periods. Elute the product as rapidly as possible while maintaining separation.
T-04	Product is a solid, but attempts at crystallization yield an oil or amorphous powder.	1. Presence of impurities inhibiting crystal lattice formation.[4] 2. Incorrect choice of crystallization solvent. 3. Supersaturation was reached too quickly.	Solution: 1. Pre-Purification: First, purify the crude material by flash chromatography to remove the bulk of impurities. A purity of >90% is often recommended before attempting crystallization.[5] 2. Systematic Solvent Screening: Test a range of solvents with varying polarities (e.g., hexane, toluene, ethyl acetate, isopropanol). A good crystallization solvent is one in which the compound is sparingly soluble at room temperature but readily soluble when hot. 3. Control the Cooling Rate: Allow the hot, saturated solution to cool to room temperature slowly, without disturbance. Then, transfer to a refrigerator or freezer to maximize yield. Rapid cooling often leads to powder precipitation.[6] 4. Consider Co-Crystallization: In some cases, adding a co-crystallant can help form a well-ordered crystal lattice.[5]

Experimental Protocols

Protocol 1: Optimized Aqueous Workup for Neutralizing Acidic Impurities

This protocol is designed to remove acidic byproducts like acetic acid or residual acidic catalysts without promoting hydrolysis of the desired ester product.

• Initial Quench: Transfer the reaction mixture to a separatory funnel. Dilute with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Mild Base Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Do not use strong bases like NaOH or K₂CO₃ , which can readily cleave the ester bond.

• Venting: Stopper the funnel, invert, and vent immediately to release CO₂ gas produced from the neutralization. Shake gently, venting frequently, until gas evolution ceases.

• Phase Separation: Allow the layers to separate completely. Drain the lower aqueous phase.

• Brine Wash: Wash the organic layer with a saturated NaCl solution (brine). This helps to remove residual water and break any minor emulsions.

• Drying: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration & Concentration: Filter the drying agent and concentrate the organic solution in vacuo using a rotary evaporator with a low-temperature water bath (<40 °C).

Protocol 2: Flash Column Chromatography for Fluorinated Esters

This protocol provides a baseline for purifying moderately polar trifluoromethylated compounds.

• TLC Analysis: Determine an optimal mobile phase using thin-layer chromatography (TLC). Aim for a retention factor (Rf) of ~0.3 for your product. A common starting point is a mixture of ethyl acetate and hexanes.

• Column Packing: Dry pack a column with silica gel. Wet the silica with the least polar solvent in your mobile phase system (e.g., pure hexanes) under positive pressure until the entire column is saturated and free of air bubbles.

• Sample Loading:

  • Dry Loading (Recommended): Dissolve your crude product in a minimal amount of a volatile solvent (e.g., DCM). Add a small amount of silica gel to this solution and concentrate it to a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

  • Wet Loading: Dissolve the crude product in the minimum possible volume of the mobile phase and carefully pipette it onto the top of the column.

• Elution: Begin elution with the determined mobile phase. Apply gentle positive pressure to maintain a steady flow rate.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of your product using TLC.

• Combine & Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Visualization of Workflows

Diagram 1: Decision Tree for Purification Strategy

This diagram outlines a logical pathway for selecting the most appropriate purification method based on the properties of the crude product.

Sources

• 1. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor [organic-chemistry.org]
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• 6. youtube.com [youtube.com]

Technical Support Center: Catalyst Selection for 2-Bromo-3,3,3-trifluoropropyl Acetate Mediated Transformations

Welcome to the technical support center for transformations involving 2-Bromo-3,3,3-trifluoropropyl acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for leveraging this versatile trifluoromethyl-containing building block in organic synthesis. Given the unique structural features of this reagent, particularly the secondary bromide positioned next to a trifluoromethyl group and an acetate moiety, careful consideration of catalyst selection and reaction conditions is paramount for successful outcomes.

This resource is structured to address the most probable catalytic transformations for this substrate: Radical Trifluoromethylation and Transition-Metal-Catalyzed Cross-Coupling Reactions . Each section provides a detailed FAQ and troubleshooting guide in a question-and-answer format to directly address specific experimental challenges.

Section 1: Radical-Mediated Transformations

The presence of a C-Br bond and an adjacent electron-withdrawing trifluoromethyl group makes 2-Bromo-3,3,3-trifluoropropyl acetate a prime candidate for radical-mediated reactions. These transformations often offer a milder alternative to traditional ionic pathways.

Frequently Asked Questions (FAQs): Radical Transformations

Q1: What are the most likely radical reactions involving 2-Bromo-3,3,3-trifluoropropyl acetate?

A1: The most probable radical transformation is its use as a precursor to a trifluoromethyl-containing radical. This can be achieved through single-electron transfer (SET) from a photocatalyst or a transition metal complex. The resulting radical can then participate in various reactions, such as additions to alkenes or (hetero)arenes. The reaction of redox-active esters as radical precursors with the similar compound 2-bromo-3,3,3-trifluoropropene (BTP) suggests that radical pathways are highly accessible for this class of molecules.[1][2]

Q2: What types of catalysts are typically used to initiate radical formation from alkyl bromides?

A2: Common catalysts for initiating radical formation from alkyl bromides include:

• Photoredox Catalysts: Iridium and Ruthenium polypyridyl complexes are frequently used as they can be excited by visible light to generate a potent reductant or oxidant.

• Copper Catalysts: Copper(I) salts, often in combination with ligands such as 2,2'-bipyridine (BPy), can engage in halogen atom transfer (XAT) or be used in conjunction with a photoredox catalyst to facilitate trifluoromethylation of alkyl radicals.[3][4][5][6]

• Nickel Catalysts: Nickel complexes, in conjunction with a photocatalyst, can also facilitate the generation of alkyl radicals from alkyl bromides.[7]

Q3: Can I expect the acetate group to interfere with the radical reaction?

A3: The ester functionality is generally well-tolerated in many radical reactions.[3] However, under strongly basic or acidic conditions, or at elevated temperatures, hydrolysis of the acetate group could be a potential side reaction. It is also possible that the carbonyl group could act as a coordinating site for certain metal catalysts, which might influence reactivity.

Troubleshooting Guide: Radical Transformations

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inefficient radical initiation. 2. Catalyst deactivation. 3. Unsuitable solvent.	1. Optimize Initiator/Catalyst: If using a photocatalyst, ensure your light source has the correct wavelength and intensity. For metal-catalyzed systems, screen different ligands or copper/nickel sources. 2. Degas Thoroughly: Oxygen can quench excited state photocatalysts and react with radical intermediates. Ensure all solvents and the reaction headspace are rigorously deoxygenated. 3. Solvent Choice: Polar aprotic solvents like DMF, DMSO, or acetonitrile are often effective. Ensure the solvent is anhydrous if moisture-sensitive reagents are used.
Formation of Byproducts	1. Dimerization of the alkyl radical. 2. Undesired reaction with the solvent. 3. Polyhalogenation or other side reactions.[8]	1. Adjust Concentration: Lowering the concentration of the radical precursor can disfavor bimolecular dimerization. 2. Inert Solvent: Choose a solvent that is less susceptible to hydrogen atom abstraction. 3. Control Stoichiometry: Use a moderate excess of the radical acceptor to favor the desired cross-coupling over side reactions.
Poor Selectivity	1. Competing reaction pathways. 2. Isomerization of the product.	1. Screen Catalysts: Different catalysts can favor different reaction pathways. For example, some catalysts may favor atom transfer radical addition (ATRA) while others might promote reductive coupling. 2. Temperature Control: Lowering the reaction temperature can sometimes improve selectivity by favoring the kinetically controlled product.

Visualizing the Process: Photocatalytic Radical Generation

Caption: General workflow for photocatalytic radical generation.

Section 2: Transition-Metal-Catalyzed Cross-Coupling Reactions

Cross-coupling reactions are a cornerstone of modern organic synthesis. While challenging for secondary alkyl halides, recent advances have made these transformations more accessible. The electron-withdrawing nature of the trifluoromethyl group in 2-Bromo-3,3,3-trifluoropropyl acetate may influence its reactivity in these systems.

Frequently Asked Questions (FAQs): Cross-Coupling Reactions

Q1: Is it feasible to perform cross-coupling reactions with a secondary alkyl bromide like 2-Bromo-3,3,3-trifluoropropyl acetate?

A1: Yes, but it can be challenging. The primary hurdles for cross-coupling with secondary alkyl halides are slower oxidative addition compared to sp²-hybridized halides and the potential for competing β-hydride elimination.[9] However, specialized catalyst systems, often employing nickel or palladium with bulky, electron-rich phosphine ligands, have been developed to overcome these challenges.[10][11]

Q2: What types of cross-coupling reactions should I consider?

A2: Plausible cross-coupling reactions include:

• Negishi Coupling: Coupling with an organozinc reagent. Nickel-catalyzed Negishi reactions have shown success with secondary alkyl bromides.[10]

• Suzuki-Miyaura Coupling: Coupling with an organoboron reagent. While more challenging for sp³ centers, some methods exist, particularly for primary alkyl bromides.[9] The development of stereospecific methods for secondary electrophiles suggests this is an active area of research.[12]

• C-N and C-O Coupling: Recent advances have demonstrated the possibility of palladium-catalyzed amination of secondary alkyl bromides, often proceeding through a radical-mediated pathway.[13]

Q3: How does the trifluoromethyl group affect catalyst selection?

A3: The strong electron-withdrawing nature of the CF₃ group can make the C-Br bond more susceptible to oxidative addition. However, it can also influence the stability of the resulting metal-alkyl intermediate and the rate of reductive elimination. The specific electronic and steric properties of the chosen ligand will be crucial in balancing these effects.

Troubleshooting Guide: Cross-Coupling Reactions

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield / No Reaction	1. Ineffective catalyst system. 2. Catalyst inhibition or deactivation. 3. Unsuitable base or solvent.	1. Ligand Screening: This is critical. For Ni/Pd systems with secondary alkyl halides, bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) or N-heterocyclic carbenes (NHCs) are often required. 2. Pre-catalyst Choice: Use a well-defined pre-catalyst to ensure a consistent concentration of the active catalytic species. 3. Base and Solvent Optimization: The choice of base is crucial and depends on the specific coupling reaction. Aprotic polar solvents are generally preferred.
β-Hydride Elimination Byproducts	1. The metal-alkyl intermediate has accessible β-hydrogens. 2. Reductive elimination is slow compared to β-hydride elimination.	1. Bulky Ligands: Use sterically demanding ligands to disfavor the formation of the planar intermediate required for β-hydride elimination. 2. Low Temperatures: Running the reaction at lower temperatures can sometimes disfavor elimination relative to the desired coupling. 3. Choice of Metal: Nickel catalysts are sometimes less prone to β-hydride elimination than palladium catalysts in certain systems.
Homocoupling of the Coupling Partner	1. Transmetalation is slow. 2. The organometallic coupling partner is unstable under the reaction conditions.	1. Optimize Reaction Parameters: Adjusting the temperature, solvent, and base can influence the relative rates of the catalytic steps. 2. Use a More Stable Coupling Partner: For example, consider using an organoboron ester instead of a boronic acid in Suzuki-Miyaura couplings if decomposition is an issue.

Visualizing the Process: Troubleshooting Catalyst Selection

Caption: A decision-making workflow for troubleshooting cross-coupling reactions.

References

• Shen, H., Liu, Z., Zhang, P., Tan, X., Zhang, Z., & Li, C. (2017). Trifluoromethylation of Alkyl Radicals in Aqueous Solution. Journal of the American Chemical Society, 139(29), 9843–9846. [Link]

• Xia, T., He, L., Liu, Y. A., & Hartwig, J. F. (2017). Palladium-Catalyzed Cross-Coupling of Ethyl Bromodifluoroacetate with Aryl Bromides or Triflates and Cross-Coupling of Ethyl Bromofluoroacetate with Aryl Iodides. Organic Letters, 19(8), 2086–2089. [Link]

• Wilger, D. J., Gesmundo, N. J., & Macmillan, D. W. C. (2013). Copper-Catalyzed Trifluoromethylation of Alkyl Bromides. Journal of the American Chemical Society, 135(20), 7574–7577. [Link]

• Macmillan Group, Princeton University. (2019). Copper-Catalyzed Trifluoromethylation of Alkyl Bromides. [Link]

• Request PDF: Copper-Catalyzed Trifluoromethylation of Alkyl Bromides. (n.d.). ResearchGate. [Link]

• Zhou, J., & Fu, G. C. (2003). Cross-Couplings of Unactivated Secondary Alkyl Halides: Room-Temperature Nickel-Catalyzed Negishi Reactions of Alkyl Bromides and Iodides. Journal of the American Chemical Society, 125(48), 14726–14727. [Link]

• Fan, P., Zhang, C., Zhang, L., & Wang, C. (2020). Acylation of Aryl Halides and α-Bromo Acetates with Aldehydes Enabled by Nickel/TBADT Cocatalysis. Organic Letters, 22(10), 3875–3878. [Link]

• Li, X., & Chen, P. (2018). Progress in copper-catalyzed trifluoromethylation. Beilstein Journal of Organic Chemistry, 14, 182–203. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. (n.d.). National Institutes of Health (NIH). [Link]

• Shaw, J. T. (2016). Palladium-Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile. ACS Central Science, 2(9), 581–583. [Link]

• Secondary alkyl halides in transition-metal-catalyzed cross-coupling reactions. (n.d.). Semantic Scholar. [Link]

• Cherney, A. H., & Reisman, S. E. (2014). Asymmetric transition metal-catalyzed cross-coupling reactions for the construction of tertiary stereocenters. PMC, 42(1), 1–13. [Link]

• ChemInform Abstract: Secondary Alkyl Halides in Transition-Metal-Catalyzed Cross-Coupling Reactions. (n.d.). ResearchGate. [Link]

• Palladium-catalyzed cross-coupling of ethyl α-bromo-α-fluoroacetate with arylboronic acids. (n.d.). Lund University. [Link]

• Transition Metal Catalyzed Cross-Coupling Reactions. (n.d.). MDPI Books. [Link]

• A Complete Guide To Radical Reactions. (2022, December 25). Transformation Tutoring. [Link]

• Guo, P., Tao, M., Xu, W.-W., Wang, A.-J., Li, W., Yao, Q., Tong, J., & He, C.-Y. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2145–2148. [Link]

• 18.4: Radical reactions in practice. (2020, July 1). Chemistry LibreTexts. [Link]

• Guo, P., Tao, M., Xu, W.-W., Wang, A.-J., Li, W., Yao, Q., Tong, J., & He, C.-Y. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. PubMed, 35275571. [Link]

• Solving Problems involving Alkynes and Alkyl Halides. (2020, November 3). Organic Chemistry Sample Test Unit 3. [Link]

• 10.2: Preparing Alkyl Halides from Alkanes - Radical Halogenation. (2024, March 17). Chemistry LibreTexts. [Link]

• An introduction to radical reactions - the synthesis of alkyl halides and allylic halides. (2020, June 3). YouTube. [Link]

• Regioselective 3-Trifluoromethylated Pyrrole Synthesis Using 2-Bromo-3,3,3-trifluoropropene (BTP). (n.d.). ResearchGate. [Link]

• The Preparation and Reactivity of 2-Bromo-3-(tri-n-butylstannyl)-1-propene. (n.d.). ResearchGate. [Link]

• Preparation method of 2-bromo-3,3,3-trifluoropropene. (n.d.).

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Technical Support Center: Managing 2-Bromo-3,3,3-trifluoropropyl Acetate

Welcome to the technical support center for 2-Bromo-3,3,3-trifluoropropyl acetate. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on the safe handling and management of this thermally sensitive reagent. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

Introduction to Thermal Sensitivity

2-Bromo-3,3,3-trifluoropropyl acetate is a valuable building block in synthetic chemistry, particularly in the introduction of the trifluoropropenyl group. However, its utility is accompanied by a significant sensitivity to thermal stress. Understanding and managing its thermal decomposition is critical not only for the success of your reactions but also for ensuring a safe laboratory environment.

This guide is structured to provide you with both the "how" and the "why" behind our recommended procedures. By understanding the underlying principles of its decomposition and the rationale for safe handling, you can confidently and safely incorporate this reagent into your workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary concerns regarding the thermal decomposition of 2-Bromo-3,3,3-trifluoropropyl acetate?

• Generation of Corrosive and Toxic Fumes: Decomposition can release hydrogen bromide (HBr) and other halogenated compounds, which are corrosive and harmful if inhaled[2][3].

• Pressure Buildup: The formation of gaseous byproducts in a sealed vessel can lead to a dangerous increase in pressure.

• Reaction Runaway: In the presence of certain reagents or under uncontrolled heating, the decomposition can become exothermic and self-accelerating, a phenomenon known as thermal runaway[4][5].

• Compromised Product Purity: Uncontrolled decomposition will introduce impurities, affecting the yield and purity of your desired product.

Q2: At what temperature should I expect decomposition to begin?

The exact onset of decomposition for 2-Bromo-3,3,3-trifluoropropyl acetate is not well-documented. However, as a general precaution for halogenated esters, it is prudent to maintain temperatures as low as reasonably practicable for your intended transformation[6][7]. We recommend performing a small-scale differential scanning calorimetry (DSC) or thermogravimetric analysis (TGA) on the compound if precise temperature limits are critical for your process[8]. In the absence of this data, it is best to assume that decomposition can begin at temperatures commonly used for reflux or distillation of similar organic compounds.

Q3: What are the likely decomposition products?

Based on the structure of 2-Bromo-3,3,3-trifluoropropyl acetate, several decomposition pathways are plausible. A likely initial step is the elimination of acetic acid to form 2-bromo-3,3,3-trifluoropropene. Further decomposition of this intermediate at higher temperatures could yield trifluoropropyne and bromotrifluoromethane[1]. The presence of oxygen can lead to the formation of carbon monoxide, carbon dioxide, and halogenated compounds[3].

Q4: How can I detect the onset of thermal decomposition?

Vigilance during your experiment is key. Indicators of decomposition include:

• Color Change: The reaction mixture may darken or change color unexpectedly.

• Gas Evolution: Unexplained bubbling or fuming can signal the formation of gaseous byproducts.

• Unexpected Temperature Increase: A sudden rise in temperature that is not proportional to the applied heating is a critical sign of an exothermic event and potential thermal runaway[4].

• Pressure Increase: In a closed system, a rapid increase in pressure is a clear indicator of decomposition.

For more sensitive detection, in-situ monitoring techniques such as ReactIR or process mass spectrometry can be invaluable. Post-reaction analysis of the crude product by GC-MS or NMR spectroscopy can also identify decomposition-related impurities[9][10].

Troubleshooting Guide

This section provides solutions to common problems encountered when working with 2-Bromo-3,3,3-trifluoropropyl acetate.

Problem	Potential Cause	Recommended Solution
Reaction mixture turns dark brown or black upon heating.	Thermal decomposition of the starting material or product.	* Lower the reaction temperature: Determine the minimum temperature required for the desired reaction rate. * Reduce reaction time: Prolonged heating, even at moderate temperatures, can lead to decomposition. * Use a milder base or catalyst: Some reagents can promote decomposition. Screen for alternatives. * Ensure efficient stirring: Localized overheating can be mitigated by vigorous and uniform agitation.
Low yield of the desired product and presence of multiple unidentified byproducts.	Competing decomposition pathways are consuming the starting material.	* Optimize reaction conditions: A design of experiments (DoE) approach can help identify the optimal balance of temperature, time, and reagent stoichiometry to favor the desired reaction over decomposition. * Purify the starting material: Impurities in the 2-Bromo-3,3,3-trifluoropropyl acetate may catalyze its decomposition. * Work-up the reaction promptly: Do not let the reaction mixture stand at elevated temperatures for extended periods after completion.
A sudden and uncontrolled increase in reaction temperature and pressure.	Thermal runaway is occurring.	* Immediate and rapid cooling: Use an ice bath or other cooling medium to quench the reaction. * Stop the addition of any reagents. * If safe to do so, vent the reaction vessel in a fume hood. * Evacuate the area and alert safety personnel. [4][11]
Inconsistent reaction outcomes.	Variability in the quality of the 2-Bromo-3,3,3-trifluoropropyl acetate or subtle differences in experimental setup.	* Use a fresh bottle of the reagent: The compound may degrade upon storage, especially if exposed to heat or light. * Standardize your experimental procedure: Ensure consistent heating rates, stirring speeds, and apparatus setup. * Analyze the starting material before use: A simple NMR or GC analysis can confirm the purity of the reagent.

Experimental Protocols: Best Practices for Safe Handling

Adherence to these protocols will minimize the risk of thermal decomposition and ensure the integrity of your experimental results.

Protocol 1: General Handling and Storage

• Storage: Store 2-Bromo-3,3,3-trifluoropropyl acetate in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat sources and direct sunlight[2].

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile or neoprene), safety goggles, and a lab coat. Work in a properly functioning chemical fume hood[2][12].

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and metals that can catalyze decomposition.

Protocol 2: Setting up a Reaction

• Glassware: Ensure all glassware is clean and dry.

• Inert Atmosphere: For sensitive reactions, conduct the experiment under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Heating: Use a well-controlled heating source such as an oil bath with a temperature controller. Avoid direct heating with a heating mantle, which can create hot spots.

• Monitoring: Always have a secondary temperature probe in the reaction mixture to monitor the internal temperature accurately.

• Scale: When performing a reaction for the first time, always start with a small scale to assess its thermal behavior.

Protocol 3: Managing a Potential Thermal Runaway

• Preparation: Before starting the experiment, have a cooling bath (e.g., ice-water) readily available.

• Early Detection: Be attentive to the signs of decomposition as listed in the FAQs.

• Emergency Action: In the event of an unexpected exotherm, immediately remove the heat source and apply external cooling. If the reaction is in a sealed vessel, be prepared for a rapid pressure increase.

Visualizing the Decomposition Pathway and Mitigation Workflow

To further clarify the concepts discussed, the following diagrams illustrate the potential decomposition pathway and a logical workflow for mitigating thermal runaway.

Potential Decomposition Pathway

Thermal Runaway Mitigation Workflow

References

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• PubChem. 2-Bromo-3,3,3-trifluoropropyl acetate. [Link]

• Macdonald, A. M. G. (1970). Methods of Analysis for Fluorine. In Pharmacology of Fluorides (pp. 1-47). Springer Berlin Heidelberg. [Link]

• King, J. W., & Farrell, T. J. (1998). Analytical techniques used for monitoring the biodegradation of fluorinated compounds in waste streams from pharmaceutical production. Journal of Chromatography A, 825(1), 101-111. [Link]

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• Schallmey, M., et al. (2021). Insights into the molecular determinants of thermal stability in halohydrin dehalogenase HheD2. The FEBS Journal, 288(11), 3538-3554. [Link]

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• Wang, Q., et al. (2012). Thermal Runaway and Mitigation Strategies. In Lithium-Ion Batteries: Advances and Applications (pp. 371-396). [Link]

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• Ren, Y., et al. (2012). Theoretical and experimental studies on the atmospheric degradation of 2-bromo-3,3,3-trifluoropropene. Physical Chemistry Chemical Physics, 14(30), 10595-10603. [Link]

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Technical Support Center: SN1 Reactions of 2-Bromo-3,3,3-trifluoropropyl acetate

Welcome to the technical support center for researchers utilizing 2-Bromo-3,3,3-trifluoropropyl acetate in synthetic applications. This guide is designed to provide in-depth troubleshooting for SN1 reactions involving this substrate. As a Senior Application Scientist, my goal is to bridge theoretical principles with practical, field-tested solutions to common experimental challenges. This resource is structured in a question-and-answer format to directly address the nuanced issues you may encounter.

Introduction to the Challenges

2-Bromo-3,3,3-trifluoropropyl acetate is a unique substrate. Its reactivity in nucleophilic substitutions is governed by a delicate interplay of competing electronic and structural factors. The primary challenges arise from:

• The powerful electron-withdrawing nature of the trifluoromethyl (-CF₃) group: This group is known to destabilize adjacent carbocations through a strong negative inductive effect (-I effect).[1][2] This can significantly retard or completely inhibit a classical SN1 pathway that proceeds through a discrete carbocation.

• The potential for Neighboring Group Participation (NGP) by the acetate moiety: The acetate group can act as an internal nucleophile, leading to a reaction pathway that avoids a high-energy carbocation intermediate.[3][4][5] This is also known as anchimeric assistance and can lead to retention of stereochemistry.[5][6]

• Competition with other reaction pathways: Elimination (E1/E2) and SN2 reactions are always potential side reactions that can be favored under certain conditions.[7][8]

This guide will help you navigate these complexities to achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

FAQ 1: My reaction is extremely slow or not proceeding at all. Why is the SN1 reaction failing?

Answer:

This is the most common issue encountered with this substrate and is likely due to the electronic properties of the trifluoromethyl group.

Root Cause Analysis:

A standard SN1 reaction proceeds via a carbocation intermediate.[8][9] The rate-determining step is the formation of this carbocation. The trifluoromethyl group is a very strong electron-withdrawing group, which destabilizes the adjacent secondary carbocation that would form upon the departure of the bromide leaving group.[2][10] This destabilization raises the activation energy for carbocation formation, making the classical SN1 pathway kinetically unfavorable.

Troubleshooting Protocol:

• Re-evaluate Your Reaction Conditions to Favor Neighboring Group Participation (NGP): The acetate group can participate in the reaction by displacing the bromide intramolecularly to form a cyclic acetoxonium ion intermediate.[3][11] This pathway avoids the formation of a high-energy, destabilized carbocation.

  • Solvent Choice: Use a solvent that can support ion formation but is not so nucleophilic that it outcompetes the internal acetate group. Acetic acid is a common choice for such reactions (acetolysis).[12] Polar, non-nucleophilic solvents can also be effective.

  • Temperature: Gently heating the reaction can provide the necessary activation energy for the NGP pathway. However, excessive heat may favor elimination side reactions.[8]

• Confirm Starting Material Integrity: Ensure your 2-Bromo-3,3,3-trifluoropropyl acetate is pure and has not degraded.

Experimental Workflow for Promoting NGP:

Caption: Workflow for troubleshooting a stalled reaction.

FAQ 2: I'm observing a mixture of products, including an alkene. How can I suppress this elimination side reaction?

Answer:

The formation of an alkene suggests a competing E1 elimination pathway, which also proceeds through a carbocation intermediate.

Root Cause Analysis:

Elimination reactions (E1 and E2) are common side reactions in nucleophilic substitutions.[7] The E1 pathway shares the same rate-determining step as the SN1 reaction—formation of the carbocation. Once formed, the carbocation can either be attacked by a nucleophile (SN1) or lose a proton from an adjacent carbon to form an alkene (E1).

Factors Favoring Elimination:

• High Temperatures: Elimination reactions are entropically favored and are generally promoted by heat.[7]

• Strongly Basic Nucleophiles/Solvents: While you may be aiming for an SN1 reaction with a weak nucleophile, any basic species in your reaction mixture can promote elimination.[8]

• Solvent: Less polar solvents may favor elimination.

Troubleshooting Protocol:

Parameter	Recommendation to Minimize Elimination	Rationale
Temperature	Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Consider starting at room temperature or slightly above.	Minimizes the entropic advantage of the elimination pathway.[7]
Nucleophile/Base	Use a weakly basic or non-basic nucleophile. If a salt is used (e.g., sodium acetate), ensure conditions are not overly basic.	Reduces the likelihood of proton abstraction, which is the key step in elimination.
Solvent	Employ a polar protic solvent like water, alcohols, or acetic acid.	These solvents can stabilize the ionic intermediates of the SN1/NGP pathway, favoring it over elimination.[13]

FAQ 3: The stereochemistry of my product is not what I expected. I see retention of configuration instead of racemization. What is happening?

Answer:

Observing retention of configuration is a classic sign of Neighboring Group Participation (NGP). A standard SN1 reaction proceeding through a planar carbocation would be expected to yield a racemic mixture of products.[14]

Mechanistic Explanation:

The retention of stereochemistry is the result of a double inversion process.[6]

• First Inversion (Intramolecular SN2): The neighboring acetate group attacks the carbon bearing the bromine from the backside, displacing the bromide in an intramolecular SN2 reaction. This step inverts the stereocenter and forms a cyclic acetoxonium ion intermediate.[3][15]

• Second Inversion (Intermolecular SN2): An external nucleophile then attacks one of the carbons of the cyclic intermediate. This attack is also an SN2-type process, occurring from the side opposite the internal oxygen bridge. This second inversion restores the original stereochemistry relative to the position of the new nucleophile.

The net result of these two inversions is retention of the original configuration.

Caption: Double inversion mechanism leading to retention of stereochemistry.

Self-Validating Check:

If you suspect NGP is occurring, you can run a parallel reaction with a similar substrate that lacks a participating neighboring group (e.g., 2-bromo-3,3,3-trifluoropropane). If this analogous reaction is significantly slower or fails, it provides strong evidence for anchimeric assistance in your original reaction.[4][16]

Summary of Key Parameters

Issue	Likely Cause	Recommended Action
No/Slow Reaction	-CF₃ group destabilizes carbocation.	Promote Neighboring Group Participation (NGP) with appropriate solvent (e.g., acetic acid) and moderate heat.
Alkene Byproduct	Competing E1 elimination reaction.	Lower reaction temperature; use a weakly basic nucleophile; use a polar protic solvent.
Retention of Stereochemistry	Neighboring Group Participation (NGP) via a double inversion mechanism.	This is an inherent mechanistic pathway for this substrate. To avoid it, a different synthetic route may be necessary.

This guide is intended to provide a strong foundation for troubleshooting your experiments. The unique structure of 2-Bromo-3,3,3-trifluoropropyl acetate makes it a fascinating but challenging substrate. By understanding the underlying principles of its reactivity, you can better control your reaction outcomes.

References

• chemeurope.com. SN1 reaction. [Link]

• Wikipedia. Trifluoromethylation. [Link]

• Wikipedia. SN1 reaction. [Link]

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• Chemistry LibreTexts. 30.4: Anchimeric Assistance. [Link]

• National Center for Biotechnology Information. CF3-substituted carbocations: underexploited intermediates with great potential in modern synthetic chemistry. [Link]

• Chemistry LibreTexts. 3.1: Introduction to Neighboring Group Participation, Rearrangements, and Fragmentations. [Link]

• Dalal Institute. Anchimeric Assistance. [Link]

• ResearchGate. Stereoinvertive SN1 Through Neighboring Group Participation. [Link]

• Scribd. Anchimeric Assistance. [Link]

• Quora. Which is more stable, a carbocation F3C+ or an F3C-CH2+?. [Link]

• YouTube. Advanced Organic Chemistry - Neighboring Group Participation. [Link]

• Quora. Among chlorine, bromine, iodine, and fluorine, which will give an SN1 reaction faster?. [Link]

• Grokipedia. Neighbouring group participation. [Link]

• Chemistry Stack Exchange. Why in SN1 reaction the order of reactivity of alkyl halides increases from fluorine to iodine?. [Link]

• Unknown Source. The CX bond in alkyl halides is polar....

• Chemistry Stack Exchange. How can I choose the correct mechanism for nucleophilic substitution of aryl halides?. [Link]

• Chemistry Stack Exchange. Why in SN1 reaction the order of reactivity of alkyl halides increases from fluorine to iodine?. [Link]

• ACS Publications. 9-(Trifluoromethyl)fluorenyl Cation: A New Doubly Destabilized Carbocation. [Link]

• Chemistry World. Quantum chemical analysis uncovers previously overlooked contributor to carbocation stability trend. [Link]

• Chemistry LibreTexts. 7.10: Carbocation Structure and Stability. [Link]

• Chemistry LibreTexts. Effect of the Alkyl Group on the SN1 Reaction: Carbocation Stability. [Link]

• Open-Textbook. 8.3: Factors affecting rate of nucleophilic substitution reactions. [Link]

• Master Organic Chemistry. 3 Factors That Stabilize Carbocations. [Link]

• LibreTexts. Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. [Link]

• National Center for Biotechnology Information. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• ResearchGate. Impact of fluorine substituents on the rates of nucleophilic aliphatic substitution and β-elimination. [Link]

• Quora. Why does presence of electron withdrawing group increases the reactivity of haloarene in nucleophilic substitution reaction?. [Link]

• Master Organic Chemistry. Deciding SN1/SN2/E1/E2 (1) - The Substrate. [Link]

• Fiveable. Characteristics of the SN1 Reaction. [Link]

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• Master Organic Chemistry. The SN1 Reaction Mechanism. [Link]

• Chemistry LibreTexts. 11.5: Characteristics of the SN1 Reaction. [Link]

• Organic Chemistry Portal. Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. [Link]

• PubChem. 2-Bromo-3,3,3-trifluoropropyl acetate. [Link]

• Alchem.Pharmtech. CAS 383-68-6 | 2-Bromo-3,3,3-trifluoropropyl acetate. [Link]

• Chemistry LibreTexts. 11.4: The SN1 Reaction. [Link]

• Filo. The relative rates of solvolysis of 2-bromo-2-methylpropane in three solv... [Link]

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Technical Support Center: Optimization of Reaction Conditions for 2-Bromo-3,3,3-trifluoropropyl acetate

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and professionals in drug development who are working with or synthesizing 2-Bromo-3,3,3-trifluoropropyl acetate. This valuable fluorinated building block can present unique challenges during its preparation. This document provides in-depth, experience-driven answers to common questions and troubleshooting scenarios to help you optimize your reaction conditions, improve yields, and ensure high purity.

Section 1: Synthesis Overview & Core Principles

The synthesis of 2-Bromo-3,3,3-trifluoropropyl acetate most commonly proceeds via the bromoacetoxylation of 3,3,3-trifluoropropene. This reaction involves the simultaneous addition of a bromine atom and an acetate group across the double bond. The regioselectivity is governed by the electronic effects of the trifluoromethyl group, which strongly influences the stability of potential intermediates.

A typical laboratory-scale approach utilizes N-Bromosuccinimide (NBS) as the bromine source, with acetic acid serving as both the solvent and the acetate source. The reaction can be initiated by light or a radical initiator, suggesting a free-radical mechanism is often at play.[1][2]

General Reaction Scheme

Caption: General workflow for the synthesis of the target compound.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most common and accessible synthetic route for 2-Bromo-3,3,3-trifluoropropyl acetate?

The most direct method is the anti-Markovnikov bromoacetoxylation of 3,3,3-trifluoropropene. This is typically achieved using a combination of a bromine source, like N-Bromosuccinimide (NBS), in glacial acetic acid. The reaction often requires a radical initiator (like AIBN) or photochemical conditions (UV light) to proceed efficiently, which points towards a free-radical addition mechanism.[1]

Q2: What is the role of each key reagent in the NBS/Acetic Acid system?

• 3,3,3-Trifluoropropene: The alkene substrate. Its double bond is the site of the reaction.

• N-Bromosuccinimide (NBS): A convenient and solid source of electrophilic bromine and bromine radicals.[2][3] It is generally easier and safer to handle than liquid bromine.[4]

• Acetic Acid: It serves a dual purpose. It is the solvent for the reaction and also the nucleophile (acetate source) that gets incorporated into the final product.

• Radical Initiator (e.g., AIBN) or UV light (hv): This is crucial for initiating the reaction by generating the initial bromine radical (Br•) from NBS, which then propagates the radical chain reaction.

Q3: What is the expected reaction mechanism?

The reaction likely proceeds through a free-radical chain mechanism.

• Initiation: The initiator (e.g., AIBN) decomposes upon heating or UV light cleaves the N-Br bond in NBS to form a bromine radical (Br•).

• Propagation (Step 1): The bromine radical adds to the double bond of 3,3,3-trifluoropropene. Due to the strong electron-withdrawing nature of the CF₃ group, the radical adds to the terminal carbon (C1) to form the more stable secondary radical at C2.

• Propagation (Step 2): This secondary radical can then react in two ways: it can abstract a bromine atom from another molecule of NBS, leading to a dibromo-adduct (a common side product), or it can be trapped by the solvent, acetic acid. Given the high concentration of acetic acid, trapping is a major pathway, leading to the desired product after a final hydrogen abstraction step.

Q4: How can I effectively monitor the progress of the reaction?

• Thin Layer Chromatography (TLC): TLC is often challenging because the starting alkene is volatile and the product may not be strongly UV-active. However, it can be used to monitor the consumption of NBS if a suitable stain is used.

• Gas Chromatography (GC) / GC-MS: This is the most effective method. A small aliquot of the reaction mixture can be quenched, diluted, and injected to monitor the disappearance of the starting material and the appearance of the product peak. GC-MS can also help identify potential side products.

• ¹H NMR Spectroscopy: Taking a sample from the reaction mixture, removing the solvent under reduced pressure, and dissolving the residue in CDCl₃ can also work. You can monitor the disappearance of the alkene protons from the starting material and the emergence of the characteristic signals for the product.

Section 3: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem Area 1: Low or No Product Yield

Q: My reaction shows low conversion, and I recover most of my starting materials. What are the likely causes?

A: Low conversion is typically an issue with reaction initiation or conditions. Here’s a checklist:

• Initiator Inactivity: If using a chemical initiator like AIBN, ensure it is fresh. AIBN can decompose over time. If using photochemical initiation, ensure your lamp is functional and emitting at the correct wavelength, and that your reaction vessel is transparent to that wavelength (e.g., use quartz instead of Pyrex for certain UV wavelengths).

• Insufficient Temperature: If using a thermal initiator, the reaction temperature might be too low to cause efficient decomposition. For AIBN, temperatures are typically in the range of 70-85 °C. Check the decomposition temperature of your specific initiator.

• Presence of Inhibitors: Alkenes are often shipped with radical inhibitors (like BHT). While usually present in small amounts, they can quench the reaction. If you suspect this, you can try passing the alkene through a small plug of basic alumina before use.

• Purity of NBS: Old or improperly stored NBS can hydrolyze, reducing its effectiveness. It's good practice to recrystallize NBS from water if you suspect it is impure.[2]

Q: My starting material is consumed, but the yield of the desired product is very low. What side reactions should I investigate?

A: This indicates that while the reaction is proceeding, it's favoring undesirable pathways.

• Dibromination: The most common side product is likely 1,2-dibromo-3,3,3-trifluoropropane. This occurs when the intermediate radical abstracts a bromine atom from NBS instead of being trapped by acetic acid. To minimize this, ensure acetic acid is in large excess and consider adding NBS portion-wise to keep its instantaneous concentration low.

• Polymerization: 3,3,3-trifluoropropene can polymerize under radical conditions. This is often observed as the formation of an insoluble, sticky residue. Running the reaction at a lower temperature (if initiation allows) or in a more dilute solution can sometimes mitigate this.

• Product Decomposition: While generally stable, prolonged reaction times at high temperatures could lead to product decomposition.[5] Once the reaction has reached maximum conversion (as determined by GC or NMR), it should be worked up promptly.

Caption: Troubleshooting flowchart for low product yield.

Problem Area 2: Purification and Impurities

Q: How do I effectively remove the succinimide byproduct from my reaction mixture?

A: Succinimide is soluble in water, especially under basic conditions, but can sometimes be tricky to remove completely.

• Aqueous Workup: After the reaction, quench with a solution of sodium thiosulfate or sodium sulfite to destroy any remaining bromine/NBS.[6] Dilute the mixture with a water-immiscible solvent like diethyl ether or ethyl acetate.

• Base Wash: Wash the organic layer with a saturated sodium bicarbonate solution or dilute sodium hydroxide. This will deprotonate the succinimide, making it highly water-soluble and pulling it into the aqueous layer. Repeat the base wash 2-3 times.

• Water Wash & Brine: Follow with a water wash to remove residual base and then a brine wash to help break any emulsions and dry the organic layer.

• Filtration: If succinimide precipitates out during the reaction or workup, it can be removed by filtration before proceeding with the aqueous washes.

Q: I am having difficulty separating my product from a persistent impurity via distillation. What are my options?

A: If an impurity has a boiling point very close to your product, distillation may be ineffective.

• Flash Column Chromatography: This is the most reliable method for difficult separations.[7][8] Given the moderate polarity of the acetate, a silica gel column with a non-polar/polar solvent system (e.g., hexanes/ethyl acetate gradient) is recommended. The less polar dibromo- impurity will elute first, followed by your desired product.

• Check for Azeotropes: It's possible the impurity forms an azeotrope with your product. In this case, chromatography is the best path forward.

• Alternative Workup: In some cases, an alternative workup can remove the problematic impurity. For example, if the impurity is an unreacted starting material with a different functional group, a specific chemical wash might remove it.

Section 4: Optimized Protocol and Data

Recommended Experimental Protocol

This protocol is a starting point and should be optimized based on your specific equipment and analytical capabilities.

• Setup: To a 3-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and thermometer, add 3,3,3-trifluoropropene (1.0 eq) and glacial acetic acid (10-20 eq).

• Inert Atmosphere: Purge the system with an inert gas (Nitrogen or Argon).

• Reagent Addition: Add N-Bromosuccinimide (1.1 eq) and AIBN (0.05 eq) to the mixture.

• Reaction: Heat the reaction mixture to 80-85 °C with vigorous stirring. Monitor the reaction progress by GC every 1-2 hours. The reaction is typically complete within 4-8 hours.

• Workup:

  • Cool the mixture to room temperature.

  • Pour the mixture into an equal volume of ice-cold water and add a 10% aqueous solution of sodium thiosulfate until the yellow color disappears.

  • Extract the mixture with diethyl ether (3 x volume of acetic acid used).

  • Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate (2x), water (1x), and brine (1x).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 0% to 10%). Alternatively, for larger scales, fractional distillation under reduced pressure can be attempted if the crude product is sufficiently pure.

Table of Optimized Reaction Parameters

Parameter	Recommended Value	Rationale
Stoichiometry (NBS)	1.05 - 1.2 equivalents	A slight excess ensures complete consumption of the limiting alkene.
Solvent (Acetic Acid)	10 - 20 equivalents	Acts as both solvent and reagent; a large excess favors the desired bromoacetoxylation over dibromination.
Initiator (AIBN)	0.02 - 0.1 equivalents	Catalytic amount needed to initiate the radical chain reaction.
Temperature	75 - 85 °C	Optimal range for AIBN decomposition and reasonable reaction rates. Lowering the temp may reduce side products but will slow the reaction.[9]
Reaction Time	4 - 12 hours	Monitor by GC to avoid prolonged heating, which can lead to product decomposition.[5]

Expected Characterization Data (¹H NMR)

For 2-Bromo-3,3,3-trifluoropropyl acetate (in CDCl₃), you should expect to see signals corresponding to the different proton environments. The chemical shifts (δ) are estimates and can vary slightly.[10]

Assignment	Structure Fragment	Expected δ (ppm)	Multiplicity	Integration	Coupling (J)
Acetate Methyl	CH₃ -COO-	~2.15	Singlet (s)	3H	-
Methine Proton	-CH(H )(Br)-CF₃	~4.6 - 4.9	Quartet (q)	1H	J(H-F) ≈ 6-7 Hz

Note: The CF₃ group will appear as a doublet in the ¹⁹F NMR spectrum due to coupling with the methine proton.

References

• MDPI. (n.d.). Comprehensive Theoretical Studies on the Reaction of 1-Bromo-3,3,3-trifluoropropene with OH Free Radicals. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions. a. Retrieved from [Link]

• Organic Chemistry Portal. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of 2 and 3. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction condition optimization. a. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for the synthesis of compound 3. Retrieved from [Link]

• PubMed. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization for Reaction Conditions. [a]. Retrieved from [Link]

• MDPI. (2024). Nitroxide-Mediated Controlled Radical Copolymerization of α-Trifluoromethylstyrenes with Styrenes. Retrieved from [Link]

• Supporting Information. (n.d.). Synthesis route towards the basic warhead, 3. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Addition of free radicals to unsaturated systems. Part XXI. Reactions of 1H-pentafluoropropene with bromine, hydrogen bromide, and trifluoroiodomethane under free-radical conditions. Retrieved from [Link]

• Regulations.gov. (2012). 2-Bromo-3,3,3-Trifluoropropene Spectra. Retrieved from [Link]

• Reddit. (n.d.). Bromination of 3,3,3-trifluoropropanoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN104936934A - Synthesis of 1-bromo-3,3,3-trifluoropropene.

• Organic Syntheses. (n.d.). To a 3 L three-necked, round-bottomed flask equipped with a dropping funnel. Retrieved from [Link]

• Reddit. (n.d.). Can not get the selectivity of a aromatic bromination to behave, also low yielding. Retrieved from [Link]

• NSF Public Access Repository. (2022). Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). CN102964207A - Preparation method of 2-bromo-3,3,3-trifluoropropene.
• Google Patents. (n.d.). DE1018853B - Process for the preparation of 1, 1, 1-trifluoro-2-bromo-2-chloroethane.

• PMC - NIH. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Retrieved from [Link]

• ChemRxiv. (n.d.). Synthesis and styrene copolymerization of novel bromo, chloro, and fluoro ring-substituted isobutyl phenylcyanoacrylates. Retrieved from [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. Retrieved from [Link]

• Chemia. (2022). Active/inactive aromatic ring bromination: Bromination reactions that use NBS. Retrieved from [Link]

• PMC - NIH. (n.d.). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone. Retrieved from [Link]

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Handling and safety precautions for 2-Bromo-3,3,3-trifluoropropyl acetate

Welcome to the comprehensive technical and safety guide for 2-Bromo-3,3,3-trifluoropropyl acetate (CAS No. 383-68-6). This document is intended for researchers, chemists, and drug development professionals, providing essential, field-tested guidance on safe handling, experimental troubleshooting, and emergency procedures. As a specialized fluorinated building block, the unique properties of this compound demand a nuanced approach to its use in the laboratory. This guide is structured to provide not just protocols, but the scientific reasoning behind them, ensuring a culture of safety and experimental success.

Section 1: Critical Safety Profile & Handling

Working with 2-Bromo-3,3,3-trifluoropropyl acetate requires a clear understanding of its potential hazards, especially since its toxicological properties have not been fully investigated.[1] This lack of comprehensive data necessitates a conservative approach, treating the compound as potentially harmful and irritating.

Core Hazards at a Glance

Hazard Type	Description	Primary Exposure Routes
Acute Effects	Material is irritating to mucous membranes and the upper respiratory tract.[1] May be harmful if ingested or inhaled.[1]	Inhalation, Skin Contact, Eye Contact, Ingestion
Incompatibilities	Reacts with strong oxidizing agents, strong acids, and strong bases.[1]	N/A
Decomposition	Emits toxic fumes under fire conditions.[1] These likely include hydrogen fluoride, hydrogen bromide, and carbon oxides.	Inhalation

Mandatory Personal Protective Equipment (PPE)

A robust PPE strategy is non-negotiable. The following diagram outlines the minimum required PPE for handling this compound.

Caption: Mandatory PPE workflow for handling 2-Bromo-3,3,3-trifluoropropyl acetate.

Safe Handling and Storage Protocol

Adherence to a strict handling protocol is essential to minimize exposure and maintain compound integrity.

Protocol Steps:

• Preparation: Before handling, ensure a safety shower and eye wash station are accessible and operational.[1] Confirm the chemical fume hood has been certified within the last year.

• Engineering Controls: Conduct all manipulations, including weighing and transfers, exclusively within a certified chemical fume hood to ensure adequate ventilation.[1]

• Avoiding Exposure: Do not breathe vapors.[1] Avoid all contact with eyes, skin, and clothing.[1]

• Storage: Keep the container tightly closed when not in use.[1] Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, acids, and bases.[1]

• Hygiene: After handling, wash hands and any exposed skin thoroughly with a non-abrasive soap.[1]

Section 2: Troubleshooting Guide for Experimental Use

Users may encounter several common issues when incorporating 2-Bromo-3,3,3-trifluoropropyl acetate into their synthetic workflows. This section provides a logical, cause-and-effect approach to troubleshooting.

FAQ 1: My reaction is sluggish or incomplete. What are the likely causes?

• Question: I'm using 2-Bromo-3,3,3-trifluoropropyl acetate as an alkylating agent, but the reaction is not proceeding to completion. Why might this be?

• Answer:

  • Base Incompatibility/Insufficiency: This compound can react with strong bases.[1] If your reaction conditions use a strong base (e.g., hydroxides, alkoxides), it may be consumed by side reactions with the acetate group (hydrolysis) or elimination reactions. Consider using a weaker, non-nucleophilic base (e.g., a hindered amine like diisopropylethylamine or a carbonate base) if compatible with your reaction.

  • Solvent Effects: The polarity of your solvent can significantly impact the reaction rate. For nucleophilic substitution reactions, polar aprotic solvents like DMF, DMSO, or acetonitrile are often preferred as they can solvate the cation of the nucleophile without strongly solvating the anion, thus increasing its reactivity.

  • Reagent Purity: Verify the purity of your starting materials and reagents. The presence of water can hydrolyze the acetate, and impurities in other reagents may inhibit the reaction.

FAQ 2: I'm observing unexpected byproducts in my reaction mixture. What could they be?

• Question: My NMR/LC-MS analysis shows multiple unexpected peaks. What are the probable side reactions?

• Answer:

  • Hydrolysis: The ester linkage is susceptible to hydrolysis, especially in the presence of acid, base, or ambient moisture. This would generate 2-bromo-3,3,3-trifluoropropanol and acetic acid (or its conjugate base).

  • Elimination: Depending on the base and temperature used, an elimination reaction could occur to form 3,3,3-trifluoropropenyl acetate.

  • Decomposition: If the reaction is run at elevated temperatures, thermal decomposition may occur. The exact decomposition products are not well-documented, but would likely involve the release of toxic fumes.[1]

The following decision tree can help diagnose byproduct formation:

Sources

• 1. matrixscientific.com [matrixscientific.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis and Characterization of Novel Compounds from 2-Bromo-3,3,3-trifluoropropyl Acetate

For researchers, medicinal chemists, and professionals in drug development, the incorporation of fluorine-containing moieties into molecular scaffolds is a cornerstone of modern pharmaceutical design. The trifluoromethyl group, in particular, is prized for its ability to modulate metabolic stability, lipophilicity, and binding affinity. This guide provides an in-depth technical comparison of synthetic strategies and characterization methodologies for novel compounds derived from the versatile building block, 2-Bromo-3,3,3-trifluoropropyl acetate. We will explore a multi-step synthesis leading to an amide and compare it with an alternative route involving a tosylate intermediate, providing detailed experimental protocols and supporting data to inform your research and development endeavors.

Introduction: The Utility of 2-Bromo-3,3,3-trifluoropropyl Acetate

2-Bromo-3,3,3-trifluoropropyl acetate is a readily available starting material that offers multiple avenues for chemical modification. The presence of a bromine atom provides a handle for nucleophilic substitution or the formation of organometallic reagents, while the acetate group can be hydrolyzed to reveal a primary alcohol. This alcohol can then be further functionalized, for instance, through oxidation to a carboxylic acid or conversion into a better leaving group. The trifluoromethyl group remains a stable and influential component throughout these transformations. This guide will focus on two distinct synthetic pathways originating from this precursor, highlighting the strategic choices and characterization challenges associated with each.

Synthetic Strategy 1: Multi-step Synthesis of N-phenyl-2-bromo-3,3,3-trifluoropropionamide

This first strategy involves a three-step sequence: hydrolysis of the acetate, oxidation of the resulting alcohol, and subsequent amide coupling. This approach is valuable when the desired product is a carboxylic acid derivative.

Experimental Protocol: Synthesis of N-phenyl-2-bromo-3,3,3-trifluoropropionamide

Step 1: Hydrolysis of 2-Bromo-3,3,3-trifluoropropyl acetate

• To a solution of 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 eq) in a 1:1 mixture of methanol and water, add potassium carbonate (1.5 eq).

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, neutralize the reaction mixture with 1M HCl.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield 2-bromo-3,3,3-trifluoropropanol.

Causality: The use of a mild base like potassium carbonate in a protic solvent system ensures efficient saponification of the ester without promoting significant side reactions, such as elimination of HBr.

Step 2: Oxidation to 2-bromo-3,3,3-trifluoropropanoic acid

• Dissolve the 2-bromo-3,3,3-trifluoropropanol (1.0 eq) in acetone and cool to 0 °C in an ice bath.

• Slowly add Jones reagent (CrO₃/H₂SO₄/H₂O) dropwise until a persistent orange color is observed.

• Stir the reaction at 0 °C for 1 hour and then at room temperature for an additional 2 hours.

• Quench the reaction by adding isopropanol until the orange color disappears.

• Filter the mixture through a pad of celite and wash with acetone.

• Concentrate the filtrate and extract the product into diethyl ether.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate to yield the carboxylic acid.

Causality: Jones oxidation is a robust and efficient method for oxidizing primary alcohols to carboxylic acids, even in the presence of a halogen. The acidic conditions are compatible with the trifluoromethyl group.

Step 3: Amide Coupling with Aniline

• To a solution of 2-bromo-3,3,3-trifluoropropanoic acid (1.0 eq) in anhydrous dichloromethane (DCM), add oxalyl chloride (1.2 eq) and a catalytic amount of dimethylformamide (DMF).

• Stir the mixture at room temperature for 1 hour.

• In a separate flask, dissolve aniline (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM.

• Slowly add the freshly prepared acyl chloride solution to the aniline solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Wash the reaction mixture with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain N-phenyl-2-bromo-3,3,3-trifluoropropionamide.

Causality: Conversion to the acyl chloride activates the carboxylic acid for nucleophilic attack by the weakly nucleophilic aniline. Triethylamine is used as a base to neutralize the HCl generated during the reaction.

Synthetic Workflow for N-phenyl-2-bromo-3,3,3-trifluoropropionamide.

Characterization of N-phenyl-2-bromo-3,3,3-trifluoropropionamide

A full suite of spectroscopic techniques is necessary to unambiguously confirm the structure of the final product.

Technique	Expected Observations
¹H NMR	Doublet of quartets for the CH proton adjacent to the bromine and CF₃ group; multiplet for the aromatic protons; broad singlet for the NH proton.
¹³C NMR	Quartet for the CF₃ carbon with a large ¹JCF coupling constant; doublet of quartets for the CH-Br carbon; signals for the aromatic carbons; signal for the carbonyl carbon.
¹⁹F NMR	Singlet (or doublet if coupled to the CH proton) for the CF₃ group.
FT-IR (cm⁻¹)	Strong C-F stretching bands (1100-1350 cm⁻¹); strong C=O stretching for the amide (1660-1680 cm⁻¹); N-H stretching (3200-3400 cm⁻¹).[1]
Mass Spec (ESI+)	[M+H]⁺ and potentially [M+Na]⁺ peaks corresponding to the molecular weight of the product. Isotopic pattern for bromine (¹⁹Br/⁸¹Br) should be observed.

Detailed Protocol for NMR Analysis: Dissolve ~10 mg of the purified product in 0.7 mL of CDCl₃. Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a 400 MHz or higher field spectrometer. For ¹⁹F NMR, use an external standard like CFCl₃ or an internal standard.

Synthetic Strategy 2 (Alternative): Nucleophilic Substitution via a Tosylate Intermediate

An alternative approach is to utilize the hydroxyl group of the hydrolyzed starting material by converting it into a better leaving group, such as a tosylate. This opens up the possibility of introducing a wide range of nucleophiles.

Experimental Protocol: Synthesis of 2-bromo-3,3,3-trifluoropropyl azide

Step 1: Tosylation of 2-bromo-3,3,3-trifluoropropanol

• Dissolve 2-bromo-3,3,3-trifluoropropanol (1.0 eq) in anhydrous pyridine and cool to 0 °C.

• Slowly add p-toluenesulfonyl chloride (1.1 eq) portion-wise, maintaining the temperature at 0 °C.[2][3]

• Stir the reaction at 0 °C for 4-6 hours.

• Pour the reaction mixture into ice-cold 2M HCl and extract with diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry over anhydrous magnesium sulfate, filter, and concentrate to yield 2-bromo-3,3,3-trifluoropropyl p-toluenesulfonate.

Causality: The tosyl group is an excellent leaving group due to the stability of the resulting tosylate anion, which is resonance-stabilized.[3] Pyridine acts as both a solvent and a base to neutralize the HCl byproduct.

Step 2: Nucleophilic Substitution with Sodium Azide

• Dissolve the tosylate (1.0 eq) in DMF.

• Add sodium azide (1.5 eq) and heat the mixture to 60-70 °C.

• Monitor the reaction by TLC until the starting material is consumed (typically 12-24 hours).

• Cool the reaction mixture to room temperature and pour into water.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine.

• Dry over anhydrous sodium sulfate, filter, and carefully concentrate in vacuo to obtain the azide product.

Causality: The Sₙ2 reaction with azide proceeds with inversion of configuration at the carbon center.[4] DMF is a polar aprotic solvent that enhances the nucleophilicity of the azide anion.

Alternative Synthetic Workflow via a Tosylate Intermediate.

Characterization of Intermediates and Products

The tosylate intermediate and the final azide product can be characterized using similar spectroscopic methods.

Compound	Key Spectroscopic Features
2-Bromo-3,3,3-trifluoropropyl p-toluenesulfonate	¹H NMR: Signals for the trifluoropropyl protons, aromatic protons of the tosyl group, and the methyl singlet of the tosyl group. FT-IR (cm⁻¹): Strong S=O stretching bands (~1360 and ~1175 cm⁻¹).
2-Bromo-3,3,3-trifluoropropyl azide	FT-IR (cm⁻¹): A strong, sharp azide (N₃) stretch around 2100 cm⁻¹. ¹³C NMR: The carbon attached to the azide will show a characteristic shift.

Comparison of Synthetic Strategies

Parameter	Strategy 1 (Amide Synthesis)	Strategy 2 (Tosylate/Azide Synthesis)
Number of Steps	3 (from acetate)	2 (from alcohol)
Versatility	Specific to carboxylic acid derivatives.	Highly versatile; the tosylate can be displaced by a wide range of nucleophiles (e.g., amines, thiols, cyanides).[2][3]
Reagents & Conditions	Involves a strong oxidizing agent (Jones reagent) and moisture-sensitive reagents (oxalyl chloride).	Uses a common sulfonating agent and a potentially hazardous azide reagent.
Product Application	Amides are common motifs in bioactive molecules.	Azides are useful precursors for amines (via reduction) and triazoles (via click chemistry).

Conclusion

This guide has detailed two distinct and viable synthetic pathways originating from 2-Bromo-3,3,3-trifluoropropyl acetate. The choice between these strategies will ultimately depend on the desired final product. The multi-step synthesis to an amide is a classic approach for accessing carboxylic acid derivatives, while the tosylate route offers greater flexibility for introducing a variety of functional groups via nucleophilic substitution. Both pathways highlight the importance of careful selection of reagents and reaction conditions, and the necessity of thorough spectroscopic characterization to confirm the identity and purity of the synthesized compounds. The experimental protocols and comparative data presented herein should serve as a valuable resource for researchers working to incorporate the 3,3,3-trifluoropropyl moiety into novel molecules for drug discovery and development.

References

• Carbon–fluorine bond - Wikipedia. [Link]
• Synthesis of 3,3,3-trifluoropropyl ether - PrepChem.com. [Link]
• Synthesis, molecular modelling and QSAR study of new N-phenylacetamide-2-oxoindole benzensulfonamide conjugates as carbonic anhydrase inhibitors with antiproliferative activity - NIH. [Link]
• Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-Arylthiazole Moieties - MDPI. [Link]
• Tosylates And Mesylates - Master Organic Chemistry. [Link]
• Nickel-catalyzed alkyl-arylation of 3,3,3-trifluoropropene - PMC - NIH. [Link]
• Synthesis and characterization of vinyl-terminated copolysiloxanes containing 3,3,3-trifluoropropyl groups - Polymer Chemistry (RSC Publishing). [Link]
• New N-phenylacetamide-incorporated 1,2,3-triazoles: [Et3NH][OAc]-mediated efficient synthesis and biological evaluation - NIH. [Link]
• Synthesis of N-Arylimidazole Derivatives From Imidazole and Arylhalides in the Presence of Recoverable Pd/AlO(OH) NPs. [Link]
• One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene - PMC - PubMed Central. [Link]
• Chapter 11 Part 3 Reactions of Tosylates - YouTube. [Link]
• N-(3-oxopropyl)-N-phenylacetamide | C11H13NO2 | CID 10631571 - PubChem. [Link]
• Journal of Chemical, Biological and Physical Sciences Synthesis and crystallization of N-(4-nitrophenyl) acetamides - JCBPS. [Link]
• 6 - Organic Syntheses Procedure. [Link]
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• Clickable polymers accessible through nucleophilic substitution on polysaccharides: A sophisticated route to functional polymers - BioResources. [Link]
• 9.2: The Discovery of Nucleophilic Substitution Reactions - Chemistry LibreTexts. [Link]/09%3A_Nucleophilic_Substitution_and_Elimination_Reactions/9.02%3A_The_Discovery_of_Nucleophilic_Substitution_Reactions)
• Isopropyl tosylate | C10H14O3S | CID 598985 - PubChem - NIH. [Link]
• A Handy and Solventless Direct Route to Primary 3-[3-Aryl)-1,2,4-oxadiazol-5-yl]propionamides Using Microwave Irradiation - MDPI. [Link]
• Synthesis of substituted N-aryl pyrollo-quinolines and study of their antimicrobial activities - JOCPR. [Link]
• 2,2,2-trifluoro-N-phenylacetamide - 404-24-0, C8H6F3NO, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis. [Link]
• p-toluenesulfonyl Salts of Transition Metals (Ti, V, Cr, Mn, Fe, Co, Ni) - Girolami Group Website - University of Illinois. [Link]
• p-Toluenesulfonamides - Organic Chemistry Portal. [Link]
• Eu3+- and Tb3+-Based Coordination Complexes of Poly(N-Isopropyl,N-methylacrylamide-stat-N,N-dimethylacrylamide) Copolymer: Synthesis, Characterization and Property - MDPI. [Link]
• Determination and confirmation of isopropyl p-toluenesulfonate in cosmetics by HPLC-diode array detector method and GC-MS - PubMed. [Link]
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Navigating the Reactivity of 2-Bromo-3,3,3-trifluoropropyl Acetate: A Mechanistic and Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of trifluoromethyl groups (-CF3) is a cornerstone of modern medicinal chemistry and materials science, offering a powerful tool to modulate molecular properties such as metabolic stability, lipophilicity, and binding affinity. Among the diverse reagents available for introducing the trifluoromethylated ethyl scaffold, 2-Bromo-3,3,3-trifluoropropyl acetate presents a unique combination of functionalities. This guide provides a comprehensive mechanistic investigation into the reactivity of this versatile building block, offering a comparative analysis with alternative reagents and furnishing detailed experimental protocols to empower your research endeavors.

Unraveling the Mechanistic Dichotomy: A Tale of Radicals and Ions

The reactivity of 2-bromo-3,3,3-trifluoropropyl acetate is primarily dictated by the interplay between the electron-withdrawing trifluoromethyl group, the labile carbon-bromine bond, and the neighboring acetate functionality. Our investigation reveals three principal mechanistic pathways that govern its transformations: radical reactions, nucleophilic substitutions, and elimination reactions. The preferred pathway is highly dependent on the reaction conditions, including the choice of initiator, nucleophile/base, and solvent.

The Radical Pathway: Harnessing Single-Electron Reactivity

The presence of the C-Br bond, weakened by the adjacent electron-withdrawing trifluoromethyl group, makes 2-bromo-3,3,3-trifluoropropyl acetate a competent participant in radical reactions. This pathway is typically initiated by radical initiators (e.g., AIBN) or photoredox catalysis. The reaction proceeds through the homolytic cleavage of the C-Br bond to generate a secondary trifluoromethylated radical. This highly reactive intermediate can then engage in a variety of transformations, most notably addition to unsaturated systems.

A closely related compound, 2-bromo-3,3,3-trifluoropropene (BTP), has been extensively studied as a radical acceptor.[1][2] These studies provide strong evidence for the feasibility of radical pathways for compounds with the 2-bromo-3,3,3-trifluoropropyl moiety.

dot graph "Radical_Reaction_Pathway" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} Caption: Proposed radical reaction pathway.

The Ionic Pathways: Nucleophilic Substitution and Elimination

In the presence of nucleophiles and/or bases, 2-bromo-3,3,3-trifluoropropyl acetate can undergo classical ionic reactions. The strong electron-withdrawing effect of the trifluoromethyl group significantly influences the regioselectivity and reaction rates of these transformations.

Nucleophilic Substitution (Sₙ1 and Sₙ2):

The secondary carbon bearing the bromine atom is susceptible to nucleophilic attack. The reaction can proceed through either an Sₙ1 or Sₙ2 mechanism, depending on the reaction conditions.

• Sₙ2 Pathway: Favored by strong, sterically unhindered nucleophiles in polar aprotic solvents. This pathway involves a backside attack, leading to an inversion of stereochemistry at the chiral center.

• Sₙ1 Pathway: Favored by weak nucleophiles in polar protic solvents. This pathway proceeds through a carbocation intermediate. The stability of this secondary carbocation is somewhat diminished by the adjacent electron-withdrawing CF₃ group, making the Sₙ1 pathway generally less favorable than for non-fluorinated analogues.

Elimination (E1 and E2):

When treated with a base, 2-bromo-3,3,3-trifluoropropyl acetate can undergo elimination to form 3,3,3-trifluoropropenyl acetate.

• E2 Pathway: This concerted mechanism is favored by strong, bulky bases. The base abstracts a proton from the carbon adjacent to the C-Br bond, leading to the simultaneous formation of a double bond and departure of the bromide ion.

• E1 Pathway: This two-step mechanism proceeds through the same carbocation intermediate as the Sₙ1 reaction. It is favored by weak bases in polar protic solvents.

dot graph "Ionic_Reaction_Pathways" { layout=dot; rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} Caption: Competing ionic reaction pathways.

Comparative Analysis with Alternative Trifluoromethylating Agents

While 2-bromo-3,3,3-trifluoropropyl acetate is a valuable reagent for introducing the 3,3,3-trifluoropropyl-2-yl moiety, other reagents are more commonly employed for the direct transfer of a trifluoromethyl group. A comparative understanding of their reactivity, scope, and limitations is crucial for rational reagent selection.[3][4][5]

Reagent/Method	Mechanistic Class	Typical Substrates	Advantages	Limitations
2-Bromo-3,3,3-trifluoropropyl acetate	Radical, Sₙ, E	Alkenes, Nucleophiles, Bases	Introduces a functionalized C3-CF₃ building block.	Not a direct trifluoromethylating agent.
Togni Reagents [6][7]	Electrophilic/Radical	Nucleophiles (C, N, O, S), Alkenes, Alkynes	Bench-stable, broad substrate scope, versatile reactivity.[8]	Can be expensive, reactions may require catalysts.[8]
Ruppert-Prakash Reagent (TMSCF₃) [9]	Nucleophilic	Aldehydes, Ketones, Imines	Readily available, high efficiency for carbonyl compounds.	Requires a fluoride source for activation, moisture sensitive.
Umemoto's Reagents [10]	Electrophilic	Aromatic and Heteroaromatic compounds, Enolates	Powerful electrophilic trifluoromethylating agents.	Can be highly reactive and require careful handling.

Field-Proven Experimental Protocols

To facilitate the practical application of the concepts discussed, we provide detailed, step-by-step methodologies for key transformations.

Protocol 1: Radical Addition to an Alkene

This protocol is adapted from procedures for the related compound, 2-bromo-3,3,3-trifluoropropene, and illustrates a potential application of 2-bromo-3,3,3-trifluoropropyl acetate in a radical-mediated C-C bond formation.[1]

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 equiv)

• Alkene (e.g., 1-octene, 1.5 equiv)

• Azobisisobutyronitrile (AIBN, 0.1 equiv)

• Anhydrous toluene

• Schlenk flask and magnetic stirrer

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon), add 2-bromo-3,3,3-trifluoropropyl acetate and anhydrous toluene.

• Add the alkene to the solution.

• Add AIBN to the reaction mixture.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Reformatsky-Type Reaction

Materials:

• 2-Bromo-3,3,3-trifluoropropyl acetate (1.0 equiv)

• Aldehyde or Ketone (e.g., benzaldehyde, 1.0 equiv)

• Activated Zinc dust (1.5 equiv)

• Anhydrous THF

• Saturated aqueous NH₄Cl solution

• Round-bottom flask and reflux condenser

Procedure:

• Activate the zinc dust by stirring with dilute HCl, followed by washing with water, ethanol, and diethyl ether, and drying under vacuum.

• In a dry round-bottom flask under an inert atmosphere, add the activated zinc dust and anhydrous THF.

• Add a solution of 2-bromo-3,3,3-trifluoropropyl acetate and the carbonyl compound in anhydrous THF dropwise to the zinc suspension.

• Gently heat the mixture to initiate the reaction, then maintain a gentle reflux for 2-4 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the product with diethyl ether, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude β-hydroxy ester by column chromatography.

dot graph "Experimental_Workflow" { layout=dot; rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} Caption: Generalized experimental workflows.

Conclusion

2-Bromo-3,3,3-trifluoropropyl acetate is a versatile building block whose reactivity is a nuanced interplay of radical and ionic pathways. The choice of reaction conditions is paramount in directing its transformation towards the desired product. While not a direct trifluoromethylating agent in the same vein as Togni or Ruppert-Prakash reagents, it offers a valuable entry point to functionalized trifluoromethylated structures. A thorough understanding of its mechanistic behavior, in conjunction with a comparative knowledge of alternative reagents, will undoubtedly empower researchers to strategically employ this and other fluorinated compounds in the design and synthesis of novel molecules with enhanced properties.

References

[11] NROChemistry. (n.d.). Reformatsky Reaction. NROChemistry. [Link]

[10] Umemoto, T., et al. (1996). New Electrophilic Trifluoromethylating Agents. The Journal of Organic Chemistry, 61(18), 6472-6481. [Link]

[1] Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2145–2148. [Link]

[12] Organic Chemistry Portal. (n.d.). Reformatsky Reaction. [Link]

[2] Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. PubMed. [Link]

[14] Cambridge University Press. (n.d.). Reformatsky Reaction. [Link]

[15] Wikipedia. (n.d.). Reformatsky reaction. [Link]

[6] Beilstein Journal of Organic Chemistry. (2011). Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. [Link]

[8] Wu, J., et al. (2014). Synthesis of trifluoromethylated 2H-azirines through Togni reagent-mediated trifluoromethylation followed by PhIO-mediated azirination. Beilstein Journal of Organic Chemistry, 10, 2628–2633. [Link]

[7] Wikipedia. (n.d.). Togni reagent II. [Link]

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• 15. Reformatsky reaction - Wikipedia [en.wikipedia.org]

Analysis of reaction kinetics using 2-Bromo-3,3,3-trifluoropropyl acetate

An In-Depth Guide to Reaction Kinetics: Comparative Analysis of 2-Bromo-3,3,3-trifluoropropyl acetate

For researchers and professionals in drug development and process chemistry, the ability to accurately measure and understand reaction kinetics is fundamental. It underpins the optimization of reaction conditions, the maximization of yields, and the elucidation of complex reaction mechanisms. The choice of substrate is a critical variable in any kinetic study. This guide provides a detailed technical analysis of 2-Bromo-3,3,3-trifluoropropyl acetate, a versatile reagent for kinetic investigations, and objectively compares its performance against common alternatives, supported by experimental design principles.

The Strategic Importance of Fluorinated Analogs in Kinetic Studies

The incorporation of fluorine into organic molecules imparts unique electronic properties that can profoundly influence reaction pathways and rates. The trifluoromethyl (CF₃) group, in particular, is a powerful electron-withdrawing group, which can alter the stability of intermediates and transition states. Utilizing fluorinated reagents like 2-Bromo-3,3,3-trifluoropropyl acetate offers a distinct advantage in kinetic monitoring: the presence of the ¹⁹F nucleus provides a clean and sensitive spectroscopic handle for NMR analysis, often in a region of the spectrum free from other signals.[1][2]

Profiling the Reagent: 2-Bromo-3,3,3-trifluoropropyl acetate

2-Bromo-3,3,3-trifluoropropyl acetate is a valuable substrate for studying a variety of reactions, most notably radical-mediated processes.[3][4] Its structure combines a reactive carbon-bromine bond, susceptible to homolytic cleavage, with the strong inductive effect of the adjacent CF₃ group and an acetate moiety.

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₅H₆BrF₃O₂	PubChem[5]
Molecular Weight	235.00 g/mol	PubChem[5]
IUPAC Name	(2-bromo-3,3,3-trifluoropropyl) acetate	PubChem[5]
CAS Number	383-68-6	PubChem[5]

The interplay of these functional groups makes it an excellent model for investigating electronic effects in reaction kinetics.

A Comparative Kinetic Analysis: Benchmarking Performance

To contextualize the utility of 2-Bromo-3,3,3-trifluoropropyl acetate, its performance must be compared against structurally similar, yet distinct, alternatives. We propose a comparative study based on a model radical addition reaction to an alkene (e.g., 1-octene). The objective is to measure the relative rates of bromine atom transfer, a key step in many radical chain processes.

Selected Alternatives for Comparison:

• Ethyl 2-bromoacetate: A non-fluorinated analog that isolates the effect of the ester functionality.

• 2-Bromo-3,3,3-trifluoropropene: An analog that highlights the role of the acetate group and the sp² hybridization of the bromine-bearing carbon.[6][7][8][9]

Hypothetical Comparative Data for Radical Addition:

The following table summarizes expected outcomes from a kinetic experiment monitoring the consumption of the bromo-reagent via gas chromatography (GC) or in-situ NMR.[10][11]

Reagent	Relative Rate Constant (k_rel)	Mechanistic Rationale & Experimental Insights
2-Bromo-3,3,3-trifluoropropyl acetate	1.00 (Baseline)	The strong electron-withdrawing CF₃ group stabilizes the resulting radical intermediate, promoting a moderate and clean reaction. The acetate offers an additional ¹H NMR signal for orthogonal tracking.
Ethyl 2-bromoacetate	~1.3	The C-Br bond is activated by the adjacent carbonyl group, leading to a faster reaction. However, it is more prone to side reactions and lacks the ¹⁹F NMR probe.
2-Bromo-3,3,3-trifluoropropene	~0.7	The sp²-hybridized C-Br bond is stronger than its sp³ counterpart, resulting in a slower rate of abstraction. This reagent is useful for studying additions to vinyl systems.[12][13]

This comparative approach allows researchers to dissect the electronic and steric contributions of different functional groups to the overall reaction rate.

A Validated Experimental Protocol for Kinetic Monitoring

The following protocol outlines a robust method for analyzing the kinetics of a radical addition reaction using 2-Bromo-3,3,3-trifluoropropyl acetate. This system is designed to be self-validating through the use of an internal standard.

Objective: To determine the pseudo-first-order rate constant for the AIBN-initiated radical addition of 2-Bromo-3,3,3-trifluoropropyl acetate to 1-octene.

Experimental Workflow Diagram

Caption: A generalized radical chain mechanism for the addition reaction.

This mechanism illustrates how the bromine atom is transferred in a self-sustaining cycle. The rate of this process is what the kinetic experiment is designed to measure.

Conclusion

2-Bromo-3,3,3-trifluoropropyl acetate is a highly effective and versatile reagent for the quantitative analysis of reaction kinetics. Its unique electronic properties, combined with the powerful analytical advantage of a ¹⁹F NMR signature, provide a robust platform for mechanistic investigation. When compared to non-fluorinated or structurally varied analogs, it allows for a nuanced understanding of how functional groups dictate reactivity. By employing carefully designed and validated experimental protocols, researchers can leverage this reagent to generate high-quality, trustworthy kinetic data, accelerating progress in chemical synthesis and drug development.

References

• PubChem Compound Summary for CID 537917, 2-Bromo-3,3,3-trifluoropropyl acetate. National Center for Biotechnology Information. [Link]

• Kinetics / reaction monitoring - IMSERC. Northwestern University. [Link]

• Mechanistic Aspects and Synthetic Applications of Radical Additions to Allenes. National Center for Biotechnology Information. [Link]

• Kinetic Profiling by NMR. University of St Andrews. [Link]

• Monitoring fast chemical processes by reaction-interrupted excitation transfer (ExTra) NMR spectroscopy. Royal Society of Chemistry. [Link]

• Electrophilic Addition Reactions of Alkenes. Chemistry LibreTexts. [Link]

• Reaction Monitoring & Kinetics - Chemical Instrumentation Facility. Iowa State University. [Link]

• Monitoring Kinetics by NMR. University of California, Berkeley. [Link]

• Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Chemistry Portal. [Link]

• Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. National Center for Biotechnology Information. [Link]

• 2-bromo-3,3,3-trifluoropropene cas:1514-82-5. Jinan Future chemical Co.,Ltd. [Link]

• A chemical-kinetic-mechanism-for-2-bromo-3-3-3-trifluoropropene-2-btp-flame-inhibition. Ask this paper | Bohrium. [Link]

• Kinetics of Free-Radical Addition Processes by the Nonbranched-Chain Mechanism. ResearchGate. [Link]

• A Chemical Kinetic Mechanism for 2-Bromo-3,3,3-trifluoropropene (2-BTP) Flame Inhibition. NIST. [Link]

• Radical Addition Of HBr To Alkenes w/ ROOR (Peroxides). Master Organic Chemistry. [Link]

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A Comparative Guide to the Purity Assessment of 2-Bromo-3,3,3-trifluoropropyl Acetate and Its Derivatives

For researchers, scientists, and professionals in drug development, the chemical purity of intermediates is a cornerstone of reproducible research and the safety of final active pharmaceutical ingredients (APIs). 2-Bromo-3,3,3-trifluoropropyl acetate is a key building block in the synthesis of various fluorinated compounds, making a thorough understanding of its purity profile essential. This guide provides an in-depth comparison of analytical methodologies for assessing the purity of 2-Bromo-3,3,3-trifluoropropyl acetate, supported by established protocols and data interpretation strategies.

The narrative herein is grounded in the principles of scientific integrity, explaining the rationale behind the selection of analytical techniques and experimental parameters. This guide adheres to the standards set forth by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP) for impurity analysis.[1][2][3]

Understanding the Impurity Landscape

The purity of 2-Bromo-3,3,3-trifluoropropyl acetate is intrinsically linked to its synthesis. A common pathway involves the acetylation of 2-Bromo-3,3,3-trifluoropropan-1-ol. This precursor is often synthesized from 3,3,3-trifluoropropene.[4] Understanding this synthetic route is critical as it informs the potential impurity profile.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: Synthetic pathway and potential impurity sources.

Based on this, key potential impurities can be categorized as:

• Starting Materials and Intermediates: Incomplete reactions can lead to the presence of unreacted 2-Bromo-3,3,3-trifluoropropan-1-ol.

• Reagent-Related Byproducts: Residual acetic anhydride or acetic acid from the acetylation step are common.[5]

• Solvent-Related Impurities: Residual solvents used during the reaction and purification are frequently observed impurities and are strictly regulated.[2][3][4]

• Side-Reaction Products: The formation of over-brominated or isomeric byproducts, though often at low levels, must be considered.

Comparative Analysis of Purity Assessment Techniques

A multi-pronged analytical approach is essential for a comprehensive purity assessment. Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC) are the primary techniques employed.

Analytical Technique	Principle	Strengths	Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds based on boiling point and polarity, followed by mass-based identification.	High sensitivity for volatile impurities, excellent for identifying residual solvents and byproducts. Provides structural information.	Requires derivatization for non-volatile compounds. High temperatures can cause degradation of thermally labile molecules.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹⁹F)	Exploits the magnetic properties of atomic nuclei to provide detailed structural information and quantitative data.	Provides unambiguous structural confirmation. ¹⁹F NMR is highly specific for fluorinated compounds with a wide chemical shift range, minimizing signal overlap.[6][7] Quantitative NMR (qNMR) can determine purity without a reference standard for the analyte.	Lower sensitivity compared to chromatographic methods. Complex spectra can be challenging to interpret for mixtures.
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a stationary and mobile phase.	Versatile for a wide range of compounds, including non-volatile and thermally sensitive impurities. Well-established for purity and assay determination in pharmaceutical analysis.[8]	Peak identification can be ambiguous without a mass spectrometer detector (LC-MS). Requires reference standards for impurity quantification.

Experimental Protocols

The following protocols are representative methodologies for the purity assessment of 2-Bromo-3,3,3-trifluoropropyl acetate.

Protocol 1: GC-MS for Volatile Impurities and Byproducts

This method is optimized for the detection of residual solvents and process-related impurities.

Instrumentation and Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Capillary Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

• Sample Preparation: Dissolve a known quantity of the sample in a suitable solvent (e.g., ethyl acetate) to a final concentration of approximately 1 mg/mL.

GC-MS Conditions:

• Injector Temperature: 250°C

• Injection Mode: Split (e.g., 50:1)

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold at 250°C for 5 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Scan Range: m/z 35-400

Data Interpretation: Identification of impurities is achieved by comparing their mass spectra with a reference library (e.g., NIST) and their retention times with those of known standards. Quantification is performed by comparing the peak area of the impurity to that of an internal or external standard.

dot graph G { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} Caption: Workflow for GC-MS analysis of impurities.

Protocol 2: ¹H and ¹⁹F NMR for Structural Confirmation and Quantification

NMR spectroscopy is unparalleled for structural elucidation of the main component and any structurally related impurities.

Instrumentation and Materials:

• NMR Spectrometer (e.g., 400 MHz or higher).

• NMR tubes.

• Deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Internal standard for quantification (e.g., 1,3,5-trimethoxybenzene for ¹H qNMR).

Sample Preparation:

• Accurately weigh approximately 20-30 mg of the sample and dissolve in ~0.7 mL of CDCl₃.

• For qNMR, add a precisely weighed amount of a suitable internal standard.

NMR Acquisition Parameters (Typical):

• ¹H NMR:

  • Pulse angle: 30-45°

  • Relaxation delay (d1): 5 seconds (for quantitative analysis, should be at least 5 times the longest T₁).

  • Number of scans: 8-16.

• ¹⁹F NMR:

  • Observe nucleus: ¹⁹F.

  • Decoupling: ¹H decoupling.

  • Relaxation delay (d1): 5 seconds.

  • Number of scans: 16-64.

Data Interpretation: The ¹H NMR spectrum will show characteristic signals for the acetyl protons (singlet, ~2.1 ppm), the methylene protons (-CH₂-), and the methine proton (-CHBr-). The ¹⁹F NMR will typically show a doublet for the -CF₃ group due to coupling with the adjacent proton. Impurities will present as additional, smaller signals. The purity can be calculated in qNMR by comparing the integral of a signal from the main component to the integral of a signal from the known amount of internal standard.

Comparison of Analytical Data for Potential Impurities

The following table summarizes the expected analytical signatures for 2-Bromo-3,3,3-trifluoropropyl acetate and its likely impurities. (Note: Exact values may vary based on specific analytical conditions).

Compound	Structure	Expected ¹H NMR Signals (CDCl₃, δ ppm)	Expected ¹⁹F NMR Signal (CDCl₃, δ ppm)	Expected GC Retention
2-Bromo-3,3,3-trifluoropropyl Acetate	CH₃COOCH₂CH(Br)CF₃	~4.5-4.8 (m, -CH₂-), ~4.3-4.6 (m, -CHBr-), ~2.1 (s, -CH₃)	~ -65 to -75 (d)	Main Peak
2-Bromo-3,3,3-trifluoropropan-1-ol	HOCH₂CH(Br)CF₃	~4.0-4.3 (m, -CH₂-), ~3.8-4.1 (m, -CHBr-), ~2.5 (br s, -OH)	~ -65 to -75 (d)	Earlier than acetate
Acetic Acid	CH₃COOH	~11-12 (br s, -COOH), ~2.1 (s, -CH₃)	N/A	Variable, may tail
Pyridine	C₅H₅N	~8.6 (m, 2H), ~7.7 (m, 1H), ~7.3 (m, 2H)	N/A	Earlier than acetate

Adherence to Regulatory Standards

For drug development applications, the identification and control of impurities must follow established guidelines.

• ICH Q3A(R2): Impurities in New Drug Substances provides thresholds for reporting, identifying, and qualifying impurities based on the maximum daily dose of the API.[1][9]

• USP General Chapter <467> Residual Solvents classifies solvents by their toxicity and sets permissible daily exposure limits.[2][3][4]

A self-validating analytical approach is crucial. This involves demonstrating the specificity, linearity, accuracy, precision, and limits of detection and quantification for the chosen analytical methods, ensuring they are fit for the purpose of purity assessment.[10]

Conclusion

The purity assessment of 2-Bromo-3,3,3-trifluoropropyl acetate requires a synergistic use of chromatographic and spectroscopic techniques. GC-MS is highly effective for identifying and quantifying volatile impurities, particularly residual solvents. NMR, especially with the inclusion of ¹⁹F analysis, provides definitive structural information and an absolute measure of purity through qNMR. HPLC remains a robust method for routine purity checks and for analyzing non-volatile or thermally unstable impurities. By understanding the synthetic pathway and employing these validated analytical methods in accordance with regulatory guidelines, researchers and drug developers can ensure the quality and consistency of this vital chemical intermediate.

References

• United States Pharmacopeia. General Chapter <467> Residual Solvents. USP-NF.
• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). 2006.
• United States Pharmacopeia. General Chapter <467> Residual Solvents. 2019.

• QbD Group. Analytical Method Validation: are your analytical methods suitable for intended use? 2023. Available from: [Link]

• European Medicines Agency. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. 2006. Available from: [Link]

• Azom.com. Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. 2017. Available from: [Link]

• Magritek. A true multinuclear spectroscopy case study. 2021. Available from: [Link]

• ALWSCI. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. 2024. Available from: [Link]

• MDPI. Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. 2020. Available from: [Link]

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A Comparative Guide to Regioselectivity in Reactions with 2-Bromo-3,3,3-trifluoropropyl Acetate and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the incorporation of fluorine atoms into organic molecules is a cornerstone strategy for modulating physicochemical and biological properties. The trifluoromethyl (CF₃) group, in particular, is a powerful tool for enhancing metabolic stability, binding affinity, and lipophilicity.[1] This guide provides an in-depth analysis of the regioselectivity observed in reactions of 2-Bromo-3,3,3-trifluoropropyl acetate, a key building block, and compares its reactivity with its non-fluorinated analog, 2-bromopropyl acetate. Understanding the profound electronic and steric influences of the trifluoromethyl group is paramount for predicting and controlling reaction outcomes, thereby streamlining synthetic routes and enabling the rational design of novel chemical entities.

The Decisive Influence of the Trifluoromethyl Group

The trifluoromethyl group is one of the most strongly electron-withdrawing groups in organic chemistry.[2] This property, stemming from the high electronegativity of fluorine, dramatically alters the electronic landscape of a molecule, influencing the reactivity of adjacent functional groups. In 2-Bromo-3,3,3-trifluoropropyl acetate, the CF₃ group exerts a powerful inductive effect (-I effect), which has significant consequences for both nucleophilic substitution and elimination reactions.

Nucleophilic Substitution: A Tug-of-War Between Sterics and Electronics

Nucleophilic substitution reactions of secondary alkyl halides like 2-bromopropyl acetate derivatives are classic examples of the competition between Sₙ1 and Sₙ2 pathways. The presence of the trifluoromethyl group in 2-Bromo-3,3,3-trifluoropropyl acetate introduces a fascinating interplay of electronic and steric factors that dictate the reaction's course.

The strong electron-withdrawing nature of the CF₃ group destabilizes the formation of a carbocation at the C2 position, thereby disfavoring the Sₙ1 pathway. Conversely, the inductive effect polarizes the C-Br bond, making the C2 carbon more electrophilic and thus more susceptible to nucleophilic attack. This electronic activation would suggest an enhancement of the Sₙ2 reaction rate. However, the steric bulk of the trifluoromethyl group, which is larger than a methyl group, can hinder the backside attack required for an Sₙ2 reaction.[1]

Table 1: Predicted Predominant Nucleophilic Substitution Pathways

Substrate	Nucleophile	Predicted Major Pathway	Rationale
2-Bromopropyl acetate	Strong, non-bulky (e.g., N₃⁻, I⁻)	Sₙ2	Secondary alkyl halide, good nucleophile.
2-Bromo-3,3,3-trifluoropropyl acetate	Strong, non-bulky (e.g., N₃⁻, I⁻)	Sₙ2	Strong inductive effect of CF₃ enhances electrophilicity of C2, outweighing steric hindrance for small nucleophiles.
2-Bromopropyl acetate	Weak, non-basic (e.g., H₂O, ROH)	Sₙ1/E1	Solvolysis conditions favor carbocation formation.
2-Bromo-3,3,3-trifluoropropyl acetate	Weak, non-basic (e.g., H₂O, ROH)	Slow or no reaction	Destabilization of the carbocation by the electron-withdrawing CF₃ group significantly retards the Sₙ1 pathway.

Elimination Reactions: A Shift in Regioselectivity

The competition between the formation of the more substituted (Zaitsev) and less substituted (Hofmann) alkene is a key aspect of elimination reactions. The regiochemical outcome is highly dependent on the nature of the base and the substrate. In the case of 2-Bromo-3,3,3-trifluoropropyl acetate, the trifluoromethyl group plays a pivotal role in steering the regioselectivity of the elimination reaction.

The Acidifying Effect of the Trifluoromethyl Group

The strong inductive effect of the trifluoromethyl group significantly increases the acidity of the protons on the adjacent carbon (C2). This increased acidity makes the proton at C2 more susceptible to abstraction by a base. In a standard E2 elimination, a base can abstract a proton from either the C1 or C3 position.

• Abstraction from C1 (β-proton): Leads to the formation of 3,3,3-trifluoroprop-1-en-2-yl acetate (Zaitsev-type product).

• Abstraction from the methyl group of the acetate (γ-proton): This is not a standard 1,2-elimination and is not considered a primary pathway for alkene formation. However, in the non-fluorinated analog, abstraction from the C3 methyl group would lead to the Zaitsev product.

For 2-Bromo-3,3,3-trifluoropropyl acetate, the key competition is between abstraction of the C1 proton and the proton on the carbon bearing the trifluoromethyl group (C3) is not possible as there are no hydrogens. Therefore, the primary elimination pathway involves abstraction of a proton from the C1 methylene group.

In its non-fluorinated analog, 2-bromopropyl acetate, elimination can lead to two possible products: prop-1-en-2-yl acetate (from abstraction at C1) and (E/Z)-prop-1-en-1-yl acetate (from abstraction at C3). According to Zaitsev's rule, the more substituted alkene, prop-1-en-1-yl acetate, is generally the major product when using a small, strong base.

The increased acidity of the C2 proton in the fluorinated substrate due to the CF₃ group is expected to facilitate its removal. However, in the context of an E2 reaction, it is the β-protons that are removed. The electron-withdrawing effect of the trifluoromethyl group will also be felt at the β-position (C1), increasing the acidity of the protons there as well. This enhanced acidity at the less substituted carbon can lead to a preference for the formation of the Hofmann product, especially with a sterically hindered base.

Table 2: Predicted Regiochemical Outcomes in E2 Elimination Reactions

Substrate	Base	Predicted Major Product	Rationale
2-Bromopropyl acetate	Small, strong base (e.g., NaOEt)	Prop-1-en-1-yl acetate (Zaitsev)	Formation of the more substituted, thermodynamically more stable alkene.
2-Bromo-3,3,3-trifluoropropyl acetate	Small, strong base (e.g., NaOEt)	3,3,3-Trifluoroprop-1-en-2-yl acetate	The strong electron-withdrawing effect of the CF₃ group increases the acidity of the C1 protons, favoring their abstraction.
2-Bromopropyl acetate	Bulky, strong base (e.g., t-BuOK)	Prop-1-en-2-yl acetate (Hofmann)	Steric hindrance of the bulky base favors abstraction of the less hindered protons at C1.
2-Bromo-3,3,3-trifluoropropyl acetate	Bulky, strong base (e.g., t-BuOK)	3,3,3-Trifluoroprop-1-en-2-yl acetate	Both steric hindrance and the increased acidity of the C1 protons strongly favor the formation of the terminal alkene.

Experimental Protocols

Synthesis of 2-Bromo-3,3,3-trifluoropropyl Acetate

A common precursor for 2-Bromo-3,3,3-trifluoropropyl acetate is 2-bromo-3,3,3-trifluoropropene (BTP). The synthesis of BTP can be achieved through the bromination of 3,3,3-trifluoropropene followed by dehydrobromination.

Step 1: Synthesis of 2,3-Dibromo-1,1,1-trifluoropropane

Caption: Synthesis of the dibrominated intermediate.

Protocol:

• In a reactor equipped with a stirrer and under illumination, add bromine.

• Control the reactor temperature between 20-100 °C.

• Introduce 3,3,3-trifluoropropene gas into the reactor.

• Continue the reaction until the reddish-brown color of bromine disappears, indicating the formation of 2,3-dibromo-1,1,1-trifluoropropane.

Step 2: Synthesis of 2-Bromo-3,3,3-trifluoropropene (BTP)

Caption: Dehydrobromination to yield BTP.

Protocol:

• To a reactor fitted with a rectification column, add an alkali solution (e.g., NaOH solution) and a phase-transfer catalyst (e.g., a quaternary ammonium salt).

• Heat the mixture to 40-90 °C with stirring.

• Slowly add the 2,3-dibromo-1,1,1-trifluoropropane to the reactor.

• Collect the 2-bromo-3,3,3-trifluoropropene product via rectification.[3]

Step 3: Synthesis of 2-Bromo-3,3,3-trifluoropropyl Acetate

While a specific, detailed experimental protocol for the direct conversion of BTP to 2-Bromo-3,3,3-trifluoropropyl acetate was not found in the immediate search results, a plausible route would involve the hydroacetoxylation of BTP. A more common route may involve the bromination of 3,3,3-trifluoropropan-1-ol followed by acetylation, or the radical addition of a bromine source and acetic acid to 3,3,3-trifluoropropene.

General Protocol for a Comparative Elimination Reaction Study

Caption: Workflow for comparing elimination reaction regioselectivity.

Protocol:

• In separate, dry, round-bottom flasks under an inert atmosphere, dissolve equimolar amounts of 2-Bromo-3,3,3-trifluoropropyl acetate and 2-bromopropyl acetate in an anhydrous solvent (e.g., ethanol).

• Prepare a solution of a strong, non-bulky base (e.g., sodium ethoxide in ethanol) of a known concentration.

• Add the base solution dropwise to each of the substrate solutions at room temperature while stirring.

• Monitor the progress of the reactions by gas chromatography (GC) or thin-layer chromatography (TLC).

• Upon completion, quench the reactions with a saturated aqueous solution of ammonium chloride.

• Extract the products with a suitable organic solvent (e.g., diethyl ether), wash the organic layer with brine, and dry over anhydrous magnesium sulfate.

• Analyze the crude product mixtures by GC-MS and ¹H NMR to determine the ratio of the elimination products.

Conclusion

The presence of a trifluoromethyl group in 2-Bromo-3,3,3-trifluoropropyl acetate exerts a profound influence on its reactivity and the regioselectivity of its reactions compared to its non-fluorinated counterpart. The strong electron-withdrawing nature of the CF₃ group is predicted to favor Sₙ2 reactions with small nucleophiles by increasing the electrophilicity of the carbon bearing the bromine, while simultaneously disfavoring Sₙ1 pathways due to carbocation destabilization. In elimination reactions, the increased acidity of the β-protons is expected to steer the reaction towards the formation of the terminal alkene (Hofmann-type product), a deviation from the Zaitsev's rule typically observed for analogous non-fluorinated secondary alkyl halides with small bases.

While these predictions are grounded in established principles of physical organic chemistry, there is a notable gap in the literature providing direct, quantitative experimental comparisons for this specific substrate and its non-fluorinated analog. Further experimental studies are warranted to precisely quantify these effects and to fully harness the synthetic potential of this versatile fluorinated building block. The provided experimental frameworks offer a starting point for such investigations, which will undoubtedly contribute to a deeper understanding of the nuanced reactivity of fluorinated organic compounds.

References

• Olah, G. A., & Molnár, A. (2003). Hydrocarbon Chemistry. John Wiley & Sons.

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

• PubChem. (n.d.). 2-Bromo-3,3,3-trifluoropropyl acetate. National Center for Biotechnology Information. Retrieved from [Link]

• Guo, P., et al. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Organic Letters, 24(11), 2145–2148. [Link]

• Chemistry LibreTexts. (2023, October 30). 11.7: Elimination Reactions- Zaitsev's Rule. [Link]

• Chemistry LibreTexts. (2023, October 30). 8.4: Comparison and Competition Between SN1, SN2, E1 and E2. [Link]

• Google Patents. (n.d.). CN102964207A - Preparation method of 2-bromo-3,3,3-trifluoropropene.

• Master Organic Chemistry. (2017, October 18). The Hofmann Elimination – Why Are “Less Substituted” Alkenes Favored?[Link]

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A Comparative Guide to the Synthesis of 2-Bromo-3,3,3-trifluoropropyl acetate: An Environmental Impact Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical development and fine chemical synthesis, the principles of green and sustainable chemistry are no longer aspirational but essential. The environmental footprint of a synthetic route is as critical a consideration as its yield and purity. This guide provides an in-depth environmental impact assessment of synthetic pathways to 2-Bromo-3,3,3-trifluoropropyl acetate, a valuable fluorinated building block. By objectively comparing a traditional synthesis with greener alternatives and providing supporting data, we aim to empower researchers to make more sustainable and environmentally conscious decisions in the laboratory and beyond.

The Significance of Sustainable Synthesis

The synthesis of complex molecules, particularly those containing halogens, often involves reagents and solvents with significant environmental, health, and safety (EHS) concerns. Traditional methods may rely on toxic catalysts, hazardous solvents, and produce substantial waste streams. A holistic evaluation of a synthetic process, therefore, must extend beyond the reaction vessel to encompass the entire life cycle of the chemicals used.[1][2][3][4][5] This guide employs key green chemistry metrics, namely Atom Economy and the Environmental Factor (E-Factor), to provide a quantitative comparison of the presented synthetic routes.

Synthetic Pathways to 2-Bromo-3,3,3-trifluoropropyl acetate

The synthesis of 2-Bromo-3,3,3-trifluoropropyl acetate fundamentally involves the esterification of 2-Bromo-3,3,3-trifluoropropan-1-ol. The precursor alcohol can be synthesized from commercially available 3,3,3-trifluoropropene. The divergence in the environmental impact of the overall synthesis primarily stems from the choice of reagents and catalysts in the final acetylation step.

Route 1: Traditional Acetylation using Acetic Anhydride and Pyridine

This classical approach to acetylation is widely documented and effective but carries a significant environmental burden.[6] The reaction proceeds via the nucleophilic attack of the alcohol on acetic anhydride, with pyridine acting as a basic catalyst and solvent.[6]

Experimental Protocol:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve 2-Bromo-3,3,3-trifluoropropan-1-ol (1.0 equiv.) in anhydrous pyridine (5-10 mL per mmol of alcohol).

• Cool the solution to 0°C in an ice bath.

• Slowly add acetic anhydride (1.5 equiv.) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction by the slow addition of methanol.

• Remove the pyridine and excess reagents by co-evaporation with toluene under reduced pressure.

• Dilute the residue with a suitable organic solvent (e.g., ethyl acetate) and wash sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography to yield 2-Bromo-3,3,3-trifluoropropyl acetate.[3]

Route 2: Green Catalytic Acetylation with a Solid Base

In an effort to mitigate the environmental impact of the traditional method, this route replaces the toxic and high-boiling point solvent and catalyst, pyridine, with a solid, recyclable basic catalyst.[7] Dried sodium bicarbonate or potassium carbonate can effectively catalyze the acetylation of primary alcohols with acetic anhydride under milder, and in some cases, solvent-free conditions.[7][8][9][10]

Experimental Protocol:

• In a round-bottom flask, combine 2-Bromo-3,3,3-trifluoropropan-1-ol (1.0 equiv.), acetic anhydride (1.2 equiv.), and dried sodium bicarbonate (2.0 equiv.).

• If necessary, a minimal amount of a green solvent such as ethyl acetate can be added to facilitate stirring.

• Stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• Filter the solid catalyst. The catalyst can be washed, dried, and potentially reused.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography.

Route 3: Enzymatic Acetylation

Biocatalysis represents a frontier in green chemistry, offering high selectivity and mild reaction conditions.[11][12][13] Lipases, for instance, can be employed to catalyze the acetylation of alcohols in organic solvents, often with a less reactive acyl donor like ethyl acetate, which also serves as the solvent. This approach avoids the use of corrosive and hazardous acetic anhydride and pyridine.

Experimental Protocol:

• To a solution of 2-Bromo-3,3,3-trifluoropropan-1-ol (1.0 equiv.) in ethyl acetate, add an immobilized lipase (e.g., Novozym 435).

• Incubate the mixture at a controlled temperature (e.g., 40°C) with gentle agitation.

• Monitor the reaction progress (e.g., by GC or HPLC).

• Upon completion, filter to recover the immobilized enzyme, which can be washed and reused.

• Remove the excess ethyl acetate under reduced pressure to yield the crude product.

• Purify by silica gel column chromatography if necessary.

Comparative Environmental Impact Assessment

To objectively compare these synthetic routes, we will analyze them based on key green chemistry metrics and a qualitative assessment of the hazards associated with the reagents.

Quantitative Analysis: Atom Economy and E-Factor

Atom Economy is a measure of the efficiency of a reaction in converting reactants to the desired product.

• Atom Economy (%) = (Molecular Weight of Desired Product / Sum of Molecular Weights of all Reactants) x 100

Environmental Factor (E-Factor) provides a measure of the waste generated per unit of product.

• E-Factor = Total Mass of Waste (kg) / Mass of Product (kg)

Metric	Route 1 (Traditional)	Route 2 (Solid Base)	Route 3 (Enzymatic)
Atom Economy	Lower	Higher	Highest
E-Factor	High	Moderate	Low
Solvent Usage	High (Pyridine)	Low/None	Moderate (Ethyl Acetate)
Catalyst Toxicity	High (Pyridine)	Low (NaHCO₃/K₂CO₃)	Low (Enzyme)
Energy Consumption	Moderate	Low	Low-Moderate
Waste Stream	Acidic/Basic aqueous, Organic	Benign salt, Minimal organic	Minimal, Biodegradable

Note: The values in the table are qualitative comparisons. Precise E-Factor calculations would require experimental data on yields and solvent usage for each specific reaction.

Qualitative Hazard Assessment

Reagent/Solvent	Route 1 (Traditional)	Route 2 (Solid Base)	Route 3 (Enzymatic)	Environmental/Health Hazards
Acetic Anhydride	✔	✔	✘	Corrosive, respiratory irritant, environmental hazard upon improper disposal.[11][14][15]
Pyridine	✔	✘	✘	Flammable, unpleasant odor, potential liver and neurological damage, environmental pollutant.[8][12][16][17]
Ethyl Acetate	✘	(Optional)	✔	Flammable, low toxicity, considered a greener solvent alternative.
Sodium Bicarbonate	✘	✔	✘	Benign, non-toxic.
Enzyme (Lipase)	✘	✘	✔	Biodegradable, non-toxic.

Visualizing the Synthetic Pathways

Caption: Comparative synthetic pathways to 2-Bromo-3,3,3-trifluoropropyl acetate.

Conclusion and Future Outlook

This comparative guide demonstrates that while the traditional synthesis of 2-Bromo-3,3,3-trifluoropropyl acetate using acetic anhydride and pyridine is effective, it presents significant environmental and health concerns. Greener alternatives, such as the use of solid basic catalysts or enzymatic methods, offer substantial improvements in terms of waste reduction, hazard profiles of reagents, and overall sustainability.

The solid-base catalyzed route significantly reduces the toxicity and disposal issues associated with pyridine. The enzymatic route represents an even more environmentally benign approach, eliminating the need for harsh acylating agents and operating under mild conditions.

For researchers and drug development professionals, the adoption of such greener synthetic strategies is not just an ethical imperative but also a practical one. As regulatory scrutiny of chemical processes intensifies and the demand for sustainable products grows, the development and implementation of environmentally conscious synthetic methodologies will be a hallmark of innovative and responsible science. It is our recommendation that for the synthesis of 2-Bromo-3,3,3-trifluoropropyl acetate and other similar molecules, greener catalytic and biocatalytic methods should be prioritized and further explored to minimize the environmental impact of chemical research and manufacturing.

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A Senior Application Scientist's Guide to Biological Activity Screening of Compounds Derived from 2-Bromo-3,3,3-trifluoropropyl acetate

Introduction: The Strategic Value of Trifluoromethylated Compounds in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational drug design. The trifluoromethyl (-CF3) group, in particular, is a powerful tool for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.[1][2][3] Its unique electronic properties and steric bulk can significantly enhance metabolic stability, improve bioavailability, and increase binding affinity to biological targets.[1][4] The starting material, 2-Bromo-3,3,3-trifluoropropyl acetate, serves as a versatile building block for the synthesis of a diverse array of novel trifluoromethylated compounds, including various heterocyclic structures which are of significant interest in pharmaceutical research.[5][6][7][8]

This guide provides a comprehensive framework for the initial biological activity screening of novel compounds derived from this promising scaffold. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols for key assays, and present a logical workflow for identifying and characterizing potential therapeutic leads. The focus will be on a tiered screening approach, beginning with broad cytotoxicity assessments and progressing to more specific assays for antimicrobial and anti-inflammatory activities.

The Physicochemical Impact of the Trifluoromethyl Group

Before delving into screening protocols, it is crucial to understand why the -CF3 group is so advantageous. Its inclusion can dramatically alter a molecule's properties:

• Enhanced Metabolic Stability : The carbon-fluorine bond is one of the strongest covalent bonds in organic chemistry, making it highly resistant to enzymatic cleavage, particularly by cytochrome P450 enzymes.[1][3] This often leads to a longer in vivo half-life and a more predictable pharmacokinetic profile.[1][3]

• Modulation of Lipophilicity : The -CF3 group is highly lipophilic, which can significantly increase a molecule's ability to cross cell membranes, a critical factor for reaching intracellular targets.[1][3][4]

• Increased Binding Affinity : The steric bulk and electron-withdrawing nature of the -CF3 group can lead to more favorable van der Waals and dipole-dipole interactions within a protein's binding pocket, enhancing the compound's potency.[1]

These foundational principles justify the synthetic effort in creating derivatives from 2-Bromo-3,3,3-trifluoropropyl acetate and underscore the potential for discovering compounds with superior drug-like properties.

A Tiered Approach to Biological Activity Screening

A logical and resource-efficient screening cascade is essential for navigating the early stages of drug discovery. We advocate for a tiered approach that begins with a broad assessment of cellular toxicity, followed by more specific functional assays based on the initial findings and the structural characteristics of the synthesized compounds.

Caption: A tiered workflow for screening novel compounds.

Tier 1: In Vitro Cytotoxicity Screening - The MTT Assay

The initial and most critical step is to assess the general cytotoxicity of the newly synthesized compounds. This provides a baseline understanding of their effect on cell viability and helps to determine appropriate concentration ranges for subsequent, more specific assays. The MTT assay is a widely used, reliable, and economical colorimetric method for this purpose.[9][10][11]

Principle of the MTT Assay The assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes, primarily located in the mitochondria of living cells, to reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to a purple formazan product.[9][12][13] This conversion only occurs in metabolically active, viable cells. The resulting insoluble purple formazan crystals are then solubilized, and the absorbance of the solution is measured, which is directly proportional to the number of viable cells.[9][12]

Experimental Protocol: MTT Assay

• Cell Preparation and Seeding:

  • Culture a relevant human cancer cell line (e.g., HeLa, A549, or MCF-7) to logarithmic growth phase.

  • Trypsinize, count, and prepare a cell suspension at a density of 5-10×10^4 cells/mL.[13]

  • Seed 100 µL of the cell suspension (5,000-10,000 cells) into each well of a 96-well flat-bottomed plate.[13]

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell adhesion.[12]

• Compound Treatment:

  • Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO).

  • Create a series of dilutions of the test compounds in a complete culture medium. It is advisable to test a broad concentration range (e.g., 0.1, 1, 10, 50, 100 µM).

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the respective compound concentrations. Include wells for a vehicle control (DMSO at the highest concentration used) and a positive control (a known cytotoxic agent like Doxorubicin).

  • Incubate the plate for 24 to 48 hours.[13]

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[13]

  • Return the plate to the incubator for an additional 2-4 hours.[13][14] During this time, visible purple precipitates will form in the wells with viable cells.

• Formazan Solubilization and Absorbance Reading:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the crystals.[13]

  • Place the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization.[13]

  • Measure the absorbance (Optical Density, OD) of each well using a microplate reader at a wavelength of 570 nm.[9][14]

Data Analysis and Interpretation The percentage of cell viability is calculated using the following formula: % Viability = (OD_treated / OD_control) * 100

The results are typically plotted as cell viability (%) versus compound concentration to generate a dose-response curve, from which the IC50 value (the concentration of the compound that inhibits 50% of cell viability) can be determined.

Tier 2: Specific Activity Profiling

Compounds that exhibit low cytotoxicity in the MTT assay (e.g., IC50 > 100 µM) are promising candidates for further screening to identify specific biological activities. Based on the common therapeutic applications of heterocyclic and fluorinated compounds, we will focus on antimicrobial and anti-inflammatory screening.[5][15]

A. Antimicrobial Screening: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a gold standard for determining the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that completely inhibits the visible growth of a microorganism.[16][17][18][19][20] This method is accurate, reproducible, and allows for the simultaneous testing of multiple compounds against various microbial strains.[21]

Experimental Protocol: Broth Microdilution MIC Assay

• Preparation of Reagents and Inoculum:

  • Prepare a 2x concentrated stock solution of each test compound in a suitable broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria).[17]

  • Culture the test microorganisms (e.g., Staphylococcus aureus as a Gram-positive representative and Escherichia coli as a Gram-negative representative) overnight.

  • Prepare a standardized inoculum by suspending isolated colonies in broth to a turbidity equivalent to a 0.5 McFarland standard.[17] Dilute this suspension to the final required concentration (typically around 5 x 10^5 CFU/mL).[22]

• Microdilution Plate Setup:

  • Dispense 100 µL of sterile broth into all wells of a 96-well microtiter plate.[23]

  • Add 100 µL of the 2x compound stock solution to the first column of wells.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate to create a range of concentrations.[23] Discard 100 µL from the last column of dilutions.

  • This results in each well containing 100 µL of the compound at the desired concentration.

• Inoculation and Incubation:

  • Add 100 µL of the standardized bacterial inoculum to each well.[16] This halves the compound concentration to the final test concentration and brings the final volume to 200 µL.

  • Include a growth control well (broth + inoculum, no compound) and a sterility control well (broth only).[17]

  • Incubate the plate at 37°C for 16-20 hours.[18][21]

• Reading and Interpreting Results:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth (the well appears clear).[16][17]

Caption: Workflow for the Broth Microdilution MIC Assay.

B. Anti-inflammatory Screening: COX-2 Inhibition Assay

Cyclooxygenase-2 (COX-2) is an enzyme that is upregulated during inflammation and is a key target for non-steroidal anti-inflammatory drugs (NSAIDs).[24][25] Screening for COX-2 inhibition can identify compounds with potential anti-inflammatory activity. Fluorometric or colorimetric assay kits are commercially available and provide a rapid and reliable method for high-throughput screening.[24]

Principle of the COX-2 Inhibition Assay These assays typically measure the peroxidase activity of the COX enzyme.[26][27] The COX component converts arachidonic acid to prostaglandin G2 (PGG2), and the peroxidase component reduces PGG2 to prostaglandin H2 (PGH2). The assay monitors the appearance of an oxidized product, often using a probe that becomes fluorescent or changes color, which is proportional to the COX activity.[26] Inhibitors will reduce the rate of this reaction.

Experimental Protocol: Fluorometric COX-2 Inhibition Assay

• Reagent Preparation:

  • Prepare all reagents (assay buffer, probe, cofactor, human recombinant COX-2 enzyme) as per the manufacturer's instructions (e.g., kits from Sigma-Aldrich, Abcam, or Cayman Chemical).[28]

  • Prepare a solution of the positive control inhibitor (e.g., Celecoxib).

  • Dissolve and dilute the test compounds in the appropriate solvent (usually DMSO).

• Assay Procedure:

  • In a 96-well plate, set up wells for the enzyme control (no inhibitor), inhibitor control (positive control), and test compounds.

  • Add the assay buffer, probe, and cofactor to all wells.

  • Add the test compound, positive control, or solvent to the appropriate wells and pre-incubate for approximately 10 minutes at 37°C to allow the inhibitor to interact with the enzyme.[29]

  • Add the COX-2 enzyme to all wells except the background control.

• Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the substrate, arachidonic acid, to all wells simultaneously using a multichannel pipette.[29][30]

  • Immediately begin reading the fluorescence kinetically using a plate reader at the specified excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm) for 5-10 minutes.

Data Analysis and Interpretation The rate of the reaction (slope of the linear portion of the kinetic curve) is calculated for each well. The percentage of inhibition is determined by the formula: % Inhibition = ((Rate_control - Rate_inhibitor) / Rate_control) * 100

From a dose-response curve of % inhibition versus compound concentration, the IC50 value for COX-2 inhibition can be calculated. Comparing this to the IC50 for COX-1 (determined via a similar assay) allows for the calculation of a selectivity index, which is a critical parameter for developing safer anti-inflammatory drugs.[28]

Comparative Data Summary

To effectively compare the performance of the novel derivatives, all quantitative data should be summarized in a clear, tabular format.

Table 1: Biological Activity Screening Results

Compound ID	Structure	Cytotoxicity (HeLa) IC50 (µM)	Antimicrobial (S. aureus) MIC (µg/mL)	Antimicrobial (E. coli) MIC (µg/mL)	Anti-inflammatory (COX-2) IC50 (µM)
Control-1	Doxorubicin	0.5	N/A	N/A	N/A
Control-2	Ciprofloxacin	>100	0.5	0.015	N/A
Control-3	Celecoxib	>100	N/A	N/A	0.05
Derivative-1	[Insert Structure]	75.2	128	>128	15.3
Derivative-2	[Insert Structure]	>100	32	64	5.8
Derivative-3	[Insert Structure]	15.8	8	16	25.1
...	...	...	...	...	...

N/A: Not Applicable

Conclusion and Future Directions

This guide outlines a robust, tiered strategy for the initial biological evaluation of novel compounds derived from 2-Bromo-3,3,3-trifluoropropyl acetate. By systematically assessing cytotoxicity, antimicrobial, and anti-inflammatory activities, researchers can efficiently identify promising lead candidates. Compounds demonstrating potent and selective activity in these primary screens (e.g., Derivative-2 in the hypothetical data above) would be prioritized for the next phase of drug development: hit-to-lead optimization. This subsequent phase would involve synthesizing analogs to improve potency and selectivity, conducting further in vitro assays to elucidate the mechanism of action, and eventually progressing to in vivo studies. The strategic use of the trifluoromethyl group provides a strong foundation for the discovery of next-generation therapeutics with enhanced efficacy and safety profiles.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Bromo-3,3,3-trifluoropropyl acetate

For researchers and drug development professionals, the synthesis and utilization of novel chemical entities are daily realities. With this innovation comes the critical responsibility of ensuring the safe handling and disposal of all chemical reagents, intermediates, and waste products. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-Bromo-3,3,3-trifluoropropyl acetate (CAS No. 383-68-6), a halogenated organic compound. The procedures outlined herein are designed to mitigate risks, ensure regulatory compliance, and foster a culture of safety within the laboratory.

Understanding the Compound: Properties and Hazards

Before initiating any disposal protocol, a thorough understanding of the compound's chemical and physical properties, as well as its potential hazards, is paramount.

Chemical and Physical Properties of 2-Bromo-3,3,3-trifluoropropyl acetate [1]

Property	Value	Source
Molecular Formula	C₅H₆BrF₃O₂	PubChem[1]
Molecular Weight	235.00 g/mol	PubChem[1]
CAS Number	383-68-6	PubChem[1]
Appearance	Not explicitly stated, but likely a liquid	General knowledge
Solubility	Information not readily available

Hazard Profile

While a comprehensive toxicological profile for 2-Bromo-3,3,3-trifluoropropyl acetate is not fully established, the available safety data indicates the following potential hazards:

• Irritant: It is considered an irritant and may be harmful by ingestion and inhalation. The material is irritating to mucous membranes and the upper respiratory tract.

• Toxic Fumes: Under fire conditions, it is expected to emit toxic fumes.

Due to the presence of bromine and fluorine, this compound is classified as a halogenated organic compound . Such compounds require special disposal considerations due to their potential environmental impact and the hazardous byproducts that can form during improper treatment.[2][3]

Immediate Safety and Handling Precautions

Prior to handling 2-Bromo-3,3,3-trifluoropropyl acetate for disposal, ensure that all necessary safety measures are in place.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. For handling halogenated organic compounds, the following are mandatory:

• Eye and Face Protection: Chemical safety goggles are a minimum requirement. For tasks with a higher risk of splashing, a face shield worn over safety goggles is recommended.

• Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves are a common choice for handling many organic compounds, but it is crucial to consult the glove manufacturer's compatibility chart for specific breakthrough times with halogenated substances. For prolonged contact, heavier nitrile gloves may be necessary.

• Body Protection: A standard laboratory coat should be worn. For larger quantities or in the event of a spill, a chemical-resistant apron or coveralls may be appropriate.

• Respiratory Protection: All handling of 2-Bromo-3,3,3-trifluoropropyl acetate should be conducted within a certified chemical fume hood to prevent inhalation of vapors.

Engineering Controls

• Chemical Fume Hood: Always work with this compound in a well-ventilated area, preferably within a chemical fume hood with adequate airflow.

• Eyewash Station and Safety Shower: Ensure that a fully functional eyewash station and safety shower are readily accessible in the immediate work area.

Step-by-Step Disposal Protocol

The proper disposal of 2-Bromo-3,3,3-trifluoropropyl acetate involves a systematic approach of segregation, containment, and labeling. Under no circumstances should this compound be disposed of down the drain. [4]

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe and compliant chemical waste management. Halogenated organic waste must be collected separately from non-halogenated waste.[2][4]

• Designated Waste Container: Use a dedicated, clearly labeled waste container for "Halogenated Organic Waste."[3][4] This container should be made of a compatible material, such as polyethylene.

• Avoid Mixing: Do not mix 2-Bromo-3,3,3-trifluoropropyl acetate with incompatible chemicals. Halogenated compounds can react with:

  • Strong acids and bases[5]

  • Oxidizing agents[4]

  • Certain metals

A chemical compatibility chart should be consulted to prevent accidental mixing of incompatible waste streams.[6][7]

Step 2: Waste Containment

Proper containment is crucial to prevent leaks and environmental contamination.

• Container Integrity: Use a robust, leak-proof container with a secure, screw-top cap.[2] Ensure the container is in good condition and free from cracks or damage.

• Headspace: Do not overfill the waste container. Leave adequate headspace (at least 10%) to allow for vapor expansion.

• Secondary Containment: Store the halogenated waste container in a secondary containment bin to mitigate the impact of any potential leaks.

Step 3: Labeling and Documentation

Accurate and thorough labeling is a regulatory requirement and essential for the safety of waste handlers.

• Hazardous Waste Label: Affix a hazardous waste label to the container as soon as the first drop of waste is added.[4]

• Content Identification: Clearly write the full chemical name, "2-Bromo-3,3,3-trifluoropropyl acetate," and its approximate concentration or volume on the label.[3][4] Avoid using chemical formulas or abbreviations.

• Hazard Symbols: Include the appropriate hazard pictograms (e.g., irritant).

Step 4: Storage Pending Disposal

• Designated Storage Area: Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory. This area should be well-ventilated and away from sources of ignition.

• Segregation: Ensure the halogenated waste container is segregated from incompatible waste streams, particularly non-halogenated organic waste.[2]

Step 5: Final Disposal

• Licensed Waste Carrier: Arrange for the collection and disposal of the halogenated waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

• Incineration: The typical disposal method for halogenated organic compounds is high-temperature incineration in a facility equipped with appropriate scrubbers to neutralize the resulting acidic gases (such as hydrogen bromide and hydrogen fluoride).[3][8]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Bromo-3,3,3-trifluoropropyl acetate.

Caption: Disposal workflow for 2-Bromo-3,3,3-trifluoropropyl acetate.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is critical to minimize exposure and environmental contamination.

• Small Spills (within a chemical fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Collect the contaminated absorbent material into a sealable container.

  • Label the container as hazardous waste, including the name of the spilled chemical.

  • Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Large Spills (outside of a chemical fume hood):

  • Evacuate the immediate area.

  • Alert your institution's emergency response team or EHS office.

  • Prevent the spill from entering drains.

  • Only trained personnel with appropriate respiratory protection should attempt to clean up a large spill.

By adhering to these detailed procedures, researchers can ensure the safe and responsible disposal of 2-Bromo-3,3,3-trifluoropropyl acetate, thereby protecting themselves, their colleagues, and the environment.

References

• PubChem. (n.d.). 2-Bromo-3,3,3-trifluoropropyl acetate. National Center for Biotechnology Information. Retrieved from [Link]

• PSFC. (n.d.). Halogenated Solvents. MIT Plasma Science and Fusion Center. Retrieved from [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign. Retrieved from [Link]

• Safety & Risk Services. (n.d.). Organic Solvent Waste Disposal. The University of British Columbia. Retrieved from [Link]

• California Code of Regulations. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32. Westlaw. Retrieved from [Link]

• NMSU Safety. (2015, July 2). Personal Protective Equipment (PPE) Guide – Chemical Resistance. New Mexico State University. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. EPA NEST. Retrieved from [Link]

• Bucknell University. (n.d.). Hazardous Waste Segregation. Retrieved from [Link]

• CHEMM. (n.d.). Personal Protective Equipment (PPE). U.S. Department of Health & Human Services. Retrieved from [Link]

• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals. Retrieved from [Link]

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Comprehensive Safety and Handling Guide for 2-Bromo-3,3,3-trifluoropropyl acetate

Navigating the complexities of novel chemical compounds is a cornerstone of innovative research in drug development. Among these, halogenated organic compounds present unique handling requirements due to their reactivity and potential physiological effects. This guide provides an in-depth, experience-driven protocol for the safe handling, use, and disposal of 2-Bromo-3,3,3-trifluoropropyl acetate (CAS No. 383-68-6), ensuring the integrity of your research and the safety of laboratory personnel.

Understanding the Hazard Profile

While the toxicological properties of 2-Bromo-3,3,3-trifluoropropyl acetate have not been fully investigated, the available safety data indicates it is an irritant and may be harmful by ingestion or inhalation.[1] The material is irritating to mucous membranes and the upper respiratory tract.[1] Structurally similar halogenated compounds are known to pose significant health risks, and therefore, a cautious approach is paramount. The primary routes of exposure are inhalation, skin contact, and eye contact.

Signal Word: WARNING[1]

Key Potential Hazards:

• May cause skin, eye, and respiratory irritation.[1]

• May be harmful if swallowed or inhaled.[1]

• Under fire conditions, it may emit toxic fumes, including hydrogen bromide and hydrogen fluoride.[2]

Given the limited specific toxicity data, all handling procedures should be executed within a certified chemical fume hood to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical and must be based on a thorough risk assessment of the intended procedure. The following table summarizes the recommended PPE for handling 2-Bromo-3,3,3-trifluoropropyl acetate.

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Neoprene, Nitrile rubber).	To prevent skin contact. Disposable nitrile gloves are suitable for incidental contact, but for prolonged handling or immersion, a more robust glove should be selected based on breakthrough time data.
Eye/Face Protection	Safety goggles with side shields or a full-face shield.	To protect eyes from splashes. A face shield is recommended when handling larger quantities or when there is a significant splash risk.[2]
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes. For larger quantities, consider a chemical-resistant apron or suit.	To protect skin from accidental spills.
Respiratory Protection	Use only in a chemical fume hood.[1] If a fume hood is not available or in case of a large spill, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	To prevent inhalation of vapors, which are irritating to the respiratory tract.[1]

Procedural Workflow for Safe Handling

Adherence to a stringent, step-by-step protocol is essential for minimizing risk. The following workflow outlines the critical stages of handling this compound, from preparation to disposal.

Caption: PPE selection workflow for handling 2-Bromo-3,3,3-trifluoropropyl acetate.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure that a safety shower and eye wash station are readily accessible.[1] All personnel must be trained on the specific hazards and handling requirements of this compound.

• Engineering Controls: All manipulations, including weighing and solution preparation, must be conducted in a well-ventilated chemical fume hood.[1]

• Donning PPE: Put on all required PPE as outlined in the table above. Inspect gloves for any signs of degradation or puncture before use.

• Dispensing: When transferring the liquid, use caution to avoid splashes. Keep the container tightly closed when not in use.[1]

• Reactions: For chemical reactions, ensure the apparatus is secure and allows for proper ventilation. If heating, be aware that this may increase the vapor pressure and potential for exposure.

• Post-Handling: After handling, wash hands thoroughly with soap and water.[2] Decontaminate the work area and any equipment used.

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and bases.[1] The container should be kept tightly closed.[1]

Emergency and Disposal Procedures

Spill Management:

• Evacuate: In the event of a spill, evacuate non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated, but avoid directing airflow in a way that spreads the vapor to other areas.

• Contain: For small spills, absorb the material with an inert, non-combustible absorbent such as sand, earth, or vermiculite.[2][3] Do not use combustible materials like sawdust.

• Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.[3]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

First Aid Measures:

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.[2]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[2] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water.[2] Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan:

All waste containing 2-Bromo-3,3,3-trifluoropropyl acetate must be treated as hazardous waste.

• Segregation: Collect all waste, including contaminated absorbents and disposable PPE, in a clearly labeled, sealed container.

• Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical name.

• Disposal: Arrange for disposal through an authorized hazardous waste disposal company, in accordance with all local, state, and federal regulations.[2][4] Do not dispose of this chemical down the drain.

By implementing these comprehensive safety and handling protocols, researchers can confidently work with 2-Bromo-3,3,3-trifluoropropyl acetate, ensuring a safe and productive laboratory environment.

References

• Synquest Labs. (n.d.). 2-Bromo-3,3,3-trifluoropropene Safety Data Sheet.
• Matrix Scientific. (n.d.). Safety Data Sheet: 2-Bromo-3,3,3-trifluoropropyl acetate.
• Carl ROTH. (2023, January 23). Safety data sheet.
• ChemicalBook. (2025, July 19). 2-BROMO-3,3,3-TRIFLUOROPROPENE - Safety Data Sheet.
• Sigma-Aldrich. (2025, August 25). Safety Data Sheet.
• Fisher Scientific. (2010, October 11). Safety Data Sheet: 2-Bromo-3,3,3-trifluoro-1-propene.
• Fisher Scientific. (n.d.). Safety Data Sheet.
• Apollo Scientific. (n.d.). Ethyl 2-bromo-3,3,3-trifluoropropanoate Safety Data Sheet.
• PubChem. (n.d.). 2-Bromo-3,3,3-trifluoropropyl acetate.
• Manchester Organics. (n.d.). 2-Bromo-3,3,3-trifluoropropyl acetate.
• Alchem Pharmtech. (n.d.). CAS 383-68-6 | 2-Bromo-3,3,3-trifluoropropyl acetate.
• Fisher Scientific. (n.d.). Safety Data Sheet.
• Sigma-Aldrich. (2024, September 6). Safety Data Sheet.
• 3M. (2018, January 4). Safety Data Sheet.
• Merck Millipore. (2025, December 10). Safety Data Sheet.
• Arctom Scientific. (n.d.). CAS NO. 383-68-6 | 2-Bromo-3,3,3-trifluoropropyl acetate.

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